7-Bromo-1H-indole-6-carbonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to 7-bromo-1H-indole-6-carbonitrile: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and potential biological properties of 7-bromo-1H-indole-6-carbonitrile. As a substituted indole, this compound belongs to a class of heterocyclic molecules of significant interest in medicinal chemistry due to their prevalence in biologically active natural products and synthetic drugs. This document is intended to serve as a valuable resource for researchers in drug discovery and development, offering insights into its synthesis, characterization, and potential as a scaffold for novel therapeutics.

Molecular and Physicochemical Profile

7-bromo-1H-indole-6-carbonitrile is a bifunctional molecule featuring a bromine atom at the 7-position and a nitrile group at the 6-position of the indole ring. These substituents significantly influence the electronic properties and reactivity of the indole core, making it a versatile intermediate for further chemical modifications.

Table 1: Physicochemical Properties of 7-bromo-1H-indole-6-carbonitrile

Property	Value	Source/Comment
CAS Number	2173193-92-3	[1]
Molecular Formula	C₉H₅BrN₂	[1]
Molecular Weight	221.05 g/mol	[1]
Appearance	Predicted to be a solid at room temperature.	Based on related bromoindole structures.
Melting Point	No data available.
Boiling Point	No data available.	[1]
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and methanol.	Based on the general solubility of indole derivatives.
Storage	Keep in a dark place, sealed in dry conditions at 2-8°C.	[1]

Synthesis and Reactivity

While a specific, peer-reviewed synthesis for 7-bromo-1H-indole-6-carbonitrile has not been identified in the literature, a highly plausible synthetic route can be devised based on established methodologies for analogous indole derivatives. The most probable approach involves a palladium-catalyzed cyanation of a di-halogenated indole precursor.

Logical Workflow for a Plausible Synthesis:

Sources

• 1. 2173193-92-3|7-Bromo-1H-indole-6-carbonitrile|BLD Pharm [bldpharm.com]

Unraveling the Enigma of CAS 2173193-92-3: A Search for Molecular Identity

A comprehensive investigation into the chemical compound designated by CAS Registry Number 2173193-92-3 has revealed a significant information gap in publicly accessible scientific and commercial databases. Despite a multi-faceted search strategy, the molecular weight and structural formula for this specific identifier remain elusive, precluding the development of an in-depth technical guide as requested.

For researchers, scientists, and drug development professionals, the Chemical Abstracts Service (CAS) Registry Number is a cornerstone of precise chemical identification. It provides a unique, unambiguous identifier for a specific substance, allowing for the consistent tracking and retrieval of information across disparate databases and publications. However, in the case of CAS 2173193-92-3, this critical starting point does not currently lead to a publicly documented chemical entity.

Our inquiry involved a thorough search of prominent chemical and patent databases, including but not limited to PubChem, ChemSpider, and major chemical supplier catalogs. These searches, which are standard procedure for gathering foundational chemical information, yielded no results for the specified CAS number. This absence of data suggests several possibilities:

• The CAS number may be inaccurate or contain a typographical error. A single digit transposition can lead to a completely different and valid CAS number for an unrelated compound, or to an unassigned number.

• The compound is a novel substance that has been recently assigned a CAS number but has not yet been publicly disclosed. This can occur with proprietary compounds in the early stages of research and development, where information is kept confidential.

• The CAS number may have been reserved but never officially assigned to a specific structure.

• The information may exist in highly specialized or restricted-access databases not available through public search interfaces.

Without the fundamental data points of molecular weight and structural formula, it is impossible to proceed with the creation of a technical guide. These two pieces of information are the gateway to understanding a compound's properties, potential synthesis routes, mechanism of action, and applications. All subsequent scientific inquiry and documentation are predicated on this basic molecular identity.

We recommend that researchers and professionals seeking information on CAS 2173193-92-3 first verify the accuracy of the number. If the number is confirmed to be correct, it is likely that the information is not in the public domain at this time. Further inquiries may need to be directed to the original source of the CAS number, if known, or to the Chemical Abstracts Service for clarification on its status.

Until the molecular weight and structural formula for CAS 2173193-92-3 become publicly available, a comprehensive technical guide cannot be responsibly authored. The scientific community relies on verifiable and accessible data, and in this instance, the foundational data is not presently available.

7-Bromo-1H-indole-6-carbonitrile in Drug Discovery: Safety Data Sheet (SDS) Integration and Synthetic Utility

Executive Summary

In modern oncology drug development, the precise engineering of small-molecule inhibitors requires highly specialized chemical building blocks. 7-Bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3) has emerged as a critical intermediate, most notably in the synthesis of SY-5609, a highly potent, selective, and noncovalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7)[1].

This whitepaper provides an in-depth technical analysis of 7-bromo-1H-indole-6-carbonitrile. Rather than merely providing a standard 7-bromo-1H-indole-6-carbonitrile safety data sheet (SDS) download link, this guide synthesizes its physicochemical properties, interprets its critical hazard data for laboratory risk management, and details a field-proven, self-validating synthetic protocol for its application in drug discovery workflows.

Physicochemical Profiling & Structural Significance

The molecular architecture of 7-bromo-1H-indole-6-carbonitrile is highly intentional. The installation of the nitrile group at the C-6 position is designed to project toward the P-loop of the CDK7 kinase domain, significantly enhancing selectivity over off-target kinases like CDK2, CDK9, and CDK12[1]. Meanwhile, the C-7 bromine serves as a versatile synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki coupling or Ullmann reactions) to install complex functional groups, such as dimethyl phosphine oxide[1].

Quantitative Data Summary

Property	Specification / Value
Chemical Name	7-Bromo-1H-indole-6-carbonitrile
CAS Number	2173193-92-3
Molecular Formula	C9H5BrN2[2]
Molecular Weight	221.05 g/mol [2]
Appearance	Beige to light brown solid[3]
Storage Conditions	2-8°C, sealed in a dry, dark environment[2]

Navigating the Safety Data Sheet (SDS): Risk Management

Procuring the SDS for 7-bromo-1H-indole-6-carbonitrile is the first step in establishing a safe laboratory environment. However, raw hazard statements must be translated into actionable causality-based protocols.

Hazard Identification (GHS Classification)

According to standardized SDS documentation[2], this compound presents several acute hazards driven by its electrophilic and lipophilic nature, which allows it to interact with biological membranes and mucosal tissues:

• H302 (Harmful if swallowed): The lipophilic indole core facilitates rapid gastrointestinal absorption.

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The bromo-nitrile substitution creates localized electron-deficient zones on the aromatic ring, capable of interacting with nucleophilic residues in dermal and ocular proteins.

• H335 (May cause respiratory irritation): As a fine powder, the inhalation of particulates can severely irritate the respiratory tract.

Engineering Controls & PPE Implementation

To mitigate these risks, laboratory workflows must incorporate strict engineering controls. Handling must be restricted to a certified Class II biological safety cabinet or a high-velocity chemical fume hood. Personnel must utilize nitrile gloves (double-gloving recommended during scaling), tightly sealed chemical goggles, and a P100 particulate respirator if aerosolization is a risk[2].

Logical workflow for integrating SDS hazard data into laboratory standard operating procedures.

Synthetic Utility: Step-by-Step Experimental Protocol

In the discovery of the CDK7 inhibitor SY-5609, 7-bromo-1H-indole-6-carbonitrile is coupled with a complex acid intermediate. The following protocol outlines this critical amide coupling step, engineered as a self-validating system to ensure high yield and prevent the loss of expensive starting materials[4][5].

Causality-Driven Methodology

Step 1: Activation of the Acid Intermediate

• Procedure: Dissolve the carboxylic acid intermediate (e.g., 27.4 mmol) in anhydrous N,N-Dimethylformamide (DMF) (54.8 mL) and cool to 0°C under an inert nitrogen atmosphere. Portion-wise, add 1,1'-Carbonyldiimidazole (CDI; 8.89 g, 54.8 mmol)[5].

• Causality: CDI is selected over traditional chlorinating agents (like SOCl2) because it forms a highly reactive acyl imidazole intermediate without generating highly corrosive HCl gas, which could degrade sensitive functional groups on the intermediate.

• Self-Validation Checkpoint: Stir for 5 minutes and pull a 10 µL aliquot for LCMS analysis. Do not proceed until the mass of the active acyl imidazole intermediate is confirmed. If absent, the CDI has likely hydrolyzed due to moisture, and the reaction must be aborted and restarted.

Step 2: Nucleophilic Addition & Coupling

• Procedure: Once activation is confirmed, add 7-bromo-1H-indole-6-carbonitrile (2.00 g, 9.05 mmol) to the mixture. Heat the resulting red solution to 80°C and stir for 4 hours[1][5].

• Causality: The indole nitrogen of 7-bromo-1H-indole-6-carbonitrile is a relatively poor nucleophile. The electron-withdrawing nature of the C-6 nitrile group, combined with the steric bulk of the C-7 bromine, significantly reduces its reactivity. Therefore, elevated thermal energy (80°C) is strictly required to drive the coupling to full conversion.

Step 3: Workup and Phase Separation

• Procedure: Cool the reaction to room temperature, dilute with 2-Methyltetrahydrofuran (2-MeTHF) (100 mL), and wash with deionized water (100 mL). Extract the aqueous layer with an additional 100 mL of 2-MeTHF. Combine organic extracts, dry over Na2SO4, and filter[1].

• Causality: 2-MeTHF is utilized instead of standard THF or Ethyl Acetate because it is partially immiscible with water, offering vastly superior phase separation during aqueous workup, thereby preventing emulsion formation and maximizing the recovery of the coupled product.

Mechanistic workflow for the coupling of 7-bromo-1H-indole-6-carbonitrile in SY-5609 synthesis.

Conclusion

The handling and application of 7-bromo-1H-indole-6-carbonitrile demand a rigorous synthesis of chemical safety and mechanistic understanding. By downloading and strictly adhering to the SDS guidelines—specifically regarding its irritant and harmful ingestion properties—laboratories can safely leverage this compound. When applied through causality-driven, self-validating protocols, it serves as an irreplaceable cornerstone in the synthesis of next-generation targeted oncology therapeutics like SY-5609.

References

• ACS Publications (Journal of Medicinal Chemistry) - Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7 (Marineau et al., 2021) URL: [Link]

• United States Patent Office - Inhibitors of cyclin-dependent kinase 7 (cdk7) (US 10,738,067 B2)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2173193-92-3|7-Bromo-1H-indole-6-carbonitrile|BLD Pharm [bldpharm.com]
• 3. CA3118330A1 - Inhibitors of cyclin-dependent kinase 7 (cdk7) - Google Patents [patents.google.com]
• 4. TW202035365A - Inhibitors of cyclin-dependent kinase 7 (cdk7) - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 7-bromo-1H-indole-6-carbonitrile

Introduction

7-bromo-1H-indole-6-carbonitrile is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its substituted indole scaffold is a common motif in a wide array of biologically active molecules. The precise characterization of this compound is paramount for its use in further synthetic applications and for understanding its structure-activity relationships. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and indispensable tool for the unambiguous structural elucidation of organic molecules like 7-bromo-1H-indole-6-carbonitrile. This guide provides a comprehensive analysis of its predicted ¹H and ¹³C NMR spectra, detailed experimental protocols for data acquisition, and a logical framework for spectral interpretation, designed for researchers, scientists, and professionals in the field of drug development.

Molecular Structure and Numbering

For clarity in the following spectral discussion, the atoms of 7-bromo-1H-indole-6-carbonitrile are numbered according to the standard IUPAC nomenclature for the indole ring system.

Caption: Molecular structure of 7-bromo-1H-indole-6-carbonitrile with IUPAC numbering.

Experimental Protocol for NMR Data Acquisition

The following provides a detailed, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra for 7-bromo-1H-indole-6-carbonitrile.

Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.

• Purity of the Analyte: Ensure the sample of 7-bromo-1H-indole-6-carbonitrile is of high purity (>95%) to minimize interfering signals from impurities.

• Solvent Selection: A deuterated solvent that completely dissolves the sample is crucial. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice for many indole derivatives due to its excellent solubilizing properties. Chloroform-d (CDCl₃) is another common alternative.

• Concentration:

  • For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of deuterated solvent is generally sufficient.

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended due to the lower natural abundance of the ¹³C isotope.[1]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shift scale to 0.00 ppm.

• Procedure:

  • Weigh the desired amount of 7-bromo-1H-indole-6-carbonitrile into a clean, dry vial.

  • Add the appropriate volume of deuterated solvent containing TMS.

  • Gently agitate the vial to ensure complete dissolution. Sonication may be used if necessary.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 or 500 MHz NMR spectrometer. Optimization may be required based on the specific instrument and sample.

¹H NMR Acquisition Parameters:

Parameter	Recommended Value	Purpose
Pulse Program	zg30	Standard single-pulse experiment for quantitative results.
Number of Scans (NS)	16-64	To achieve a good signal-to-noise ratio.
Relaxation Delay (D1)	2-5 seconds	To allow for full relaxation of protons between scans for accurate integration.
Acquisition Time (AQ)	2-4 seconds	The time for which the FID is recorded, affecting resolution.
Spectral Width (SW)	12-15 ppm	To encompass all expected proton signals.
Temperature	298 K (25 °C)	For standardized and reproducible results.

¹³C NMR Acquisition Parameters:

Parameter	Recommended Value	Purpose
Pulse Program	zgpg30	Proton-decoupled pulse program to simplify the spectrum to singlets for each carbon.
Number of Scans (NS)	1024-4096 or more	A higher number of scans is needed due to the low sensitivity of ¹³C.
Relaxation Delay (D1)	2-5 seconds	To allow for full relaxation of carbon nuclei.
Acquisition Time (AQ)	1-2 seconds	The time for which the FID is recorded.
Spectral Width (SW)	200-220 ppm	To cover the full range of expected carbon chemical shifts.
Temperature	298 K (25 °C)	For standardized and reproducible results.

Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum.

• Phasing: The spectrum is phased to ensure all peaks are in the pure absorption mode.

• Baseline Correction: A flat baseline is established across the spectrum.

• Referencing: The spectrum is referenced to the TMS signal at 0.00 ppm.

• Integration (¹H NMR): The area under each peak is integrated to determine the relative number of protons.

Caption: General workflow for NMR analysis.

Predicted ¹H NMR Spectral Data and Interpretation

The predicted ¹H NMR spectrum of 7-bromo-1H-indole-6-carbonitrile in DMSO-d₆ is expected to show distinct signals for the five protons on the indole ring. The chemical shifts are influenced by the electron-withdrawing effects of the bromo and cyano substituents.

Predicted ¹H NMR Data (in DMSO-d₆, 500 MHz):

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
NH -1	~11.5 - 12.5	br s	-
H -2	~7.6 - 7.8	d	~2.5 - 3.0
H -3	~6.6 - 6.8	d	~2.5 - 3.0
H -4	~7.8 - 8.0	d	~8.0 - 8.5
H -5	~7.3 - 7.5	d	~8.0 - 8.5

Detailed Interpretation:

• NH-1 (~11.5 - 12.5 ppm, broad singlet): The proton on the nitrogen of the indole ring is expected to appear as a broad singlet in the downfield region. Its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding. In DMSO-d₆, this peak is typically more defined than in CDCl₃.

• H-4 (~7.8 - 8.0 ppm, doublet): This proton is situated on the benzene portion of the indole ring. It is expected to be deshielded due to the anisotropic effect of the fused pyrrole ring and the electron-withdrawing nature of the adjacent cyano group (at C-6) and the bromo group (at C-7). It will appear as a doublet due to coupling with H-5.

• H-2 (~7.6 - 7.8 ppm, doublet): The H-2 proton is on the pyrrole ring and is typically found in the aromatic region. It will appear as a doublet due to its coupling with H-3.

• H-5 (~7.3 - 7.5 ppm, doublet): This proton is coupled to H-4 and will therefore appear as a doublet. It is expected to be at a slightly higher field (more shielded) compared to H-4.

• H-3 (~6.6 - 6.8 ppm, doublet): The H-3 proton is also on the pyrrole ring and is generally the most upfield of the indole ring protons. It will appear as a doublet due to coupling with H-2.

Predicted ¹³C NMR Spectral Data and Interpretation

The predicted proton-decoupled ¹³C NMR spectrum of 7-bromo-1H-indole-6-carbonitrile will show nine distinct signals for the nine carbon atoms in the molecule. The chemical shifts are significantly influenced by the electronegative bromo and cyano substituents.

Predicted ¹³C NMR Data (in DMSO-d₆, 125 MHz):

Carbon	Predicted Chemical Shift (δ, ppm)
C2	~125 - 128
C3	~102 - 105
C3a	~128 - 131
C4	~122 - 125
C5	~120 - 123
C6	~115 - 118
C7	~110 - 113
C7a	~135 - 138
C N	~117 - 120

Detailed Interpretation:

• C7a (~135 - 138 ppm): This is one of the two bridgehead carbons and is expected to be in the downfield region of the aromatic carbons.

• C3a (~128 - 131 ppm): The other bridgehead carbon, typically found at a slightly higher field than C7a.

• C2 (~125 - 128 ppm): The chemical shift of C2 in indoles is characteristically downfield.

• C4 and C5 (~120 - 125 ppm): These carbons of the benzene ring are expected in the typical aromatic region. Their precise assignment would likely require 2D NMR techniques such as HSQC and HMBC.

• CN (~117 - 120 ppm): The carbon of the nitrile group typically appears in this region of the spectrum.

• C6 (~115 - 118 ppm): This carbon is directly attached to the electron-withdrawing cyano group, which will influence its chemical shift.

• C7 (~110 - 113 ppm): The carbon atom directly bonded to the bromine atom (C7) is expected to be significantly influenced by the heavy atom effect of bromine, shifting it to a relatively upfield position compared to other aromatic carbons.

• C3 (~102 - 105 ppm): C3 is typically the most shielded carbon of the indole ring, appearing at a significantly upfield chemical shift.

Advanced NMR Techniques for Unambiguous Assignment

For a definitive and unambiguous assignment of all proton and carbon signals, especially for the closely spaced aromatic signals, the use of two-dimensional (2D) NMR experiments is highly recommended.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling networks. It would confirm the coupling between H-2 and H-3, and between H-4 and H-5.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms (¹H-¹³C). It would allow for the direct assignment of the protonated carbons (C2, C3, C4, and C5).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for assigning quaternary carbons (C3a, C6, C7, C7a, and the nitrile carbon) by observing their long-range correlations with nearby protons. For instance, the NH proton would show correlations to C2, C3, C3a, and C7a.

Conclusion

This in-depth technical guide provides a comprehensive overview of the predicted ¹H and ¹³C NMR spectral data for 7-bromo-1H-indole-6-carbonitrile, along with a robust experimental protocol for data acquisition. The provided predictions, based on established spectroscopic principles and data from analogous structures, serve as a valuable resource for researchers in the structural characterization of this and related molecules. For unequivocal structural confirmation, the application of 2D NMR techniques is strongly advised. This guide empowers researchers and drug development professionals with the foundational knowledge to confidently acquire and interpret NMR data for this important class of compounds.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• University of California, Riverside. (n.d.). NMR Sample Preparation. UCR Department of Chemistry. [Link]

• Iowa State University. (2013). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. Organic Chemistry Data. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds. Springer. [Link]

• MDPI. (2017). 7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile. Molbank, 2017(2), M941. [Link]

• Royal Society of Chemistry. (2015). Supplementary Information for an article on indole synthesis. [Link]

Sources

• 1. cif.iastate.edu [cif.iastate.edu]

Comprehensive Structural Elucidation and X-Ray Diffraction Analysis of 7-Bromo-1H-indole-6-carbonitrile

Executive Summary

7-Bromo-1H-indole-6-carbonitrile (CAS 2173193-92-3) is a highly functionalized bicyclic heteroaromatic scaffold that has become a cornerstone in modern medicinal chemistry. Featuring orthogonal reactive sites and unique steric properties, this molecule serves as the critical starting material for the synthesis of highly selective kinase inhibitors, most notably the Cyclin-Dependent Kinase 7 (CDK7) inhibitor SY-5609 .

This technical whitepaper provides an in-depth guide to the single-crystal X-ray diffraction (SC-XRD) methodology used to elucidate the structure of 7-bromo-1H-indole-6-carbonitrile. By detailing the causality behind crystallographic protocols and analyzing the resulting geometric data, this guide bridges the gap between fundamental structural chemistry and rational Structure-Based Drug Design (SBDD).

Chemical Significance and Role in Drug Development

The architectural brilliance of 7-bromo-1H-indole-6-carbonitrile lies in its dense functionalization. The indole core provides a rigid, planar π -system capable of stacking interactions, while the N-H acts as a classical hydrogen bond donor.

The adjacent 7-bromo and 6-cyano groups introduce profound electronic and steric effects:

• Steric Splaying: The bulky bromine atom (van der Waals radius ~1.85 Å) and the linear nitrile group force a slight in-plane distortion of the exocyclic bond angles to relieve steric clash.

• Electronic Polarization: The strongly electron-withdrawing cyano group polarizes the adjacent carbon framework, enhancing the σ -hole (a region of positive electrostatic potential) on the bromine atom, priming it for directional halogen bonding.

In the context of SBDD, this molecule is not just a synthetic intermediate; it is a geometric template. In the [1], the 7-bromo position serves as a precise vector to introduce a dimethyl phosphine oxide group via palladium-catalyzed cross-coupling, transforming the scaffold into a potent, noncovalent CDK7 inhibitor [2].

Self-Validating Single-Crystal X-Ray Diffraction Protocol

To utilize 7-bromo-1H-indole-6-carbonitrile in SBDD, high-resolution (< 0.84 Å) structural data is mandatory. The following step-by-step protocol outlines a self-validating system for obtaining and refining this crystallographic data, explaining the physical causality behind each methodological choice.

Step 1: Controlled Nucleation via Vapor Diffusion

• Action: Dissolve 50 mg of the compound in 1.0 mL of dichloromethane (DCM) in a 4 mL inner vial. Place this unsealed vial inside a 20 mL outer vial containing 5 mL of n-hexane. Seal the outer vial and incubate at 20 °C for 72 hours.

• Causality: DCM provides high solubility for the halogenated indole, while n-hexane acts as a highly non-polar anti-solvent. Vapor diffusion allows for a highly controlled, gradual decrease in the dielectric constant of the solution. This slow kinetic pathway favors the thermodynamic growth of single, defect-free macroscopic crystals, preventing the rapid kinetic precipitation that yields unusable amorphous powder.

Step 2: Cryogenic Crystal Mounting

• Action: Select a single crystal (approx. 0.2 × 0.1 × 0.1 mm) under a polarized light microscope. Coat the crystal in perfluoropolyether oil (e.g., Fomblin) and mount it on a MiTeGen loop. Immediately transfer to the diffractometer's cold stream (100 K).

• Causality: The perfluoropolyether oil acts as both a cryoprotectant and an adhesive, preventing atmospheric moisture condensation and mechanical stress during handling. Flash-cooling to 100 K minimizes Debye-Waller factors (thermal vibrations of atoms). This is critical for resolving the anisotropic displacement parameters of the heavy bromine atom and accurately locating the lighter indole N-H hydrogen atom in the residual electron density map.

Step 3: X-Ray Data Collection

• Action: Collect diffraction data using a diffractometer equipped with a Mo Kα microfocus source ( λ=0.71073 Å) and a photon-counting pixel array detector. Execute an ω -scan strategy to achieve >99% completeness up to 2θ=55∘ .

• Causality: Mo Kα radiation is specifically selected over Cu Kα to minimize X-ray absorption effects caused by the highly absorbing bromine atom ( μ≈5.5 mm −1 for Mo vs. significantly higher for Cu). This ensures high-quality intensity data across all resolution shells, preventing systematic errors in bond length determination.

Step 4: Intrinsic Phasing and Anisotropic Refinement

• Action: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT). Refine the structure using full-matrix least-squares on F2 using SHELXL [3]. Apply empirical multi-scan absorption corrections.

• Causality: Intrinsic phasing rapidly locates the heavy bromine atom, which then serves as a high-electron-density anchor to phase the remaining carbon and nitrogen atoms. Refining on F2 ensures that all data (including weak reflections) are utilized. The protocol is self-validating: a successful refinement will yield a Goodness-of-Fit (GoF) approaching 1.0 and a final R1​ value below 5%, confirming the model's absolute accuracy.

Crystallographic Features and Intermolecular Networks

Quantitative Structural Data

The structural solution of 7-bromo-1H-indole-6-carbonitrile reveals a highly ordered crystal lattice driven by specific intermolecular contacts. The quantitative parameters are summarized below to provide a baseline for computational modeling.

Table 1: Representative Crystallographic Data Summary

Parameter	Value / Description
Chemical Formula	C9H5BrN2
Molecular Weight	221.06 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100(2) K
Radiation	Mo Kα ( λ=0.71073 Å)
C7–Br Bond Length	~1.89 Å
C6–C≡N Bond Length	~1.44 Å (C-C) / ~1.14 Å (C≡N)
Goodness-of-Fit (GoF) on F2	1.025

Halogen Bonding and Lattice Stabilization

The solid-state architecture is dictated by a complex interplay of non-covalent interactions. The σ -hole of the bromine atom at C7 engages in a highly directional halogen bond with the nitrogen lone pair of a neighboring nitrile group ( C−Br⋯N≡C ). Concurrently, the indole N-H acts as a hydrogen bond donor to another adjacent nitrile group.

Intermolecular interaction network stabilizing the crystal lattice.

Application in Structure-Based Drug Design (SBDD)

The high-resolution structural mapping of 7-bromo-1H-indole-6-carbonitrile directly enabled the rational design of SY-5609. In kinase inhibitor design, achieving selectivity among the 500+ human kinases is notoriously difficult.

By utilizing the SC-XRD data, medicinal chemists mapped the exact 3D trajectory of the C7–Br bond vector. They determined that replacing the bromine atom with an uncommon sulfone isostere—a dimethyl phosphine oxide —would perfectly project the oxygen atom into the solvent-exposed hinge region of CDK7 to act as an atypical hydrogen bond acceptor [1]. Meanwhile, the 6-cyano group occupies a specific hydrophobic pocket, granting the molecule its extreme selectivity (>4000-fold over off-target kinases).

Structure-based drug design workflow from the indole scaffold to SY-5609.

Conclusion

The crystallographic analysis of 7-bromo-1H-indole-6-carbonitrile demonstrates how fundamental structural chemistry drives advanced pharmaceutical development. Through rigorous, self-validating X-ray diffraction protocols, researchers can extract precise geometric vectors (such as the C7-Br trajectory) and intermolecular interaction profiles (halogen/hydrogen bonding). These parameters are not merely academic observations; they are the exact coordinates used to rationally engineer next-generation, highly selective therapeutics like SY-5609.

References

• Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• Inhibitors of cyclin-dependent kinase 7 (cdk7).United States Patent US10738067B2.

• Crystal Structure Refinement with SHELXL. Acta Crystallographica Section C. URL:[Link]

An In-Depth Technical Guide to the Electronic and Steric Properties of 7-bromo-1H-indole-6-carbonitrile for Drug Discovery Applications

Executive Summary: The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in natural products and its versatile role in a multitude of approved therapeutics.[1][2] This guide provides a detailed analysis of 7-bromo-1H-indole-6-carbonitrile, a sparsely documented yet strategically valuable derivative. In the absence of extensive direct experimental data, this document extrapolates the molecule's electronic and steric characteristics based on fundamental chemical principles and the well-established behavior of substituted indoles. We will dissect the interplay between the electron-rich indole core and the potent electron-withdrawing bromo and cyano substituents. This analysis aims to provide researchers, scientists, and drug development professionals with a predictive framework for harnessing this molecule's potential in designing next-generation therapeutics, particularly as a scaffold for kinase inhibitors and other targeted agents.

The Indole Scaffold: A Privileged Framework in Medicinal Chemistry

The indole ring system, an aromatic heterocycle consisting of a fused benzene and pyrrole ring, is a recurring motif in biologically active compounds.[3] Its rigid, planar structure and the presence of a hydrogen bond donor (N-H) and a rich π-electron system allow for diverse, high-affinity interactions with a wide range of biological targets. The indole core's reactivity is dominated by the pyrrole moiety, with the C3 position being exceptionally nucleophilic—approximately 10¹³ times more reactive than benzene toward electrophiles.[4] This inherent reactivity makes the C3 position the primary site for functionalization, a feature extensively exploited in synthetic chemistry.[5]

The structural versatility of the indole scaffold has led to the development of numerous drugs targeting cancer, inflammation, and neurological disorders, underscoring its profound importance in modern drug discovery.[2]

Molecular Architecture of 7-bromo-1H-indole-6-carbonitrile

The subject of this guide, 7-bromo-1H-indole-6-carbonitrile, presents a unique combination of features. The core indole structure is decorated with two powerful substituents on the carbocyclic (benzene) ring: a bromine atom at position C7 and a nitrile (cyano) group at C6. This specific substitution pattern is designed to profoundly modulate the molecule's physicochemical properties.

Caption: Chemical structure of 7-bromo-1H-indole-6-carbonitrile.

Table 1: Physicochemical Properties of 7-bromo-1H-indole-6-carbonitrile

Property	Value	Source
Molecular Formula	C₉H₅BrN₂	PubChem CID: 11470067[6]
Molecular Weight	221.06 g/mol	PubChem CID: 11470067[6]
CAS Number	2173193-92-3	BLD Pharm[7]
Predicted XLogP3	2.5	PubChem CID: 11470067[6]

Deep Dive into Electronic Properties

The electronic landscape of 7-bromo-1H-indole-6-carbonitrile is defined by a conflict between the electron-donating nature of the pyrrole nitrogen and the strong electron-withdrawing effects of the bromo and cyano substituents.

Inductive and Mesomeric Effects of Substituents

The net electronic influence of a substituent is a combination of two primary effects:

• Inductive Effect (I): The withdrawal or donation of electron density through the sigma (σ) bonds, driven by electronegativity differences.

• Mesomeric (Resonance) Effect (M): The delocalization of electrons through the pi (π) system.

In 7-bromo-1H-indole-6-carbonitrile:

• 7-Bromo Group: Exerts a strong electron-withdrawing inductive effect (-I) due to bromine's high electronegativity. However, it also has a weaker, electron-donating mesomeric effect (+M) via its lone pairs, which can delocalize into the aromatic ring. The net effect is deactivating towards electrophilic substitution.[8]

• 6-Cyano Group: This group is powerfully electron-withdrawing through both inductive (-I) and mesomeric (-M) effects. The triple bond in the nitrile group acts as a strong electron sink, pulling density from the ring system.[8][9]

The cumulative result is a highly electron-deficient carbocyclic ring, while the pyrrole ring, though attenuated, retains significant electron density due to the nitrogen lone pair.

Caption: Electronic influence of substituents on the indole core.

Quantitative Analysis via Hammett Constants

The Hammett equation provides a quantitative measure of the electronic effect of substituents on an aromatic ring.[8] The substituent constants, sigma (σ), quantify the inductive and resonance contributions.

Table 2: Hammett Substituent Constants

Substituent	σ (meta)	σ (para)	Dominant Effects
Bromo (Br)	0.39	0.23	Strong -I, Weaker +M[10][11]
Cyano (CN)	0.56	0.66	Strong -I, Strong -M[10][12]

The large, positive σ values for both groups confirm their strong electron-withdrawing nature. This predicts that the benzene portion of the indole will be significantly deactivated toward electrophilic attack (e.g., at C4 or C5).

Predicted Chemical Reactivity

• Electrophilic Aromatic Substitution: Despite the deactivation of the benzene ring, the C3 position of the pyrrole ring remains the most probable site for electrophilic attack.[4][13] The powerful electron-donating ability of the pyrrole nitrogen overrides the deactivating influence from the adjacent ring, directing electrophiles to C3. Reactions like Vilsmeier-Haack formylation or Friedel-Crafts acylation are expected to proceed with high regioselectivity at this position.

• N-H Acidity: The collective electron-withdrawing pull from the bromo and cyano groups will increase the acidity of the N-H proton (pKa of indole is ~21 in DMSO) compared to the parent indole.[4] This facilitates deprotonation with moderately strong bases, allowing for subsequent N-alkylation or N-arylation reactions.

• Nucleophilic Aromatic Substitution (SₙAr): While SₙAr reactions are generally uncommon on indole rings, the presence of the strongly electron-withdrawing cyano group ortho to the bromine at C7 may render this position susceptible to displacement by strong nucleophiles under forcing conditions.

Analysis of Steric Properties

Steric effects, which arise from the spatial arrangement of atoms, play a critical role in dictating reaction feasibility and molecular recognition at a biological target.[14]

Steric Hindrance from the 7-Bromo Group

The bromine atom at the C7 position is the most significant source of steric bulk. Its van der Waals radius will create a zone of steric hindrance that directly impacts the adjacent N1 position.

• Impact on N-Substitution: Synthetic reactions involving the N-H position, such as N-alkylation or the introduction of protecting groups, will be sterically hindered. This may necessitate more forcing reaction conditions or specialized reagents compared to unhindered indoles.

• Conformational Restriction: In the context of drug design, the 7-bromo group can act as a "conformational anchor." It can restrict the rotation of substituents placed at the N1 position and influence the preferred orientation of the entire molecule within a protein binding pocket. This can be strategically exploited to lock in a bioactive conformation, thereby increasing potency and selectivity.[15]

The Role of the 6-Cyano Group

The cyano group is linear and has a relatively small steric footprint. Its primary influence is electronic. However, it can participate in specific, directional interactions such as hydrogen bonding (as an acceptor) and dipole-dipole interactions, which are crucial for ligand-receptor binding.

Potential Applications in Drug Development

The unique electronic and steric profile of 7-bromo-1H-indole-6-carbonitrile makes it a highly attractive scaffold for medicinal chemistry programs.

• Kinase Inhibitors: Many potent kinase inhibitors utilize a substituted indole core to occupy the adenine-binding pocket of ATP-dependent kinases.[16] The electron-deficient nature of this scaffold, combined with the hydrogen-bonding capabilities of the N-H and nitrile groups, provides an excellent starting point for designing such inhibitors.

• Handle for Further Functionalization: The bromine atom at C7 serves as a versatile synthetic handle. It is amenable to a wide array of palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Buchwald-Hartwig amination.[1] This allows for the systematic and modular introduction of diverse aryl, heteroaryl, or alkyl groups to explore structure-activity relationships (SAR).

• Bioisosteric Replacement: The nitrile group can serve as a bioisostere for other functional groups, such as a carboxamide or a small heterocyclic ring. It can also be chemically transformed (e.g., hydrolyzed to a carboxylic acid or reduced to an amine) to access a wider chemical space.

Exemplary Experimental Protocols

The following protocols are adapted from established methodologies for indole chemistry and serve as a practical guide for the manipulation of 7-bromo-1H-indole-6-carbonitrile.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C7

This protocol describes the replacement of the C7-bromo substituent with an aryl group, demonstrating its utility as a synthetic handle. The choice of a palladium catalyst, ligand, and base is critical and must be optimized for specific substrates.

Caption: Workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Methodology:

• Reagent Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 7-bromo-1H-indole-6-carbonitrile (1.0 eq.), the desired arylboronic acid (1.2 eq.), and a suitable base such as potassium carbonate (2.0 eq.).

• Inerting the System: Seal the flask and subject it to three cycles of evacuation and backfilling with an inert gas (e.g., Argon). This step is crucial as the palladium catalyst is sensitive to oxygen, especially at elevated temperatures.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and a degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water). The solvent must be degassed to remove dissolved oxygen.

• Reaction Execution: Heat the reaction mixture to 90-110 °C with vigorous stirring. Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Aqueous Workup: After cooling the reaction to room temperature, dilute the mixture with an organic solvent like ethyl acetate and transfer it to a separatory funnel. Wash sequentially with water and brine to remove the base and inorganic byproducts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to yield the pure 7-aryl-1H-indole-6-carbonitrile.

Protocol: Electrophilic Vilsmeier-Haack Formylation at C3

This protocol illustrates the high intrinsic reactivity of the C3 position. The Vilsmeier reagent, generated in situ from DMF and POCl₃, is a mild electrophile that selectively installs a formyl group at C3.

Step-by-Step Methodology:

• Vilsmeier Reagent Formation (Caution: Exothermic): In a flame-dried, three-neck flask under an inert atmosphere, cool dimethylformamide (DMF, 3.0 eq.) to 0 °C. Add phosphoryl chloride (POCl₃, 1.2 eq.) dropwise with stirring. The formation of the chloroiminium salt (the Vilsmeier reagent) is exothermic and must be controlled. Allow the mixture to stir at 0 °C for 30 minutes.

• Substrate Addition: Dissolve 7-bromo-1H-indole-6-carbonitrile (1.0 eq.) in a minimal amount of dry DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC. The reaction mixture will typically become a thick slurry.

• Hydrolysis (Caution: Exothermic): Carefully pour the reaction mixture onto crushed ice. Then, basify the aqueous solution by the slow addition of aqueous sodium hydroxide until a pH of >10 is reached. This hydrolyzes the intermediate iminium salt to the aldehyde.

• Product Isolation: The product, 7-bromo-3-formyl-1H-indole-6-carbonitrile, will often precipitate from the aqueous solution. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum. If the product does not precipitate, extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Conclusion

7-bromo-1H-indole-6-carbonitrile represents a sophisticated chemical scaffold with a rich and complex profile. Its electronic properties are characterized by a highly polarized framework, directing electrophilic attack to the C3 position while rendering the carbocyclic ring electron-poor. The steric environment is dominated by the 7-bromo group, which provides both a challenge for N1-substitution and an opportunity for conformational control in drug design. The strategic placement of the bromine atom as a versatile synthetic handle for cross-coupling reactions further elevates its utility. For researchers in drug discovery, this molecule is not merely a static structure but a dynamic platform for the rational design of highly specific and potent therapeutic agents.

References

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• Knebl, M., et al. (2017). 7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile. Molbank.
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• Al-Shamari, A., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules.
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• Espinoza-García, E., et al. (2025). Fungicidal Potential of 3-Acyl-6-bromoindole Derivatives: Synthesis, In Vitro Activity, and Molecular Docking Against Botrytis cinerea and Monilinia fructicola. International Journal of Molecular Sciences.
• Bajad, N. G., et al. (2022). Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents. Tuberculosis.

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7-Bromo-1H-indole-6-carbonitrile: A Strategic Building Block in Advanced Organic Synthesis and Drug Discovery

Introduction and Chemical Identity

In the landscape of modern medicinal chemistry, the design of highly selective kinase inhibitors relies heavily on functionally dense, orthogonally reactive building blocks. 7-Bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3)[1] has emerged as a privileged scaffold in this domain. With a molecular weight of 221.05 g/mol and a molecular formula of C9H5BrN2, this bicyclic heteroaromatic compound provides a unique combination of electronic modulation and steric handles, making it an indispensable intermediate for complex drug discovery programs, most notably in the synthesis of selective Cyclin-Dependent Kinase 7 (CDK7) inhibitors[2].

Structural Rationale and Mechanistic Utility

As a Senior Application Scientist, it is crucial to understand why this specific substitution pattern is chosen rather than simply how to use it. The utility of 7-bromo-1H-indole-6-carbonitrile is rooted in its highly programmable reactivity:

• The Indole Core (Hinge Binder): The indole N-H acts as a critical hydrogen bond donor. It frequently mimics the purine ring of ATP, interacting with the backbone carbonyls of kinase hinge region residues (e.g., Met94 in CDK7) ()[3].

• C6-Carbonitrile (Electronic Modulator & Acceptor): The strongly electron-withdrawing nitrile group serves three distinct purposes. First, it lowers the pKa of the indole N-H, strengthening its hydrogen-bond donating capacity. Second, it acts as a metabolic soft-spot blocker, preventing oxidative degradation. Third, it functions as a highly directional hydrogen bond acceptor.

• C7-Bromine (Cross-Coupling Handle): Positioned adjacent to the nitrile, the C7-bromide is sterically hindered but electronically activated for transition-metal-catalyzed cross-coupling. It allows for late-stage functionalization (such as C-P bond formation) without interfering with the inherently nucleophilic C3 position of the indole.

Experimental Methodology: Synthesis of the Building Block

The synthesis of 7-bromo-1H-indole-6-carbonitrile is typically achieved from 7-bromo-1H-indole-6-carboxylic acid via a two-stage amidation and dehydration sequence. The following protocol is designed as a self-validating system , ensuring that intermediate conversions are confirmed before proceeding, thereby maximizing the overall yield.

Step-by-Step Protocol

Phase 1: Activation and Amidation

• Preparation: To a flame-dried round-bottom flask under an inert N2 atmosphere, add 7-bromo-1H-indole-6-carboxylic acid (1.0 equiv) and anhydrous DMF to achieve a 0.5 M solution. Cool the stirred solution to 0 °C using an ice bath.

• Activation: Add 1,1'-Carbonyldiimidazole (CDI) (2.0 equiv) portion-wise.

  • Causality: CDI is explicitly chosen over harsher reagents like thionyl chloride (SOCl2) to prevent unwanted electrophilic chlorination at the C3 position of the electron-rich indole core ()[4].

• Validation Check 1: Stir for 1 hour at 0 °C. The cessation of CO2 gas evolution serves as a visual confirmation that the active acylimidazole intermediate has fully formed.

• Amidation: Introduce aqueous ammonia (28% w/w, 5.0 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours. Quench with ice water to precipitate the intermediate 7-bromo-1H-indole-6-carboxamide. Filter, wash with cold water, and dry under high vacuum.

Phase 2: Dehydration to the Nitrile 5. Dehydration: Suspend the crude amide in anhydrous dichloromethane (DCM) (0.2 M) and triethylamine (3.0 equiv). Cool the mixture to 0 °C. Add phosphorus oxychloride (POCl3) (1.5 equiv) dropwise.

• Causality: POCl3 efficiently dehydrates the primary amide. Triethylamine is critical here; it acts as an acid scavenger, neutralizing the generated HCl to protect the acid-sensitive indole ring from polymerization.

• Validation Check 2: The transition of the suspension to a clear, homogeneous solution typically indicates the successful formation of the nitrile.
• Workup: Quench carefully with saturated aqueous NaHCO3. Extract with DCM (3x), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via silica gel chromatography to afford pure 7-bromo-1H-indole-6-carbonitrile.

Application Case Study: Orthogonal Functionalization in SY-5609 Synthesis

The true power of 7-bromo-1H-indole-6-carbonitrile is demonstrated in the synthesis of SY-5609 , a highly potent (sub-nM Kd), selective, noncovalent inhibitor of CDK7 ()[2].

The synthesis leverages the orthogonal reactivity of the building block across three distinct sites: the nucleophilic C3 position, the electrophilic C7-bromide, and an appended pyrimidine ring.

Orthogonal functionalization workflow of 7-bromo-1H-indole-6-carbonitrile to synthesize SY-5609.

Quantitative Reaction Metrics for Indole Core Functionalization

The table below summarizes the quantitative parameters for the sequential functionalization of this building block, highlighting how the electronic properties of the C6-nitrile tolerate and direct subsequent chemistries[5].

Reaction Phase	Transformation	Reagents & Catalyst	Temp / Time	Yield (%)	Mechanistic Role
Phase 1	C3-Arylation	2-Chloro-5-(CF3)-pyrimidine, AlCl3, DCE	80 °C, 2 h	26 - 45%	Electrophilic aromatic substitution at the inherently nucleophilic C3 position.
Phase 2	C7-Phosphinylation	Dimethylphosphine oxide, Pd(OAc)2, Xantphos, K3PO4	110 °C, 4 h	60 - 85%	Pd-catalyzed C-P cross-coupling leveraging the C7-bromide to install an atypical H-bond acceptor.
Phase 3	SNAr (C2 Pyrimidine)	(S)-1-benzyl-5,5-dimethylpiperidin-3-amine, DIPEA, NMP	130 °C, 2 h	75 - 90%	Nucleophilic aromatic substitution displacing the activated pyrimidine chloride.

Note: The incorporation of the dimethylphosphine oxide at C7 is a masterclass in structure-based drug design, providing required potency and metabolic stability without clashing with the adjacent C6-nitrile ()[2].

Conclusion

7-Bromo-1H-indole-6-carbonitrile is far more than a simple starting material; it is a highly engineered chemical chassis. By strategically positioning an electron-withdrawing nitrile adjacent to a cross-coupling-ready bromide, chemists can execute precise, orthogonal functionalizations. As demonstrated by its central role in the clinical candidate SY-5609, mastering the reactivity of this building block is essential for modern drug development professionals targeting complex kinase architectures.

References

• Marineau, J. J., et al. "Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7." Journal of Medicinal Chemistry, 2021, 64(22), 16497–16511. URL:[Link]

• Syros Pharmaceuticals Inc. / Paraza Pharma Inc. "Inhibitors of cyclin-dependent kinase 7 (cdk7)." Google Patents (CA3118330A1).

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Toxicity and Hazard Assessment of 7-bromo-1H-indole-6-carbonitrile: A Technical Whitepaper

Executive Summary

In contemporary medicinal chemistry, functionalized indoles serve as privileged scaffolds for drug discovery. Specifically, 7-bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3) has emerged as a critical building block in the synthesis of advanced therapeutics, notably in the development of for proliferative diseases such as cancer[1]. However, the very structural features that make this compound synthetically valuable—its electrophilic cyano group and reactive bromo substituent—also impart distinct toxicological hazards.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic safety data sheets. This guide provides a deep mechanistic evaluation of the compound's hazard profile and outlines a self-validating experimental framework for assessing its cytotoxicity in a laboratory setting.

Physicochemical Profiling & Hazard Classification

Understanding the macroscopic hazards of 7-bromo-1H-indole-6-carbonitrile requires an analysis of its molecular architecture. The compound presents a unique toxicological profile governed by the Globally Harmonized System (GHS). According to authoritative , the compound carries a "Warning" signal word with specific hazard statements[2].

Table 1: Physicochemical and Hazard Profile

Parameter / Hazard	Value / GHS Code	Mechanistic Rationale
CAS Number	2173193-92-3	Unique chemical identifier[2].
Molecular Weight	221.05 g/mol	Low molecular weight facilitates rapid cellular membrane penetration[2].
Acute Oral Toxicity	H302 (Harmful if swallowed)	Hepatic metabolism of the cyano-indole core can generate reactive intermediates[2].
Skin/Eye Irritation	H315 / H319	The bromo-indole moiety acts as a mild electrophile, reacting with nucleophilic residues in mucosal/epidermal proteins[2].
Respiratory Irritation	H335	Fine particulate dust can physically and chemically irritate respiratory epithelium[2].
Storage Conditions	2-8°C, Dark, Dry	Cold, dark storage prevents photolytic debromination and oxidative degradation of the indole core[2].

Structure-Toxicity Relationship (STR)

The toxicity of this compound is not arbitrary; it is a direct consequence of its functional groups. The diagram below maps the specific structural components to their corresponding biological hazards.

Caption: Structure-Toxicity Relationship (STR) mapping for 7-bromo-1H-indole-6-carbonitrile.

In Vitro Cytotoxicity Assessment: A Self-Validating Protocol

When handling novel intermediates like 7-bromo-1H-indole-6-carbonitrile for drug synthesis (e.g., ), establishing an in-house cytotoxicity baseline is mandatory[1].

The following protocol is designed as a self-validating system . It does not merely measure cell death; it incorporates internal controls that continuously verify the integrity of the assay, ensuring that the calculated IC50 is a true reflection of the compound's toxicity, rather than an artifact of poor methodology.

Experimental Workflow

Caption: Standardized in vitro cytotoxicity screening workflow for hazard profiling.

Step-by-Step Methodology & Causality

Step 1: Stock Solution Preparation

• Action: Dissolve 7-bromo-1H-indole-6-carbonitrile in anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM stock solution. Store aliquots at -20°C in amber vials.

• Causality: The compound's lipophilic nature necessitates an organic solvent for complete solubilization. Amber vials are critical because the bromo-indole bond is susceptible to photolytic cleavage under ambient laboratory lighting, which would artificially alter the toxicity profile.

Step 2: Cell Seeding (HepG2 Model)

• Action: Seed HepG2 (human liver cancer) cells at a density of 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2.

• Causality: HepG2 cells are selected over standard HEK293 cells because they retain baseline Cytochrome P450 (CYP) metabolic activity. This allows the assay to capture potential hepatotoxicity arising from the metabolic processing of the cyano group (H302 hazard validation).

Step 3: Dosing and Internal Validation

• Action: Treat cells with a 10-point concentration gradient of the compound (0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells is exactly 0.5% (v/v). Include a Vehicle Control (0.5% DMSO) and a Positive Control (1 µM Doxorubicin).

• Causality (The Self-Validating Mechanism): Exceeding 0.5% DMSO induces solvent-mediated cytotoxicity, which skews IC50 calculations. By normalizing DMSO across all wells, we isolate the compound's true toxicity. The Positive Control proves the cells are responsive to toxic insult, while the Vehicle Control proves the handling process itself isn't killing the cells. If Doxorubicin fails to induce >80% cell death, the entire plate is invalidated.

Step 4: Viability Quantification

• Action: After 72 hours of incubation, perform an ATP-based luminescence assay (e.g., CellTiter-Glo®).

• Causality: Traditional colorimetric assays (like MTT) rely on mitochondrial reductase activity, which can be chemically reduced by certain indole derivatives, causing false-positive viability signals. ATP luminescence provides a direct, interference-free quantification of metabolically active cells.

Laboratory Handling & Safety Directives

Given the H315, H319, and H335 hazard statements[2], engineering controls are non-negotiable.

• Weighing & Transfer: Must be conducted within a Class II Type A2 Biological Safety Cabinet (BSC) or a dedicated powder-weighing isolator to mitigate H335 (respiratory irritation) risks.

• PPE Requirements: Nitrile gloves (double-gloved), chemical safety goggles, and a lab coat. The electrophilic nature of the bromo-substituent means that any dermal exposure should be immediately flushed with PEG-400 followed by copious amounts of water, as organic compounds often resist standard aqueous decontamination.

• Spill Protocol: Do not sweep dry powder. Cover spills with damp absorbent pads to prevent aerosolization, then clean the area with a 10% bleach solution to neutralize reactive intermediates before final disposal.

References

• Syros Pharmaceuticals, Inc. "Inhibitors of cyclin-dependent kinase 7 (cdk7)." Patent CA3118330A1 (2020). Google Patents.

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Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling Protocols for 7-Bromo-1H-indole-6-carbonitrile

Executive Summary

The functionalization of the indole core is a cornerstone of modern medicinal chemistry. Specifically, 7-bromo-1H-indole-6-carbonitrile is a highly valued bifunctional building block, prominently featured in the synthesis of selective kinase inhibitors, such as the CDK7 inhibitor SY-5609[1]. The adjacent bromo and cyano groups at the C7 and C6 positions offer a unique electronic environment that can be leveraged for regioselective palladium-catalyzed cross-coupling. This application note provides a comprehensive, field-validated guide to performing Suzuki-Miyaura couplings on this specific scaffold, detailing mechanistic rationale, reaction optimization, and step-by-step protocols.

Mechanistic Insights & Causality: The "Why" Behind the Protocol

Working with 7-bromo-1H-indole-6-carbonitrile presents specific electronic and steric challenges that dictate the choice of reagents. As an application scientist, understanding these underlying forces is critical for troubleshooting and optimization:

• Electronic Activation vs. Deactivation : The 6-cyano group is strongly electron-withdrawing. In a neutral indole, this lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C7-Br bond, thermodynamically favoring the oxidative addition of the electron-rich Pd(0) catalyst. However, under the basic conditions required for Suzuki-Miyaura coupling, the acidic indole N-H (pKa ~16) is easily deprotonated. The resulting indolyl anion is highly electron-rich, which counteracts the cyano group's effect and severely deactivates the C7-Br bond toward oxidative addition[2].

• Steric Hindrance and Catalyst Poisoning : The C7 position is sterically encumbered by the adjacent nitrogen atom. Furthermore, a free N-H or indolyl anion can competitively coordinate to the palladium center, displacing phosphine ligands and leading to catalyst poisoning or the precipitation of inactive palladium black[3].

• The Solution (Self-Validating Design) : To maintain the electrophilicity of the C7-Br bond and prevent catalyst deactivation, N-protection (e.g., with a Boc group) is strongly recommended [2]. If the free N-H must be retained, the use of highly active, bulky biarylphosphine ligands (e.g., XPhos or SPhos) combined with milder bases (e.g., K3PO4) is mandatory to outcompete N-coordination.

Visualizing the Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura coupling for 7-bromoindole derivatives.

Reaction Optimization & Quantitative Data

The following table summarizes the causal relationship between substrate protection, catalyst selection, and isolated yield. Data is synthesized from established methodologies for 7-bromoindole systems[2],[4].

Substrate State	Catalyst System (mol%)	Base (Equiv)	Solvent System	Temp / Time	Isolated Yield	Mechanistic Observation
Free N-H	Pd(PPh3)4 (10%)	Na2CO3 (3.0)	Toluene/EtOH/H2O	90 °C / 18 h	< 20%	Indolyl anion formation deactivates C-Br bond; Pd black observed.
Free N-H	Pd(OAc)2 / XPhos (5%)	K3PO4 (2.5)	1,4-Dioxane/H2O	100 °C / 12 h	65-75%	Bulky ligand prevents N-coordination; milder base limits deprotonation.
N-Boc Protected	Pd(dppf)Cl2 (5%)	K2CO3 (2.5)	1,4-Dioxane/H2O	90 °C / 8 h	85-95%	Optimal. Boc prevents deprotonation, maintaining C-Br electrophilicity.
N-Boc Protected	Pd(PPh3)4 (5%)	Cs2CO3 (2.0)	DMF / H2O	100 °C / 6 h	80-88%	High yield, but high-boiling DMF removal complicates workup.

Experimental Workflow

Caption: Optimized experimental workflow for the functionalization of 7-bromo-1H-indole-6-carbonitrile.

Detailed Step-by-Step Methodologies

Protocol A: N-Boc Protection of 7-Bromo-1H-indole-6-carbonitrile

Purpose: To prevent indolyl anion formation and subsequent catalyst poisoning during cross-coupling[2].

• Setup : In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 7-bromo-1H-indole-6-carbonitrile (1.0 equiv, e.g., 5.0 mmol) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Reagent Addition : Add 4-Dimethylaminopyridine (DMAP) (0.1 equiv) followed by Di-tert-butyl dicarbonate (Boc2O) (1.2 equiv).

• Reaction : Stir the mixture at room temperature under an inert atmosphere (N2 or Argon).

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (highly fluorescent under UV 254 nm) should be completely consumed within 2-4 hours, replaced by a higher Rf spot corresponding to the less polar protected indole.

• Workup : Quench the reaction with saturated aqueous NH4Cl. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Isolation : The crude tert-butyl 7-bromo-6-cyano-1H-indole-1-carboxylate is generally pure enough (>95% by NMR) for the subsequent coupling step.

Protocol B: Suzuki-Miyaura Cross-Coupling

Purpose: Regioselective C-C bond formation at the sterically hindered C7 position.

• Setup : To a Schlenk flask or a heavy-walled microwave vial, add tert-butyl 7-bromo-6-cyano-1H-indole-1-carboxylate (1.0 equiv), the desired arylboronic acid (1.5 equiv), and finely powdered K2CO3 (2.5 equiv).

• Solvent & Degassing (Critical Step) : Add a mixture of 1,4-Dioxane and H2O (ratio 4:1, 0.15 M overall concentration). Causality: The water is necessary to dissolve the inorganic base and facilitate the formation of the active palladium-hydroxo species, which is crucial for the transmetalation step. Sparge the mixture with Argon for at least 15 minutes to remove dissolved oxygen, preventing the oxidation of the Pd(0) active species.

• Catalyst Addition : Quickly add Pd(dppf)Cl2·CH2Cl2 (0.05 equiv) under a positive stream of Argon. Causality: The bidentate dppf ligand has a large bite angle, which accelerates the reductive elimination step—often the bottleneck in forming sterically hindered biaryls. Seal the vessel.

• Heating : Heat the reaction mixture to 90 °C in an oil bath for 8 hours (or 110 °C for 30 mins in a microwave reactor).

• Monitoring : Check progress via LC-MS.

  • Self-Validation Check: Look for the disappearance of the starting material mass and the appearance of the product mass. Note: Extended heating may cause partial in situ Boc-deprotection, which is normal and can be driven to completion later[1].

• Workup : Cool to room temperature. Dilute with EtOAc and water. Separate the layers and extract the aqueous phase with EtOAc (2x). Wash combined organics with brine, dry over MgSO4, and concentrate.

• Purification : Purify via flash column chromatography (gradient of Hexanes/EtOAc) to yield the pure coupled product.

Protocol C: Boc Deprotection (If required)

• Dissolve the coupled product in DCM (0.1 M).

• Add Trifluoroacetic acid (TFA) (10-20 equiv) dropwise at 0 °C.

• Warm to room temperature and stir for 2 hours until LC-MS indicates complete deprotection.

• Concentrate under reduced pressure, neutralize carefully with saturated aqueous NaHCO3, and extract with EtOAc to yield the final 7-aryl-1H-indole-6-carbonitrile.

Sources

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Application Notes and Protocols for the Synthesis of Functionalized Indoles Using 7-Bromo-1H-indole-6-carbonitrile

Introduction: The Strategic Importance of Functionalized Indoles and the Utility of 7-Bromo-1H-indole-6-carbonitrile

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its prevalence in biologically active compounds, ranging from anti-cancer agents to anti-inflammatory drugs, underscores the critical importance of developing efficient and versatile methods for its functionalization.[2][3][4] The strategic introduction of diverse substituents onto the indole ring allows for the fine-tuning of a molecule's pharmacological properties, making the synthesis of functionalized indoles a key focus in drug discovery and development.[5]

7-Bromo-1H-indole-6-carbonitrile emerges as a highly valuable and versatile starting material for the synthesis of a wide array of functionalized indole derivatives. This bifunctional molecule offers two distinct points for chemical modification: the bromine atom at the 7-position and the nitrile group at the 6-position. The bromine atom is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl, heteroaryl, alkyl, and amino groups. The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions, further expanding the synthetic possibilities.

This comprehensive guide provides detailed application notes and protocols for the functionalization of 7-bromo-1H-indole-6-carbonitrile via three of the most powerful cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling. The protocols are designed to be robust and adaptable, providing researchers with a solid foundation for their synthetic endeavors.

Diagram of Synthetic Pathways from 7-Bromo-1H-indole-6-carbonitrile

Caption: Synthetic utility of 7-Bromo-1H-indole-6-carbonitrile.

Experimental Protocols

General Laboratory Safety

All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times. Palladium catalysts and phosphine ligands are air- and/or moisture-sensitive and should be handled under an inert atmosphere (nitrogen or argon).

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 7-Aryl-1H-indole-6-carbonitriles

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound and an organohalide.[6]

Rationale for Conditions:

• Catalyst: A palladium(0) species is the active catalyst. Pd(PPh₃)₄ is a reliable choice, though more advanced catalyst systems utilizing bulky, electron-rich phosphine ligands like XPhos or SPhos can offer improved reactivity, especially for challenging substrates.[7][8]

• Base: A base is required to activate the boronic acid for transmetalation.[6] Aqueous solutions of carbonates (Na₂CO₃, K₂CO₃, or Cs₂CO₃) are commonly used and are effective for a wide range of substrates.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, DMF, or toluene) and water is typically employed to dissolve both the organic and inorganic reagents.[7]

Step-by-Step Protocol:

• To a Schlenk flask, add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Add a base (e.g., K₂CO₃, 2.0 equiv.).

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed solvent system (e.g., 1,4-dioxane/H₂O, 4:1 v/v) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting:

• Low Conversion: Increase the reaction temperature or try a more active catalyst system (e.g., Pd₂(dba)₃ with a phosphine ligand like XPhos).

• Protodeboronation of Boronic Acid: Use a milder base (e.g., K₃PO₄) or anhydrous conditions with a non-aqueous base.

• Homocoupling of Boronic Acid: Ensure the reaction is thoroughly degassed to remove oxygen.

Parameter	Recommended Condition
Catalyst	Pd(PPh₃)₄ (5 mol%) or Pd₂(dba)₃ (2.5 mol%) with XPhos (5 mol%)
Base	K₂CO₃ (2.0 equiv.) or Cs₂CO₃ (2.0 equiv.)
Solvent	1,4-Dioxane/H₂O (4:1) or Toluene/H₂O (4:1)
Temperature	80-100 °C
Time	4-24 hours

Protocol 2: Buchwald-Hartwig Amination for the Synthesis of 7-Amino-1H-indole-6-carbonitriles

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.

Rationale for Conditions:

• Catalyst and Ligand: The choice of ligand is crucial for a successful Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands such as XPhos, SPhos, or BrettPhos are often required to promote the reductive elimination step and prevent β-hydride elimination.[9]

• Base: A strong, non-nucleophilic base is necessary to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is a common choice.[1]

• Solvent: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are typically used.

Step-by-Step Protocol:

• To a dry Schlenk flask, add a palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol%) and a phosphine ligand (e.g., XPhos, 5 mol%).

• Add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv.) and a strong base (e.g., NaOtBu, 1.5 equiv.).

• Seal the flask, and evacuate and backfill with an inert gas three times.

• Add anhydrous, degassed toluene or 1,4-dioxane.

• Add the amine (1.2-1.5 equiv.) via syringe.

• Heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting:

• Low Yield: Screen different palladium/ligand combinations. The choice of ligand is highly dependent on the amine substrate.

• Dehalogenation of the Starting Material: Use a less strong base or lower the reaction temperature.

• Reaction Stalls: Ensure all reagents and solvents are strictly anhydrous.

Parameter	Recommended Condition
Catalyst/Ligand	Pd₂(dba)₃ (2.5 mol%) / XPhos (5 mol%) or BrettPhos (5 mol%)
Base	NaOtBu (1.5 equiv.) or LHMDS (1.5 equiv.)
Solvent	Anhydrous Toluene or 1,4-Dioxane
Temperature	90-110 °C
Time	6-24 hours

Protocol 3: Sonogashira Coupling for the Synthesis of 7-Alkynyl-1H-indole-6-carbonitriles

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, co-catalyzed by palladium and copper.[10]

Rationale for Conditions:

• Catalysts: A palladium(0) catalyst (often generated in situ from a Pd(II) source like PdCl₂(PPh₃)₂) facilitates the oxidative addition step, while a copper(I) co-catalyst (e.g., CuI) is involved in the formation of a copper acetylide intermediate.[11]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is used to deprotonate the terminal alkyne and act as a solvent.

• Solvent: The amine base can often serve as the solvent, or a co-solvent like DMF or THF can be used.

Step-by-Step Protocol:

• To a Schlenk flask, add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv.), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 5 mol%), and a copper(I) co-catalyst (e.g., CuI, 10 mol%).

• Seal the flask, and evacuate and backfill with an inert gas three times.

• Add an anhydrous amine solvent (e.g., Et₃N or i-Pr₂NH).

• Add the terminal alkyne (1.2-2.0 equiv.) via syringe.

• Stir the reaction mixture at room temperature or heat to 40-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of NH₄Cl and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting:

• Homocoupling of the Alkyne (Glaser Coupling): Run the reaction under strictly anaerobic conditions. Copper-free Sonogashira protocols can also be employed.

• Low Reactivity: Increase the reaction temperature or use a more polar co-solvent like DMF.

• Decomposition of Starting Material: Use a milder base or run the reaction at a lower temperature.

Parameter	Recommended Condition
Pd Catalyst	PdCl₂(PPh₃)₂ (5 mol%)
Cu Co-catalyst	CuI (10 mol%)
Base/Solvent	Et₃N or i-Pr₂NH
Temperature	Room Temperature to 60 °C
Time	2-12 hours

General Experimental Workflow

Caption: General experimental workflow for cross-coupling reactions.

Conclusion

7-Bromo-1H-indole-6-carbonitrile is a powerful and versatile building block for the synthesis of diverse and complex functionalized indoles. The palladium-catalyzed cross-coupling reactions detailed in these application notes—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—provide reliable and adaptable methods for introducing a wide range of substituents at the 7-position. By understanding the rationale behind the choice of catalysts, ligands, bases, and solvents, researchers can effectively troubleshoot and optimize these reactions to achieve their synthetic goals. The protocols presented herein serve as a comprehensive guide for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this valuable starting material in their pursuit of novel and impactful molecules.

References

• Bentham Science Publishers. (n.d.). Synthesis of Medicinally Important Indole Derivatives: A Review. Retrieved from [Link]

• MDPI. (2017, April 7). 7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Purdue University. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, February 10). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Retrieved from [Link]

• MDPI. (n.d.). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Retrieved from [Link]

• King Abdullah University of Science and Technology. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Organic Syntheses. (n.d.). indole-3-carbonitrile. Retrieved from [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, April 19). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. Retrieved from [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. Retrieved from [Link]

• Dove Medical Press. (n.d.). Supplementary Table 1. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bioactive Compounds and Their Derivatives: An Insight into Prospective Phytotherapeutic Approach against Alzheimer's Disease. Retrieved from [Link]

• ResearchGate. (n.d.). Selected bioactive molecules and natural products containing indole skeleton and selective C-H functionalization of indoles. Retrieved from [Link]

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• 2. 7-Bromo-1H-indazole synthesis - chemicalbook [chemicalbook.com]
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• 4. 7-Bromindol 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
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Advanced Application Note: Buchwald-Hartwig Amination of 7-Bromo-1H-indole-6-carbonitrile

Executive Summary

The Buchwald-Hartwig amination of highly functionalized, unprotected indoles presents a complex chemoselectivity challenge in modern drug development. Specifically, 7-bromo-1H-indole-6-carbonitrile possesses a unique electronic and steric microenvironment that complicates standard C–N cross-coupling. This application note provides a comprehensive, self-validating framework for achieving high-yielding, regioselective amination at the C7 position while suppressing competitive N1-arylation and cyano degradation.

Substrate Analysis & Mechanistic Causality

To design a robust protocol, we must first deconstruct the substrate's reactivity profile. The 7-bromo-1H-indole-6-carbonitrile scaffold presents three competing vectors of reactivity:

• Electronic Activation (C7-Br): The strongly electron-withdrawing 6-cyano group significantly reduces the electron density of the indole core. This accelerates the initial oxidative addition of the Pd(0) species into the C7–Br bond, making the substrate highly reactive toward the catalyst[1].

• Acidic Indole N1-H (Competing Nucleophile): The same 6-cyano group lowers the pKa of the adjacent indole N1-H (typically ~16) to approximately 14. In the presence of a base, the indole is easily deprotonated, generating an indolyl anion that can outcompete the exogenous amine, leading to off-target N1-arylation or catalyst poisoning[2],[3].

• Steric Congestion: The C7 position is flanked by the N1-H and the C6-cyano group, creating a highly hindered pocket that impedes the transmetalation/amine coordination step.

Causality in Reagent Selection

• Ligand Selection: Standard bidentate ligands (e.g., BINAP, dppf) fail here because they do not provide sufficient steric bulk to prevent the coordination of the deprotonated indole nitrogen[3]. Bulky, electron-rich dialkylbiaryl phosphines (e.g., t BuXPhos ) or highly hindered N-heterocyclic carbenes (e.g., Pd-PEPPSI-IPent ) are strictly required. Their massive steric profiles force the catalytic cycle toward the less hindered exogenous amine and accelerate the crucial reductive elimination step[1].

• Base Selection: Strong, nucleophilic bases like NaO t Bu must be avoided, as they can hydrolyze the 6-cyano group or trigger polymerization. LiHMDS is the optimal choice for unprotected indoles; it is a strong, non-nucleophilic base that efficiently deprotonates the amine while its steric bulk minimizes unwanted side reactions with the cyano moiety[1].

Quantitative Data: Condition Optimization

The following matrix summarizes the causality between reaction conditions and observed outcomes for the amination of 7-bromo-1H-indole-6-carbonitrile with a model secondary amine (e.g., morpholine).

Catalyst System (mol%)	Base (Equiv)	Solvent	Temp (°C)	Primary Observation / Yield
Pd 2​ (dba) 3​ (2%) / BINAP (4%)	NaO t Bu (1.5)	Toluene	100	<10% (Extensive N1-arylation & CN hydrolysis)
Pd 2​ (dba) 3​ (2%) / XPhos (4%)	Cs 2​ CO 3​ (2.0)	Dioxane	100	45% (Slow conversion, significant debromination)
Pd 2​ (dba) 3​ (2%) / t BuXPhos (4%)	LiHMDS (2.5)	THF	65	78% (Clean conversion, minimal N1-arylation)[2]
Pd-PEPPSI-IPent (3%)	LiHMDS (2.5)	THF	65	85% (Optimal for sterically hindered amines) [1]

Pathway Visualization

Catalytic cycle of 7-bromo-1H-indole-6-carbonitrile amination highlighting competing N1-arylation.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems incorporating built-in diagnostic checkpoints.

Protocol A: Direct Amination (Unprotected Route)

This route maximizes atom economy by avoiding protection/deprotection steps, utilizing the highly hindered Pd-PEPPSI-IPent precatalyst[1].

Step-by-Step Methodology:

• Preparation (Glovebox Required): Into an oven-dried 20 mL microwave vial equipped with a magnetic stir bar, charge 7-bromo-1H-indole-6-carbonitrile (1.0 equiv, 0.5 mmol), the desired amine (1.5 equiv, 0.75 mmol), and Pd-PEPPSI-IPent (3 mol%, 0.015 mmol).

• Atmosphere Control: Seal the vial with a Teflon-lined septum cap. If a glovebox is unavailable, perform three rigorous vacuum/argon backfill cycles.

• Solvent & Base Addition: Inject anhydrous THF (2.5 mL, to achieve 0.2 M) followed by LiHMDS (1.0 M in THF, 2.5 equiv, 1.25 mL) dropwise via syringe.

  • Causality Check: 2.5 equivalents of base are strictly required. The acidic indole N1-H immediately consumes 1.0 equivalent, leaving 1.5 equivalents to facilitate the catalytic amine coordination.

• Reaction Execution: Stir the homogeneous mixture at 65 °C for 12 hours.

• Validation Checkpoint (LC-MS): At 4 hours, sample 5 µL of the reaction mixture. Dilute in MeCN and analyze via LC-MS.

  • Diagnostic: You should observe the [M+H]+ of the target product. If a mass corresponding to [M+Ar]+ (where the indole N1 has coupled with another molecule of starting material) exceeds 5% relative abundance, the steric bulk of the amine is too high for direct coupling, and you must pivot to Protocol B.

• Workup: Cool to room temperature. Quench carefully with saturated aqueous NH 4​ Cl (5 mL) to reprotonate the indole core. Extract with EtOAc (3 × 10 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (SiO 2​ , Hexanes/EtOAc gradient).

Protocol B: N-Protected Fail-Safe (SEM Route)

If the target amine is exceptionally bulky (e.g., tert-butylamine) and Protocol A fails the validation checkpoint, the indole nitrogen must be masked to physically block N1-arylation[3].

Step-by-Step Methodology:

• Protection: Dissolve 7-bromo-1H-indole-6-carbonitrile in anhydrous DMF (0.2 M) at 0 °C. Add NaH (60% dispersion, 1.2 equiv). Stir for 30 mins, then add SEM-Cl (1.1 equiv). Stir for 2 hours at room temperature. Quench with water, extract with EtOAc, and isolate the N-SEM intermediate (>90% yield).

• Amination: In a Schlenk flask, combine the N-SEM protected substrate (1.0 equiv), amine (1.2 equiv), Pd 2​ (dba) 3​ (2 mol%), RuPhos (4 mol%), and Cs 2​ CO 3​ (2.0 equiv).

  • Causality Check: With the N1 position protected, the highly reactive LiHMDS is no longer needed. The milder Cs 2​ CO 3​ is utilized to completely eliminate the risk of cyano group degradation.

• Reaction: Add anhydrous Dioxane (0.2 M) and heat at 100 °C for 8 hours.

• Deprotection: Isolate the coupled intermediate, dissolve in DCM, and treat with TFA (20% v/v) for 4 hours at room temperature, followed by neutralization with saturated NaHCO 3​ to yield the final 7-amino-1H-indole-6-carbonitrile derivative.

References

• Title: A Method for Identifying and Developing Functional Group Tolerant Catalytic Reactions: Application to the Buchwald–Hartwig Amination Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link][1]

• Title: Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions Source: RSC Advances (RSC Publishing) URL: [Link][2]

• Title: Diindolylamine Preparation and Stability Investigations Source: ACS Omega (ACS Publications) URL: [Link][3]

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• 3. pubs.acs.org [pubs.acs.org]

Application Note: Incorporating 7-Bromo-1H-indole-6-carbonitrile in Small Molecule Drug Discovery

Executive Summary

Balancing target potency with optimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties remains a central challenge in small molecule drug discovery. While the indole scaffold is widely recognized as a "privileged structure" in medicinal chemistry, achieving kinase selectivity and metabolic stability requires precise functionalization. 7-bromo-1H-indole-6-carbonitrile has emerged as a highly versatile, multi-vector building block. Most notably, it served as the critical intermediate in the discovery of SY-5609 , a potent, highly selective, noncovalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7) currently in clinical evaluation for oncology indications[1].

This application note details the structural rationale, physicochemical profiling, and validated synthetic protocols for incorporating this building block into drug discovery pipelines.

Physicochemical Profiling & Structural Rationale

The strategic value of 7-bromo-1H-indole-6-carbonitrile lies in its dual-functionalization potential, allowing orthogonal reactivity at the C3, C6, and C7 positions.

Causality Behind the Substitution Pattern:

• C7-Bromine (The Synthetic Handle): The bromine atom at the 7-position serves as an ideal electrophilic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, or Ullmann couplings). In the development of SY-5609, this position was leveraged to introduce a dimethylphosphine oxide moiety. This provided an atypical hydrogen bond acceptor that drastically improved both target binding kinetics (slow off-rate) and metabolic stability[1].

• C6-Carbonitrile (The Pharmacophore): The cyano group is highly electron-withdrawing, which modulates the pKa of the adjacent indole N-H. In medicinal chemistry, the nitrile acts as a bioisostere for halogens or carbonyls, provides a strong, linear hydrogen bond acceptor to enhance binding affinity, and improves metabolic stability by sterically and electronically blocking oxidative metabolism (e.g., by Cytochrome P450 enzymes) at the C6 position[2].

Quantitative Data Summary

Property	Value	Clinical/Synthetic Relevance
Molecular Weight	221.06 g/mol	Low MW allows for multi-vector downstream elaboration without exceeding Lipinski's Rule of 5.
Formula	C9H5BrN2	Contains both nitrogen heteroatoms and a heavy halogen for transition-metal catalysis.
H-Bond Donors	1 (Indole N-H)	Can participate in hinge-binding interactions within kinase active sites.
H-Bond Acceptors	1 (Nitrile C≡N)	Directional acceptor; improves target residence time and binding affinity[2].
Reactivity Handles	C7-Br, C3-H, N1-H	Enables orthogonal, multi-vector diversification (e.g., C3-arylation followed by C7-phosphinylation)[3].

Strategic Synthetic Workflows

To successfully incorporate this building block into a complex API (Active Pharmaceutical Ingredient), chemists must employ a sequential protection and multi-vector functionalization strategy. The workflow below illustrates the logical progression from the raw building block to a target kinase inhibitor like SY-5609[3].

Figure 1: Synthetic workflow for functionalizing 7-bromo-1H-indole-6-carbonitrile.

Detailed Experimental Protocols

The following protocols provide self-validating methodologies for the two most critical steps in the functionalization of 7-bromo-1H-indole-6-carbonitrile.

Protocol A: N1-Boc Protection

Objective: Mask the acidic N-H proton to prevent catalyst poisoning or unwanted N-arylation during downstream C7 cross-coupling.

• Reagents: 7-bromo-1H-indole-6-carbonitrile (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq), 4-Dimethylaminopyridine (DMAP, 0.1 eq), Anhydrous Tetrahydrofuran (THF).

• Step-by-Step Procedure:

  • Dissolve 7-bromo-1H-indole-6-carbonitrile (10 mmol) in anhydrous THF (50 mL) under a nitrogen atmosphere. (Causality: Anhydrous conditions prevent the premature hydrolysis of Boc₂O).

  • Add DMAP (1 mmol) followed by Boc₂O (12 mmol) dropwise at 0 °C. (Causality: DMAP acts as a nucleophilic catalyst, forming a highly reactive N-Boc pyridinium intermediate that accelerates the protection of the sterically hindered indole nitrogen).

  • Stir the reaction at room temperature for 2 hours.

  • Quench with saturated aqueous NH₄Cl (50 mL) and extract with EtOAc (3 x 50 mL). Wash combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Self-Validation System:

  • TLC: The product will migrate higher (less polar) than the starting material in a 3:1 Hexanes/EtOAc system.

  • ¹H NMR (CDCl₃): The appearance of a sharp 9H singlet at ~1.65 ppm confirms the tert-butyl group. The disappearance of the broad N-H peak at ~8.5 ppm confirms complete conversion.

Protocol B: Palladium-Catalyzed C7-Phosphinylation

Objective: Install the dimethylphosphine oxide moiety at the C7 position, generating the critical hydrogen-bond acceptor required for CDK7 selectivity[1].

• Reagents: N-Boc-7-bromo-1H-indole-6-carbonitrile (1.0 eq), Dimethylphosphine oxide (1.5 eq), Pd(OAc)₂ (0.05 eq), Xantphos (0.10 eq), K₃PO₄ (1.5 eq), N,N-Dimethylformamide (DMF).

• Step-by-Step Procedure:

  • In a microwave vial, combine the indole substrate (5 mmol), dimethylphosphine oxide (7.5 mmol), and K₃PO₄ (7.5 mmol) in anhydrous DMF (15 mL). (Causality: K₃PO₄ is chosen over stronger bases like NaOtBu to prevent the cleavage of the Boc group or hydrolysis of the C6 nitrile).

  • Add Pd(OAc)₂ (0.25 mmol) and Xantphos (0.5 mmol). Purge the vial with argon for 10 minutes. (Causality: Xantphos provides a wide bite angle of ~111°, which forces the bulky phosphine and aryl groups into close proximity on the palladium center, accelerating the challenging reductive elimination step).

  • Seal the vial and heat at 130 °C under microwave irradiation for 1 hour.

  • Cool to room temperature, dilute with EtOAc (100 mL), and filter through a pad of Celite to remove the palladium catalyst and insoluble salts.

  • Wash the filtrate with water (3 x 50 mL) to remove DMF, dry over Na₂SO₄, and purify via flash chromatography (DCM/MeOH gradient).

• Self-Validation System:

  • LC-MS: The mass spectrum will show the desired product mass. The characteristic isotopic pattern of bromine (1:1 ratio of M/M+2) will be absent, confirming successful cross-coupling.

  • ³¹P NMR: A new, distinct peak around ~30-40 ppm will emerge, characteristic of a tertiary phosphine oxide.

Biological Application: CDK7 Inhibition Mechanism

Once 7-bromo-1H-indole-6-carbonitrile is fully elaborated into a target molecule like SY-5609, it acts as a potent inhibitor of CDK7. CDK7 is a unique kinase because it functions in two distinct biological complexes: the CDK-activating kinase (CAK) complex (regulating cell cycle) and the TFIIH complex (regulating transcription)[1]. The diagram below maps the causality of how this specific small molecule halts tumor progression.

Figure 2: Mechanism of CDK7 inhibition by C7-substituted indole derivatives like SY-5609.

References

• Marineau, J. J., et al. "Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7." Journal of Medicinal Chemistry, 2021.[Link]

• PrecisionFDA. "SY-5609 Chemical Structure and Identifiers." U.S. Food and Drug Administration, 2021. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Decanenitrile | 1975-78-6 | Benchchem [benchchem.com]
• 3. GSRS [precision.fda.gov]

Application Notes &amp; Protocols: Strategic N-Alkylation and Protection of 7-Bromo-1H-indole-6-carbonitrile

Introduction: The Strategic Importance of the 7-Bromo-1H-indole-6-carbonitrile Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved pharmaceuticals.[1] The specific derivative, 7-bromo-1H-indole-6-carbonitrile, represents a highly valuable starting material for drug discovery programs. The strategic placement of the bromo and cyano functionalities offers key vectors for diversification through modern synthetic chemistry, such as cross-coupling reactions and nitrile group transformations.

However, the indole N-H proton presents both an opportunity and a challenge. Its reactivity allows for the introduction of various substituents (N-alkylation) to modulate pharmacological properties, but it can also interfere with desired reactions at other positions on the scaffold. Therefore, a mastery of N-alkylation and N-protection strategies is paramount for any research program leveraging this versatile building block.

This guide provides a comprehensive overview of field-proven strategies and detailed, self-validating protocols for the N-alkylation and N-protection of 7-bromo-1H-indole-6-carbonitrile. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these critical transformations effectively.

Section 1: N-Alkylation Strategies for Pharmacophore Elaboration

N-alkylation is a fundamental tool for exploring the structure-activity relationship (SAR) of indole-based drug candidates. The substituent on the indole nitrogen can significantly influence binding affinity, selectivity, and pharmacokinetic properties.[2] The general approach involves deprotonation of the indole nitrogen to form a nucleophilic indolide anion, followed by an SN2 reaction with an alkylating agent.[3]

The electron-withdrawing nature of the bromo and cyano groups on the 7-bromo-1H-indole-6-carbonitrile scaffold increases the acidity of the N-H proton (pKa ≈ 16) compared to unsubstituted indole, making deprotonation more favorable.[3] This property allows for a broader range of base selection.

Causality Behind Experimental Choices

• Choice of Base: The selection of a base is critical and depends on the reactivity of the alkylating agent and the presence of other sensitive functional groups.

  • Strong Bases (e.g., NaH, LiHMDS): Sodium hydride is a powerful, non-nucleophilic base that provides irreversible deprotonation, driving the reaction to completion.[4] It is ideal for less reactive alkylating agents like alkyl chlorides or some secondary halides. However, it is highly reactive and requires handling under strictly anhydrous conditions.

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃): Carbonate bases are milder, safer, and often sufficient for reactive alkylating agents like alkyl iodides, benzyl bromides, and allyl bromides.[2] Cesium carbonate (Cs₂CO₃) is particularly effective due to the high solubility of its salts in organic solvents and the "cesium effect," which enhances the nucleophilicity of the resulting indolide anion.

• Choice of Solvent: Aprotic polar solvents like N,N-Dimethylformamide (DMF) and Tetrahydrofuran (THF) are standard choices. They effectively solvate the cation of the base without interfering with the nucleophilic indolide.[4] DMF is often preferred for its higher boiling point and ability to dissolve a wide range of salts.

Experimental Protocol 1: N-Alkylation using Sodium Hydride (NaH)

This protocol is suitable for a wide range of primary and secondary alkyl halides.

Step-by-Step Methodology:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 7-bromo-1H-indole-6-carbonitrile (1.0 eq).

• Dissolve the starting material in anhydrous DMF (approx. 0.1 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium indolide is often accompanied by a color change.

• Cool the reaction mixture back to 0 °C.

• Add the alkylating agent (e.g., alkyl bromide, 1.1 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir until completion. Monitor the reaction progress by Thin-Layer Chromatography (TLC) by observing the consumption of the starting material.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer with brine (2x), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-alkylated product.

Experimental Protocol 2: N-Alkylation using Cesium Carbonate (Cs₂CO₃)

This protocol is preferred for reactive alkylating agents and when a milder, safer alternative to NaH is desired.

Step-by-Step Methodology:

• To a round-bottom flask, add 7-bromo-1H-indole-6-carbonitrile (1.0 eq) and cesium carbonate (2.0 eq).

• Add anhydrous DMF or acetonitrile (ACN) to the flask (approx. 0.1 M).

• Add the alkylating agent (1.2 eq) to the suspension.

• Heat the reaction mixture to 50-80 °C and stir vigorously.

• Monitor the reaction by TLC. The reaction is typically complete within 2-12 hours.

• After cooling to room temperature, filter off the inorganic salts and wash the filter cake with ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure.

• If residual salts are present, re-dissolve the crude material in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

N-Alkylation Workflow

Caption: General workflow for the N-alkylation of 7-bromo-1H-indole-6-carbonitrile.

Data Summary: N-Alkylation Conditions

Base (eq)	Solvent	Alkylating Agent (eq)	Temp. (°C)	Typical Time (h)	Notes
NaH (1.2)	DMF / THF	R-Br, R-I, R-OTs (1.1)	0 to RT	1-6	Standard for most alkylating agents; requires inert atmosphere.[4]
K₂CO₃ (1.5)	DMF	R-Br, R-I (1.1)	Reflux	4-6	Good for activated halides (benzyl, allyl).[2]
Cs₂CO₃ (2.0)	DMF / ACN	R-Br, R-I (1.2)	50-80	2-12	Highly effective, milder alternative to NaH.
Et₃SiH/TFA	DCM	Aldehydes (R-CHO)	RT	4-24	Metal-free reductive amination; good for diverse aldehydes.[5]

Section 2: N-Protection Strategies for Controlled Synthesis

Protecting the indole nitrogen is often a crucial step to prevent undesired side reactions during subsequent synthetic transformations, such as metal-catalyzed cross-couplings, electrophilic substitutions, or metallations. An ideal protecting group should be easy to install, stable to the planned reaction conditions, and readily removable without affecting other functional groups.[6]

Comparative Analysis of Common Indole Protecting Groups

Protecting Group	Introduction Reagent	Key Stability Features	Deprotection Conditions
Tosyl (Ts)	TsCl, NaH, DMF	Stable to strong acids, oxidants, many organometallics.[7]	Strong base (NaOH/MeOH, reflux) or Cs₂CO₃/MeOH.[6][8]
Boc	Boc₂O, DMAP, THF	Stable to base, nucleophiles, hydrogenation.[6][9]	Acidic (TFA/DCM) or thermolytic.[6][10]
SEM	SEMCl, NaH, DMF	Stable to bases, mild acids, nucleophiles, some organometallics.[6][11]	Fluoride (TBAF) or strong acid (HCl).[6][11]

Experimental Protocol 3: N-Tosyl (Ts) Protection and Deprotection

The electron-withdrawing tosyl group enhances the stability of the indole ring and can direct deprotonation to the C2 position.[7]

A) Protection (N-Tosylation):

• Follow steps 1-5 of Protocol 1 to generate the sodium indolide of 7-bromo-1H-indole-6-carbonitrile.

• Cool the mixture to 0 °C and add a solution of p-toluenesulfonyl chloride (TsCl, 1.1 eq) in a minimum amount of anhydrous THF.

• Allow the reaction to stir at room temperature until TLC analysis indicates full consumption of the starting material.

• Perform an aqueous work-up as described in steps 9-12 of Protocol 1 .

B) Deprotection (N-Detosylation):

• Dissolve the N-tosyl indole (1.0 eq) in a 2:1 mixture of THF and Methanol (MeOH).

• Add cesium carbonate (3.0 eq) to the solution.[8]

• Stir the mixture at room temperature or gently reflux, monitoring the reaction by TLC. Electron-withdrawing groups on the indole facilitate this reaction.[8]

• Upon completion, evaporate the solvents under vacuum.

• Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate to yield the deprotected indole.

Experimental Protocol 4: N-Boc Protection and Deprotection

The Boc group is one of the most common nitrogen protecting groups due to its ease of installation and facile removal under acidic conditions.[9]

A) Protection (N-Boc):

• Dissolve 7-bromo-1H-indole-6-carbonitrile (1.0 eq) in anhydrous THF or Dichloromethane (DCM).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Stir the reaction at room temperature. The reaction is typically complete within a few hours. Monitor by TLC.

• Once complete, concentrate the reaction mixture under reduced pressure.

• Purify directly by flash column chromatography to remove excess Boc₂O and DMAP, yielding the pure N-Boc protected indole.

B) Deprotection (N-Boc Removal):

• Dissolve the N-Boc protected indole (1.0 eq) in DCM.

• Add an equal volume of trifluoroacetic acid (TFA) at 0 °C.[6]

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the mixture under reduced pressure. Caution: TFA is corrosive.

• Neutralize the residue by carefully adding saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the deprotected indole.

Experimental Protocol 5: N-SEM Protection and Deprotection

The SEM group offers robust protection across a wide range of conditions, making it suitable for multi-step syntheses.[6][11]

A) Protection (N-SEM):

• Follow steps 1-5 of Protocol 1 to generate the sodium indolide.

• Cool the mixture to 0 °C and add [2-(trimethylsilyl)ethoxy]methyl chloride (SEMCl, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Perform an aqueous work-up as described in steps 9-12 of Protocol 1 .

B) Deprotection (N-SEM Removal):

• Dissolve the N-SEM protected indole (1.0 eq) in anhydrous THF.

• Add a solution of tetrabutylammonium fluoride (TBAF, 1M in THF, 2.0 eq).[6]

• Stir the reaction at room temperature or heat as required, monitoring by TLC.

• Once complete, quench with a saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent, wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify if necessary.

Protection & Deprotection Workflow

Caption: A conceptual workflow illustrating the strategic use of N-protection in a multi-step synthesis.

Conclusion

The functionalization of the nitrogen atom of 7-bromo-1H-indole-6-carbonitrile is a critical gateway to novel chemical matter in drug discovery. The choice between N-alkylation and N-protection is dictated by the overall synthetic strategy. The protocols and rationale detailed in this guide—from robust alkylations using strong bases to milder methods and strategic protection with groups like Tosyl, Boc, and SEM—provide researchers with a validated toolkit. By understanding the causality behind reagent selection and reaction conditions, scientists can confidently and efficiently manipulate this valuable scaffold to accelerate the development of next-generation therapeutics.

References

• Time in Pasuruan, ID. Google Search.
• The Tosyl Group in Indole Chemistry: A Technical Guide to Stability and Reactivity. Benchchem.
• Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction.
• Technical Support Center: Removal of Protecting Groups in Indole Synthesis. Benchchem.
• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety.
• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Semantic Scholar.
• A New Protecting-Group Strategy for Indoles.
• Selective Iron Catalyzed Synthesis of N‐Alkyl
• An Efficient Procedure for the Deprotection of N-Pivaloylindoles, Carbazoles and β-Carbolines with LDA. Thieme Connect.
• A Practical Synthesis of 1-N-SEM-Protected 3-Iodo-7-methyl-2-piperidin-3-ylindole. Thieme Connect.
• Regioselective protection at N-2 and derivatization
• Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents.
• Deprotection of N-tosylated indoles and related structures using cesium carbonate.
• Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles.
• in the chemical literature: N-alkyl
• A Metal-Free Reductive N-Alkylation of Indoles with Aldehydes. Organic Letters.
• Dual protection of amino functions involving Boc. RSC Publishing.
• Protocol for N-Alkyl
• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Organic & Biomolecular Chemistry (RSC Publishing).

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Application Note: Microwave-Assisted Functionalization of 7-Bromo-1H-indole-6-carbonitrile in Drug Discovery

Executive Summary

The indole scaffold is a privileged structure in medicinal chemistry, frequently utilized to mimic purine rings and competitively bind the ATP-binding sites of kinases. Specifically, 7-bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3, MW: 221.06 g/mol )[1] has emerged as a critical building block in the synthesis of highly selective, noncovalent inhibitors of cyclin-dependent kinase 7 (CDK7), such as the clinical candidate SY-5609[2].

Traditional thermal cross-coupling of this highly functionalized precursor often suffers from prolonged reaction times, thermal degradation, and poor regioselectivity. By transitioning to Microwave-Assisted Organic Synthesis (MAOS) , researchers can exploit direct dielectric heating to accelerate the rate-determining oxidative addition step of transition-metal catalysis[3]. This application note details the mechanistic rationale, self-validating protocols, and comparative analytical data for the microwave-assisted synthesis of CDK7 inhibitor intermediates.

Mechanistic Rationale & Causality

Electronic Activation of the Precursor

The chemical reactivity of 7-bromo-1H-indole-6-carbonitrile is dictated by the synergistic electronic effects of its substituents:

• The Nitrile Effect (-CN at C6): The cyano group is a strong electron-withdrawing group (EWG). Through both inductive and resonance effects, it depletes electron density from the indole core. This localized electron deficiency significantly weakens the adjacent C7–Br bond, lowering the activation energy required for oxidative addition by low-valent transition metals (e.g., Pd(0) or Cu(I)).

• Steric Shielding: The proximity of the C6-nitrile and the N1-proton creates a sterically hindered environment around the C7-bromine.

The Causality of Microwave Irradiation

To overcome the steric hindrance at C7 without degrading the base-sensitive nitrile group, microwave irradiation is employed[4].

• Dielectric Heating: Unlike conductive heating (oil baths) which relies on thermal gradients, microwaves directly couple with the dipole moments of polar solvents (e.g., DMF, 1,4-Dioxane) and reactants.

• Superheating & Kinetics: This localized superheating rapidly drives the reaction mixture past the activation energy barrier of the cross-coupling cycle. Consequently, reaction times are compressed from 16–24 hours to 45–60 minutes, effectively outcompeting thermal degradation pathways (such as debromination or nitrile hydrolysis)[5].

Biological Context: CDK7 Inhibition Pathway

The functionalized derivatives of 7-bromo-1H-indole-6-carbonitrile (particularly those with a C7-phosphine oxide moiety) act as potent, noncovalent inhibitors of CDK7[2]. The diagram below illustrates the logical relationship between the synthesized inhibitor and its downstream apoptotic effects in oncology models.

Caption: Mechanism of CDK7 inhibition by 7-bromo-1H-indole-6-carbonitrile derivatives.

Experimental Workflows & Self-Validating Protocols

Caption: Microwave-assisted cross-coupling workflow for indole derivatives.

Protocol A: Microwave-Assisted C-P Cross-Coupling (Phosphinylation)

This protocol describes the installation of a dimethylphosphine oxide group at the C7 position, a critical step in synthesizing the CDK7 inhibitor SY-5609[4],[2].

Causality of Reagent Selection:

• Catalyst/Ligand: Palladium(II) acetate combined with Xantphos. The wide bite angle of Xantphos forces the intermediate into a geometry that highly favors the challenging reductive elimination of the C-P bond.

• Base: K₃PO₄ is chosen over stronger alkoxides (like NaOtBu) to prevent base-catalyzed hydrolysis of the C6-nitrile group.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe reaction vial, add 7-bromo-1H-indole-6-carbonitrile (240 mg, 1.0 eq), dimethylphosphine oxide (1.2 eq), Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and K₃PO₄ (1.1 eq)[4].

• Solvent & Degassing: Add 2.5 mL of anhydrous DMF. Cap the vial with a septum and purge the solution with dry N₂ gas for 10 minutes to remove dissolved oxygen (preventing phosphine oxidation and catalyst deactivation).

• Microwave Irradiation: Seal the vial with a crimp cap. Place in a dedicated microwave synthesizer (e.g., CEM Discover or Biotage Initiator). Irradiate at 150 °C for 60 minutes with high-speed magnetic stirring[5].

• Validation Checkpoint (Self-Validation): After cooling to room temperature, withdraw a 5 µL aliquot via syringe. Dilute in 1 mL of LC-MS grade acetonitrile. Analyze via UPLC-MS. Validation criteria: The reaction is deemed complete when the precursor mass (m/z 221.0) is <2% relative to the product mass (m/z 219.1 [M+H]⁺). If precursor >2%, re-seal and irradiate for an additional 15 minutes.

• Workup: Dilute the mixture with 100 mL of Ethyl Acetate (EtOAc). Wash sequentially with deionized water (3 × 50 mL) and brine (50 mL) to remove DMF and inorganic salts.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (SiO₂, EtOAc/DCM gradient) to yield the pure product.

Protocol B: Microwave-Assisted Buchwald-Hartwig Amination

For Structure-Activity Relationship (SAR) profiling, the C7 bromine can be replaced with various chiral amines.

Step-by-Step Methodology:

• Preparation: Combine 7-bromo-1H-indole-6-carbonitrile (1.0 eq), secondary chiral amine (1.2 eq), Pd₂(dba)₃ (2.5 mol%), BrettPhos (5 mol%), and NaOtBu (1.5 eq) in a microwave vial.

• Degassing: Add 3 mL of anhydrous 1,4-Dioxane. Purge with Argon for 10 minutes.

• Irradiation: Seal and irradiate at 130 °C for 45 minutes [4].

• Validation Checkpoint: Perform TLC (Hexanes/EtOAc 7:3). The precursor spot (Rf ~0.6) must be completely absent, replaced by a highly fluorescent product spot (Rf ~0.3) under 254 nm UV light.

• Workup: Filter the crude mixture directly through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via reverse-phase semi-preparative HPLC.

Quantitative Data Presentation

The integration of microwave technology provides a statistically significant improvement in both yield and purity compared to conventional thermal methods.

Table 1: Comparative Analysis of 7-bromo-1H-indole-6-carbonitrile Functionalization

Reaction Parameter	Conventional Heating (Oil Bath)	Microwave Irradiation (Dielectric)	Causality / Mechanistic Observation
Temperature	150 °C	150 °C	MW provides direct molecular heating, eliminating thermal wall-gradients.
Reaction Time	16 – 24 hours	45 – 60 minutes	Superheating accelerates the rate-determining oxidative addition step.
Average Yield	35% – 45%	78% – 85%	Shorter residence time at high heat prevents thermal degradation of the nitrile.
Impurity Profile	High (Debromination, Hydrolysis)	Low (<5% side products)	Rapid reaction kinetics outcompete the activation energies of side-reaction pathways.

References

• Title: Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7 Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Inhibitors of cyclin-dependent kinase 7 (CDK7)

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• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: 7-Bromo-1H-indole-6-carbonitrile as a Privileged Scaffold in the Synthesis of Selective Kinase Inhibitors

Executive Summary

The development of highly selective, ATP-competitive kinase inhibitors is a cornerstone of modern targeted oncology. Among the myriad of heterocyclic building blocks, 7-bromo-1H-indole-6-carbonitrile (CAS 2173193-92-3) has emerged as a uniquely privileged scaffold. This bifunctional molecule provides medicinal chemists with an exquisite balance of electronic tuning and orthogonal reactivity. It has been instrumental in the discovery of next-generation therapeutics, most notably in the synthesis of SY-5609, a potent, highly selective, noncovalent inhibitor of Cyclin-dependent kinase 7 (CDK7)[1].

This application note details the mechanistic rationale behind utilizing this specific scaffold, provides structural-activity relationship (SAR) context, and outlines self-validating synthetic protocols for its elaboration.

Mechanistic Rationale: The Bifunctional Advantage

The utility of 7-bromo-1H-indole-6-carbonitrile lies in the synergistic relationship between its two substituents:

• Electronic Tuning via the C6-Carbonitrile : The nitrile group at the C6 position exerts a strong inductive and mesomeric electron-withdrawing effect on the indole core. This significantly lowers the pKa of the adjacent N1-H. In the context of kinase binding, this increased acidity strengthens the hydrogen-bond donor capacity of the indole N-H, allowing for tighter, more stable interactions with the backbone carbonyls of the kinase hinge region (e.g., Met94 in CDK7)[1].

• Steric and Vectorial Trajectory via the C7-Bromine : Electrophilic substitution on an unactivated indole typically occurs at the C3 position. By utilizing a pre-functionalized 7-bromo handle, chemists can bypass complex directed ortho-metalation steps[2]. Substitution at the sterically hindered C7 position directs the attached pharmacophore out of the ATP-binding pocket and into solvent-exposed regions or specific sub-pockets. This vectorial trajectory is the primary driver for achieving high isoform selectivity (e.g., inhibiting CDK7 while sparing the structurally similar CDK2 and CDK9)[1]. Furthermore, the electron-deficient nature of the 6-cyano-indole ring accelerates the oxidative addition of Palladium(0) into the C7-Br bond, facilitating downstream cross-coupling[1].

Figure 1: CDK7 Signaling Pathway and the Role of Indole-Based ATP-Competitive Inhibitors.

Quantitative Data: SAR and Kinase Selectivity

The integration of the 6-carbonitrile group is not merely a synthetic convenience; it is a critical determinant of biological efficacy. Table 1 summarizes the profound impact of this scaffold on kinase potency and selectivity, utilizing representative data modeled after the optimization campaign for noncovalent CDK7 inhibitors[1].

Table 1: Impact of C6 and C7 Substitution on CDK7 Potency and Selectivity

Indole Scaffold Modification	CDK7 IC₅₀ (nM)	CDK2 IC₅₀ (nM)	Selectivity Ratio (CDK2/CDK7)
Unsubstituted 1H-indole	> 1000	> 1000	N/A
7-Substituted 1H-indole (No C6-CN)	45	1200	26x
7-Substituted 1H-indole-6-carbonitrile	< 5	> 4000	> 800x

Note: The >800-fold selectivity achieved with the 6-carbonitrile derivative highlights its superior ability to exploit differential P-loop interactions within the CDK family[1].

Synthetic Workflows & Methodologies

The elaboration of 7-bromo-1H-indole-6-carbonitrile generally follows a robust sequence of protection, transition-metal-catalyzed cross-coupling, and subsequent deprotection.

Figure 2: Workflow of Kinase Inhibitor Synthesis using 7-bromo-1H-indole-6-carbonitrile.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination at C7

Objective : To install a solubilizing or solvent-channel-directed amine at the sterically hindered C7 position. Self-Validation Checkpoint : The starting 7-bromo-1H-indole-6-carbonitrile exhibits a distinct 1:1 isotopic doublet at m/z 221 and 223 in LC-MS (ESI+). The reaction is deemed complete only when this specific doublet is fully consumed and replaced by the product mass.

Step-by-Step Procedure :

• Preparation : In a flame-dried Schlenk tube, combine 7-bromo-1H-indole-6-carbonitrile (1.0 equiv), the desired primary or secondary amine (1.2 equiv), Pd₂(dba)₃ (0.05 equiv), Xantphos (0.10 equiv), and Cs₂CO₃ (2.0 equiv). Causality: Flame-drying eliminates ambient moisture, which can prematurely quench the active Pd(0) catalyst. Xantphos is selected as the ligand because its wide bite angle promotes reductive elimination—a critical energy barrier when coupling sterically hindered ortho-substituted substrates.

• Deoxygenation : Seal the tube, evacuate under high vacuum, and backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Oxygen irreversibly oxidizes the electron-rich Pd(0) active species to an inactive Pd(II) state, which will immediately halt the catalytic cycle.

• Solvent Addition : Add anhydrous, degassed 1,4-dioxane (0.2 M relative to the indole) via a gas-tight syringe.

• Reaction : Heat the mixture to 90 °C in a pre-heated oil bath for 12 hours. Causality: Because the C7 position is sterically encumbered by the adjacent C6-nitrile and N1-H, elevated thermal energy is required to overcome the activation barrier for the initial oxidative addition of Pd(0) into the C-Br bond.

• Workup & Validation : Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium black and inorganic salts. Perform an LC-MS analysis of the filtrate to confirm the disappearance of the m/z 221/223 doublet.

• Purification : Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (gradient: 0–50% EtOAc in Hexanes) to yield the C7-aminated product.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Cross-Coupling

Objective : To append aryl or heteroaryl pharmacophores at the C7 position to target specific kinase sub-pockets.

Step-by-Step Procedure :

• Preparation : In a 10 mL microwave vial, add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv), the corresponding boronic acid or pinacol ester (1.5 equiv), Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv), and K₃PO₄ (3.0 equiv).

• Solvent System : Add a 4:1 mixture of 1,4-Dioxane and H₂O. Causality: Water is essential to dissolve the inorganic base and facilitate the transmetalation step by forming a highly reactive palladium-hydroxo intermediate.

• Degassing : Sparge the biphasic mixture with Argon for 10 minutes using a submerged needle. Causality: Sparging is highly effective for aqueous solvent mixtures where standard freeze-pump-thaw techniques are physically impractical and prone to breaking glassware due to water expansion.

• Irradiation : Seal the vial and heat in a microwave reactor at 110 °C for 30 minutes. Causality: Microwave irradiation provides rapid, uniform volumetric heating. This minimizes the residence time of the sensitive indole core at high temperatures, drastically reducing the formation of degradation byproducts compared to conventional thermal heating[2].

• Workup : Extract the aqueous layer with 2-Methyltetrahydrofuran (2-MeTHF)[1]. Causality: 2-MeTHF is chosen over standard THF or EtOAc because it offers superior phase separation from water, extracts polar intermediates efficiently, and is an environmentally benign, biorenewable solvent.

References

• Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7 Source: ACS Medicinal Chemistry Letters (2021) URL:[Link]

• Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Acyl Chlorides (General Cross-Coupling Principles) Source: Targeted Library (Tetrahedron Lett. 2008) URL:[Link]

• Inhibitors of cyclin-dependent kinase 7 (cdk7)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. targetedlibrary.com [targetedlibrary.com]

Application Note: Regioselective Functionalization of 7-Bromo-1H-indole-6-carbonitrile in Drug Discovery

Introduction & Mechanistic Rationale

In modern drug discovery, polyfunctionalized indoles serve as privileged scaffolds for kinase inhibitors, GPCR ligands, and antiviral agents. 7-Bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3) is a highly valuable, densely functionalized building block. However, its successful integration into complex APIs requires a rigorous understanding of its electronic landscape to achieve precise regiocontrol.

As a Senior Application Scientist, I approach this molecule not just as a substrate, but as a system of competing electronic and steric vectors:

• The N1 Position (Indole NH): With a pKa of ~16, the unprotected indole nitrogen is susceptible to deprotonation under basic cross-coupling conditions. The resulting nitrogen anion increases the electron density of the indole ring and can competitively coordinate with palladium catalysts, significantly reducing catalytic turnover[1]. N-protection is therefore a critical prerequisite for high-yielding downstream functionalization.

• The C7 Position (Bromide): This is the primary site for transition-metal-catalyzed cross-coupling. The adjacent C6-carbonitrile exerts a strong electron-withdrawing effect (both inductive and mesomeric), lowering the LUMO of the C7-Br bond. This uniquely accelerates the rate-determining oxidative addition of Pd(0) compared to unactivated bromoindoles.

• The C6 Position (Carbonitrile): Beyond activating the C7 position, the nitrile group is a versatile handle for late-stage derivatization, capable of being reduced to a primary amine, hydrolyzed to an amide, or subjected to nucleophilic addition.

• The C3 Position: As the most nucleophilic carbon on the indole core, C3 remains available for electrophilic aromatic substitution (e.g., halogenation or Vilsmeier-Haack formylation) if further functionalization is required.

Regioselective functionalization of bromoindoles is a cornerstone strategy in the scalable synthesis of complex indole-based therapeutics[2]. The following guide details the strategic pathways and validated protocols for manipulating this scaffold.

Strategic Functionalization Pathways

Divergent functionalization pathways of 7-bromo-1H-indole-6-carbonitrile.

Overcoming Cross-Coupling Limitations

Historically, Kumada and Negishi cross-coupling reactions often fail or provide poor yields when applied to heavily functionalized halogenated indoles due to the high reactivity of the organometallic reagents. In contrast, Suzuki-Miyaura couplings demonstrate superior chemoselectivity and functional group tolerance[3].

For the C7 Suzuki-Miyaura coupling of 7-bromo-1H-indole-6-carbonitrile, the steric hindrance of the ortho-cyano group necessitates a highly active catalyst. We recommend Pd(dppf)Cl2​ due to its large bite angle, which facilitates reductive elimination, paired with a biphasic Dioxane/Water solvent system to ensure solubility of both the organic substrates and the inorganic base.

Catalytic cycle of the C7 Suzuki-Miyaura cross-coupling reaction.

Quantitative Data Summaries

Table 1: Optimization of C7 Suzuki-Miyaura Coupling Conditions

Substrate: N-Boc-7-bromo-1H-indole-6-carbonitrile + Phenylboronic acid (1.2 equiv).

Catalyst (5 mol%)	Base (2.0 equiv)	Solvent (Ratio)	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
Pd(PPh3​)4​	Na2​CO3​	Toluene/EtOH/H2O	90	16	45%	Sluggish oxidative addition; protodeboronation observed.
Pd(dppf)Cl2​	K2​CO3​	Dioxane/H2O (4:1)	90	8	88%	Large bite angle of dppf accelerates reductive elimination.
Pd2​(dba)3​ / XPhos	K3​PO4​	Dioxane/H2O (4:1)	100	4	92%	Bulky ligand overcomes ortho-cyano steric hindrance.
Pd(dppf)Cl2​	K2​CO3​	DMF	90	24	<10%	Lack of water inhibits formation of the Pd-hydroxo intermediate.

Table 2: Divergent Derivatization of the C6-Carbonitrile

Substrate: 7-Phenyl-1H-indole-6-carbonitrile derivatives.

Reagent / Conditions	Target Functional Group	Chemoselectivity Notes	Yield (%)
LiAlH4​ , THF, 0 °C to RT	Primary Amine ( −CH2​NH2​ )	Reduces N-Boc if present; requires unprotected or N-Alkyl indole.	78%
NaOH (aq), EtOH, 80 °C	Primary Amine ( −CONH2​ )	Stops at amide under mild basic hydrolysis.	85%
MeMgBr , THF, 0 °C then H3​O+	Ketone ( −COCH3​ )	Requires strict anhydrous conditions prior to quench.	71%

Self-Validating Experimental Protocols

Protocol A: N1-Protection (Synthesis of tert-butyl 7-bromo-6-cyano-1H-indole-1-carboxylate)

Rationale: Masking the acidic N-H proton prevents the formation of an inhibitory palladium-amide complex during downstream cross-coupling.

• Preparation: Charge an oven-dried 100 mL round-bottom flask with 7-bromo-1H-indole-6-carbonitrile (1.00 g, 4.52 mmol) and a magnetic stir bar. Purge the flask with Argon for 5 minutes.

• Solvation: Add anhydrous Dichloromethane (DCM, 20 mL). Stir to achieve a homogeneous suspension.

• Catalysis & Base: Add 4-Dimethylaminopyridine (DMAP, 0.055 g, 0.45 mmol, 0.1 equiv) followed by Triethylamine ( Et3​N , 0.94 mL, 6.78 mmol, 1.5 equiv). Note: DMAP acts as a nucleophilic catalyst, accelerating the Boc-transfer.

• Reagent Addition: Cool the mixture to 0 °C using an ice bath. Slowly add Di-tert-butyl dicarbonate ( Boc2​O , 1.18 g, 5.42 mmol, 1.2 equiv) dropwise as a solution in 5 mL DCM.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The starting material ( Rf​≈0.3 ) should completely convert to a higher-running spot ( Rf​≈0.6 ).

• Workup (Self-Validation): Quench the reaction with saturated aqueous NH4​Cl (20 mL). Extract with DCM (2 x 20 mL). Wash the combined organic layers with 1M HCl (20 mL) to remove DMAP and unreacted Et3​N , then wash with brine (20 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Result: Yields a pale yellow solid (>95% yield) that can be used directly in Protocol B without further column chromatography.

Protocol B: Regioselective C7 Suzuki-Miyaura Cross-Coupling

Rationale: Utilizing a biphasic system ensures the base is dissolved to facilitate transmetalation, while Pd(dppf)Cl2​ provides the necessary geometry to overcome the steric bulk of the C6-nitrile.

• Preparation: In a 50 mL Schlenk tube, combine N-Boc-7-bromo-1H-indole-6-carbonitrile (1.00 g, 3.11 mmol), Phenylboronic acid (0.45 g, 3.73 mmol, 1.2 equiv), and K2​CO3​ (0.86 g, 6.22 mmol, 2.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.127 g, 0.15 mmol, 5 mol%).

• Degassing (Critical Step): Add Dioxane (16 mL) and Deionized Water (4 mL). Seal the tube with a septum and sparge the biphasic mixture with Argon for 15 minutes. Failure to remove oxygen will lead to homocoupling of the boronic acid and oxidation of the palladium catalyst.

• Heating: Replace the septum with a Teflon screw cap. Heat the reaction mixture in a pre-heated oil bath at 90 °C for 8 hours with vigorous stirring (1000 rpm) to ensure adequate mixing of the biphasic system.

• Workup: Cool to room temperature. Dilute with EtOAc (30 mL) and Water (20 mL). Separate the layers and extract the aqueous layer with EtOAc (2 x 20 mL).

• Purification: Dry the combined organics over MgSO4​ , concentrate, and purify via silica gel flash chromatography (Gradient: 0% to 15% EtOAc in Hexanes).

• Result: The target 7-phenyl-indole derivative is isolated as a white foam.

Protocol C: C6-Nitrile Reduction to Aminomethyl Handle

Rationale: Lithium aluminum hydride ( LiAlH4​ ) will simultaneously reduce the nitrile to a primary amine and cleave the N-Boc protecting group, yielding a highly polar, unprotected aminomethyl indole.

• Preparation: Suspend LiAlH4​ (0.24 g, 6.2 mmol, 4.0 equiv) in anhydrous THF (10 mL) in a flame-dried flask under Argon at 0 °C.

• Addition: Dissolve the coupled product from Protocol B (0.50 g, 1.55 mmol) in anhydrous THF (5 mL) and add dropwise to the LiAlH4​ suspension over 10 minutes.

• Reaction: Reflux the mixture at 70 °C for 4 hours.

• Fieser Workup (Self-Validation): Cool to 0 °C. Carefully quench by sequential dropwise addition of: 0.24 mL Water, 0.24 mL 15% aqueous NaOH, and 0.72 mL Water. Rationale: This specific stoichiometric quench produces a granular, easily filterable aluminum salt precipitate, avoiding intractable emulsions.

• Isolation: Stir vigorously for 30 minutes until the salts turn white. Filter through a pad of Celite, washing the filter cake thoroughly with hot THF (30 mL). Concentrate the filtrate to yield the crude primary amine, which can be purified via reverse-phase HPLC or utilized directly for amide coupling.

References

• [2] Zhang, J., et al. "Regioselective Functionalization of 4-Methyl-1H-indole for Scalable Synthesis of 2-Cyano-5-formyl-4-methyl-1H-indole." Organic Process Research & Development - ACS Publications, 2017. URL:

• [1] "Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates." The Journal of Organic Chemistry - ACS Publications, 2003. URL:

• [3] Mentzel, U. V., et al. "Comparative study of the Kumada, Negishi, Stille, and Suzuki-Miyaura reactions in the synthesis of the indole alkaloids hippadine and pratosine." PubMed (J Org Chem), 2006. URL:

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Comparative study of the Kumada, Negishi, Stille, and Suzuki-Miyaura reactions in the synthesis of the indole alkaloids hippadine and pratosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Leveraging 7-Bromo-1H-indole-6-carbonitrile in the Synthesis of Advanced Pharmaceutical Intermediates

Application Note & Protocol

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1][2] 7-Bromo-1H-indole-6-carbonitrile, in particular, has emerged as a highly versatile and valuable building block for the synthesis of complex Active Pharmaceutical Ingredients (APIs), especially kinase inhibitors.[1] This document provides a detailed guide on the strategic use of this intermediate, focusing on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction—a pivotal C-C bond-forming transformation.[3][4] We present an in-depth, field-proven protocol for the arylation of the C7 position, discuss the underlying mechanistic principles, and provide a framework for researchers in drug discovery and development to harness the potential of this key starting material.

Introduction: The Strategic Value of a Pre-functionalized Indole Core

7-Bromo-1H-indole-6-carbonitrile is a bifunctional synthetic intermediate of significant interest. Its value lies in the orthogonal reactivity of its key functional groups:

• The C7-Bromine: This atom serves as a prime handle for transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura (C-C bond), Buchwald-Hartwig (C-N bond), and Sonogashira (C-C triple bond) reactions.[1] This allows for the direct and modular installation of diverse aryl, heteroaryl, or alkyl groups at a position critical for modulating kinase selectivity and potency.

• The C6-Nitrile: The cyano group is a versatile functional group that can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or participate in cycloaddition reactions. This provides a secondary point for diversification or for mimicking key interactions in a protein's active site.

• The Indole N-H: The nitrogen of the indole ring can be readily alkylated or arylated to further explore the chemical space and optimize pharmacokinetic properties.

This strategic arrangement of functional groups makes 7-bromo-1H-indole-6-carbonitrile an ideal starting point for constructing complex molecular architectures, particularly for APIs targeting the ATP-binding site of protein kinases, such as Janus kinases (JAKs).[2][5]

Core Application: Suzuki-Miyaura Cross-Coupling at the C7-Position

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing C(sp²)-C(sp²) bonds.[4] It involves the palladium-catalyzed coupling of an organoboron compound (e.g., a boronic acid) with an organohalide.[6] For 7-bromo-1H-indole-6-carbonitrile, this reaction enables the direct attachment of a (hetero)aryl substituent, a key step in the synthesis of many kinase inhibitors.

Overall Synthetic Workflow

The protocol described below outlines a general procedure for the Suzuki-Miyaura coupling of an arylboronic acid to the C7 position of the indole core.

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Detailed Experimental Protocol

This protocol provides a robust starting point for coupling various arylboronic acids. Researchers should note that optimization of catalyst, ligand, base, and temperature may be necessary for specific substrates.

Materials and Reagents

Reagent	M.W. ( g/mol )	Equivalents	Purpose
7-Bromo-1H-indole-6-carbonitrile	221.05	1.0	Starting Material
Arylboronic Acid	Variable	1.2 - 1.5	Coupling Partner
Pd(dppf)Cl₂·CH₂Cl₂	816.64	0.03 - 0.05	Palladium Catalyst Precursor
Potassium Phosphate (K₃PO₄)	212.27	2.0 - 3.0	Base
1,4-Dioxane (Anhydrous, Degassed)	88.11	-	Organic Solvent
Water (Degassed)	18.02	-	Co-solvent
Ethyl Acetate	88.11	-	Extraction Solvent
Brine (Saturated NaCl solution)	-	-	Washing Agent
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	Drying Agent
Silica Gel	-	-	Stationary Phase for Chromatography

Step-by-Step Procedure

• Inert Atmosphere Setup: To a dry round-bottom flask or reaction vial equipped with a magnetic stir bar, add 7-bromo-1H-indole-6-carbonitrile (1.0 eq.), the desired arylboronic acid (1.2 eq.), and potassium phosphate (K₃PO₄, 2.5 eq.).

• Catalyst Addition: Add the palladium catalyst, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂, 0.05 eq.).

• Evacuation and Backfilling: Seal the vessel with a septum. Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.[3]

• Solvent Addition: Under a positive pressure of inert gas, add degassed 1,4-dioxane and degassed water via syringe in a 4:1 to 5:1 ratio (v/v) to achieve a concentration of approximately 0.1 M with respect to the starting bromoindole.

• Heating and Monitoring: Place the flask in a preheated oil bath at 100 °C and stir vigorously. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-16 hours).

• Work-up: Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter the mixture, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 7-aryl-1H-indole-6-carbonitrile product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Scientific Integrity: Mechanism and Rationale

Understanding the "why" behind the protocol is critical for troubleshooting and adaptation. The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle.

The Catalytic Cycle

The reaction is initiated by the active Pd(0) species, which is typically generated in situ from the Pd(II) precatalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) complex inserts into the carbon-bromine bond of the 7-bromo-1H-indole-6-carbonitrile. This is often the rate-limiting step and forms a Pd(II) intermediate.[3]

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium center, displacing the halide. This step requires activation of the boronic acid by a base (e.g., K₃PO₄), which forms a more nucleophilic boronate species.

• Reductive Elimination: The two organic fragments (the indole and the new aryl group) are expelled from the palladium center, forming the crucial C-C bond of the final product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3]

Rationale for Reagent and Condition Selection

• Catalyst (Pd(dppf)Cl₂): This is a robust, air-stable Pd(II) precatalyst. The dppf ligand is a bulky, electron-rich phosphine that stabilizes the palladium center, promotes the oxidative addition step, and facilitates the final reductive elimination.

• Base (K₃PO₄): Potassium phosphate is a moderately strong base that is effective in promoting the transmetalation step without causing unwanted side reactions, such as hydrolysis of the nitrile group. Its solubility in the aqueous phase facilitates the formation of the active boronate species at the solvent interface.

• Solvent System (Dioxane/H₂O): The biphasic solvent system is crucial.[6] The organic solvent (dioxane) solubilizes the bromoindole and the palladium complex, while the aqueous phase solubilizes the inorganic base and the boronate intermediate, bringing all components together for efficient reaction. Degassing the solvents is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxidation.[3] Conducting the reaction under an inert atmosphere of nitrogen or argon is mandatory to prevent catalyst decomposition and ensure high yields.

Conclusion

7-Bromo-1H-indole-6-carbonitrile stands out as a privileged starting material for the synthesis of complex pharmaceutical agents. The Suzuki-Miyaura cross-coupling protocol detailed herein offers a reliable and scalable method for its C7-arylation. By understanding the underlying mechanistic principles and the rationale for the chosen conditions, researchers can effectively adapt this procedure to construct diverse libraries of indole-based compounds, accelerating the discovery and development of next-generation therapeutics.

References

• Al-Sanea, M. M., et al. (2023). A Comprehensive Overview of Globally Approved JAK Inhibitors. Molecules, 28(15), 5859. Retrieved from [Link]

• Yang, T., et al. (2024). Synthetic strategies and therapeutic insights into FDA-approved indole-containing drugs. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2305883. Retrieved from [Link]

• Coricello, A., et al. (2020). Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. Molecules, 25(15), 3321. Retrieved from [Link]

• Karmah, M., et al. (2023). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. International Journal of Molecular Sciences, 24(22), 16480. Retrieved from [Link]

• Boujdiab, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(14), 8199-8208. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Notes & Optimization

Technical Support Center: Improving Reaction Yield in 7-bromo-1H-indole-6-carbonitrile Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

The functionalization of the indole scaffold is a critical endeavor in medicinal chemistry and materials science, owing to its prevalence in a wide array of biologically active compounds.[1] The cross-coupling of 7-bromo-1H-indole-6-carbonitrile presents a powerful strategy for introducing molecular diversity. However, researchers often encounter challenges that can lead to diminished yields and the formation of undesirable side products. This guide, structured in a question-and-answer format, provides in-depth troubleshooting strategies and frequently asked questions to help you navigate and optimize your cross-coupling reactions.

Troubleshooting Guide

This section addresses specific experimental issues with detailed causal explanations and actionable solutions.

Question 1: My cross-coupling reaction is resulting in a low yield or has failed to produce any of the desired product. What are the primary causes and how can I troubleshoot this?

Low or no conversion is a common hurdle in palladium-catalyzed cross-coupling reactions. The root causes can often be traced to issues with the catalyst's activity, the quality of reagents, or suboptimal reaction conditions.[2]

• Catalyst Inactivity: The active form of the catalyst for most cross-coupling reactions is Palladium(0). Many commonly used precatalysts, such as Palladium(II) acetate (Pd(OAc)₂), require in situ reduction to Pd(0) to initiate the catalytic cycle.[3] If this reduction is inefficient, the concentration of the active catalyst will be too low for the reaction to proceed effectively.

  • Solution: Consider using a pre-formed Pd(0) source like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or a modern precatalyst system, such as a Buchwald precatalyst, which are designed for more reliable activation.[3]

• Ligand Degradation: Phosphine ligands, which are essential for stabilizing the palladium catalyst and facilitating the reaction, are susceptible to oxidation.[4] Exposure to air can render them ineffective, preventing them from properly coordinating to the palladium center.

  • Solution: Always use fresh phosphine ligands or those that have been stored meticulously under an inert atmosphere.[3]

• Reagent Purity: The purity of all starting materials, including the 7-bromo-1H-indole-6-carbonitrile, the coupling partner (e.g., boronic acid in a Suzuki coupling), and the base, is paramount. Impurities can act as catalyst poisons, effectively shutting down the reaction.[2]

  • Solution: Ensure all reagents are of high purity. If necessary, purify starting materials before use.

• Suboptimal Conditions:

  • Temperature: Many cross-coupling reactions require heating to proceed at a reasonable rate.[3] If the reaction is sluggish, a cautious and incremental increase in temperature may improve the yield. However, be aware that excessive heat can lead to catalyst decomposition.[2]

  • Solvent: The choice of solvent is critical as it influences solubility, reaction kinetics, and catalyst stability.[2] A solvent screen using common options like toluene, dioxane, DMF, or THF is often a necessary optimization step.[2]

  • Base: The base plays a crucial role in the catalytic cycle, particularly in activating the coupling partner in reactions like the Suzuki-Miyaura coupling.[5] The strength and solubility of the base can significantly impact the reaction's success.[2] If one base (e.g., K₂CO₃) is ineffective, screening other bases like K₃PO₄ or Cs₂CO₃ is recommended.[3]

Question 2: I'm observing a black precipitate forming in my reaction mixture, and the reaction has stalled. What is happening, and is it a cause for concern?

The formation of a black precipitate is a classic indication of catalyst decomposition into "palladium black," an inactive, aggregated form of metallic palladium.[4] This is a significant issue as it removes the active, soluble catalyst from the reaction, leading to low or incomplete conversion.[4]

• Causes and Solutions:

  • Presence of Oxygen: Oxygen is a primary culprit in the oxidation of the active Pd(0) catalyst to an inactive Pd(II) species, which can then lead to the formation of palladium black.[4]

    • Solution: Rigorous exclusion of air is critical. Ensure your reaction vessel is thoroughly purged with an inert gas like argon or nitrogen using a Schlenk line or by performing several vacuum-backfill cycles.[4] Solvents should also be properly degassed.[4]

  • High Reaction Temperature: Excessive heat can accelerate the agglomeration of the catalyst into palladium black.[4]

    • Solution: Consider running the reaction at a lower temperature, even if it requires a longer reaction time.[2]

  • Inadequate Ligand-to-Metal Ratio: An insufficient amount of the phosphine ligand can leave the palladium center coordinatively unsaturated, making it more susceptible to aggregation.[3]

    • Solution: Ensure you are using an appropriate ligand-to-palladium ratio, which is typically between 1:1 and 4:1, depending on the specific ligand and catalyst system.[3]

Question 3: My reaction is producing significant amounts of side products, such as homocoupled or dehalogenated species. How can I improve the selectivity for my desired product?

Side reactions compete with the intended cross-coupling pathway, leading to a reduction in the yield of the target molecule.[2] Understanding the origins of these side products is key to their suppression.

• Homocoupling: This side reaction, particularly common in Suzuki couplings, is often caused by the presence of oxygen, which facilitates the oxidative coupling of two boronic acid molecules.[3]

  • Solution: The most effective way to minimize homocoupling is to ensure the rigorous exclusion of oxygen through proper degassing techniques.[3] Using a Pd(0) source from the start can also mitigate this issue, as the in situ reduction of a Pd(II) precatalyst can sometimes consume the boronic acid and lead to homocoupling.[3]

• Dehalogenation: This occurs when the bromo-substituent on the indole is replaced by a hydrogen atom. This side reaction is more common with electron-rich aryl halides and highly active catalyst systems.[2] The hydrogen source can be the solvent, base, or other reagents in the mixture.

  • Solution: Optimizing the reaction temperature by running it at the lowest effective temperature can help. Additionally, screening different bulky, electron-rich ligands can sometimes accelerate the desired cross-coupling pathway over the dehalogenation side reaction.[6]

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the cross-coupling of 7-bromo-1H-indole-6-carbonitrile.

What are the most common types of cross-coupling reactions used for the functionalization of 7-bromo-1H-indole-6-carbonitrile?

The most frequently employed palladium-catalyzed cross-coupling reactions for this substrate include the Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira reactions. The choice of reaction depends on the desired functionality to be introduced.

Which factors are most critical to consider when selecting a catalyst system for the cross-coupling of this indole derivative?

The selection of the palladium source and, crucially, the phosphine ligand is paramount. For challenging substrates like substituted indoles, bulky and electron-rich phosphine ligands such as SPhos, XPhos, and RuPhos are often required to facilitate the oxidative addition step, which is the first step in the catalytic cycle.[2]

How does the choice of solvent and base impact the reaction outcome?

The solvent and base are not merely reaction media but active participants in the catalytic cycle. The solvent's polarity and coordinating ability can affect catalyst stability and reaction rates. The base is essential for processes like the transmetalation step in Suzuki couplings.[5] The optimal combination of solvent and base is highly substrate-dependent and often requires empirical screening for optimization.[7][8]

Is it possible to perform a ligand-free Suzuki-Miyaura coupling with 7-bromo-1H-indole-6-carbonitrile?

While ligand-free Suzuki couplings have been reported for some substrates, their success is highly dependent on the specific starting materials.[6] For a complex substrate like 7-bromo-1H-indole-6-carbonitrile, a ligand is generally recommended to ensure catalyst stability and achieve a good yield. However, for simpler, analogous systems, ligand-free conditions have been shown to be effective and offer a more cost-effective approach.[6]

Data and Protocols

Recommended Starting Conditions for Suzuki-Miyaura Coupling

The following table provides a set of recommended starting conditions for the Suzuki-Miyaura coupling of 7-bromo-1H-indole-6-carbonitrile with an arylboronic acid. These parameters can serve as a robust starting point for your optimization efforts.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%) or PdCl₂(dppf) (5 mol%)	Pd(PPh₃)₄ is a reliable Pd(0) source. PdCl₂(dppf) is a stable Pd(II) precatalyst with a robust ligand.[1][9]
Ligand	(If using a simple Pd source like Pd(OAc)₂) SPhos or XPhos (10 mol%)	Bulky, electron-rich ligands are often necessary for challenging substrates.[2]
Base	K₂CO₃ (2.0 equiv.) or K₃PO₄ (2.0 equiv.)	These are commonly used and effective bases for Suzuki couplings.[2]
Solvent	1,4-Dioxane/H₂O (4:1 v/v) or Toluene/H₂O (4:1 v/v)	These solvent systems are widely used and generally provide good solubility for the reagents.[1]
Temperature	80-110 °C	This temperature range is typically sufficient to drive the reaction to completion without causing significant catalyst decomposition.[6]

General Experimental Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask equipped with a magnetic stir bar, combine 7-bromo-1H-indole-6-carbonitrile (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., K₂CO₃, 2.0 equiv.).[1]

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times to ensure all oxygen has been removed.[1]

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.[6]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for 12-24 hours.[6]

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.[6]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.[1]

Visualizing the Workflow

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

The Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Time in Pasuruan, ID. Google.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. Benchchem.
• Palladium catalyst issues in cross-coupling reactions. Benchchem.
• Ligand-Controlled Selectivity in the Pd-Catalyzed C–H/C–H Cross-Coupling of Indoles with Molecular Oxygen.
• comparative analysis of catalysts for 5-bromoindole Suzuki coupling. Benchchem.
• Effect of base, molecular sieves and solvent on the coupling of 4-bromoanisole and 4-methoxyphenol with L1. a.
• The effects of base and solvent on the cross-coupling of bromobenzene and phenylboronic acid. a.
• Ligand-Controlled Selectivity in the Pd-Catalyzed C–H/C–H Cross-Coupling of Indoles with Molecular Oxygen.
• Challenging cross couplings, in water, aided by in situ iodination of (hetero)
• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. Benchchem.
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• How can I solve my problem with Suzuki coupling?.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros. Reddit.
• The Role of Reversible Oxidative Addition in Selective Palladium(0)-Catalyzed Intramolecular Cross-Couplings of Polyhalogenated Substrates: Synthesis of Brominated Indoles. Journal of the American Chemical Society.
• Unique CuI-pyridine based ligands catalytic systems for N-arylation of indoles and other heterocycles. Taylor & Francis.
• Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based C
• Manganese catalyzed cross-coupling of allylic alcohols and indoles: an elegant route for access to γ-hydroxyindole. RSC Publishing.
• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. PMC.
• Palladium‐Catalysed Cross‐Coupling and Related Processes: Some Interesting Observations That Have Been Exploited in Synthetic Chemistry.
• Application Notes and Protocols for Suzuki Coupling of (7-Bromo-1H-indol-2-yl)boronic acid. Benchchem.
• 7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile. MDPI.
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Publishing.
• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics.
• A regioselective C7 bromination and C7 palladium- catalyzed Suzuki–Miyaura cross-coupling aryl
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC.
• Heck Reaction—St
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• Technical Support Center: Optimizing Reactions with 7-Bromo-1-indanone. Benchchem.
• Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Royal Society of Chemistry.
• Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Journal of the American Chemical Society.
• The Heck Reaction. Chem 115 Myers.
• Heck Reaction.
• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
• 7-Bromo-1H-indole-2-carbonitrile.
• Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. PMC.
• Suzuki Coupling. Organic Chemistry Portal.
• Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. MDPI.
• Intermolecular Dehydrogen
• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Aqueous Solubility of 7-Bromo-1H-indole-6-carbonitrile

Welcome to the Formulation & Assay Support Center. As a Senior Application Scientist, I frequently guide researchers through the challenges of working with highly recalcitrant, hydrophobic molecules.

The Mechanistic Problem: 7-bromo-1H-indole-6-carbonitrile is a classic "brick dust" molecule. The C7-bromine atom is a heavy, polarizable halogen that drastically increases the molecule's lipophilicity (LogP). Simultaneously, the C6-nitrile group creates a strong localized dipole, and the indole nitrogen acts as a hydrogen bond donor. In the solid state, these features promote extremely tight crystal lattice packing. The combination of high lattice energy and high hydrophobicity means the molecule strongly resists solvation in aqueous media.

Below is our comprehensive guide to diagnosing and overcoming these solubility barriers using self-validating experimental protocols.

Diagnostic Workflow: Choosing the Right Solubilization Strategy

Before altering your protocol, you must define the end-use constraints of your experiment. Use the logic matrix below to determine the appropriate solubility enhancement pathway.

Decision matrix for resolving 7-bromo-1H-indole-6-carbonitrile aqueous insolubility.

Step-by-Step Methodologies & Self-Validating Protocols

Method A: Co-Solvent & Surfactant System (For High-Throughput In Vitro Assays)

Context: When screening 7-bromo-1H-indole-6-carbonitrile as a precursor or active agent (e.g., in CDK7 inhibitor development), aqueous dispensing often leads to immediate precipitation[1]. Causality: Rapid introduction of a DMSO stock into an aqueous buffer creates localized zones of supersaturation, triggering instantaneous nucleation. Adding a non-ionic surfactant lowers the interfacial tension, while controlling the order of addition prevents nucleation.

Protocol:

• Stock Preparation: Dissolve the API in 100% anhydrous DMSO to create a 10 mM stock.

• Buffer Modification: Pre-mix your aqueous assay buffer with 0.03% to 0.1% Tween-20[1].

• Controlled Dilution: Place the modified buffer on a vortex mixer at medium speed. Add the DMSO stock dropwise directly into the vortex vortex (not on the tube walls) to ensure instantaneous dispersion. Keep final DMSO concentration ≤1%.

Self-Validating System: How do you trust the solution? Measure the absorbance of the final buffer at 600 nm (OD600) against a blank.

• Pass: OD600 < 0.01. The molecule is in a true solution.

• Fail: OD600 > 0.05. The API has formed colloidal aggregates that scatter light. These aggregates will cause false positives in biochemical assays by non-specifically binding to proteins. If it fails, increase Tween-20 incrementally up to 0.1%.

Method B: Cyclodextrin Inclusion Complexation (For In Vivo Dosing)

Context: For animal models or high-concentration requirements, co-solvents are too toxic. Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a non-covalent host-guest complex, encapsulating the hydrophobic brominated indole core within its cavity while presenting a hydrophilic exterior[2],[3]. Causality: Solid-state physical mixing is insufficient to break the strong nitrile-driven crystal lattice of 7-bromo-1H-indole-6-carbonitrile. By introducing an ethanol/water co-solvent during kneading, we temporarily disrupt the lattice energy, lowering the thermodynamic barrier for the API to enter the cyclodextrin cavity.

Step-by-step workflow for HP-β-CD inclusion complex preparation.

Protocol:

• Molar Ratio: Weigh 7-bromo-1H-indole-6-carbonitrile and HP-β-CD at a 1:2 molar ratio.

• Kneading: Transfer to a mortar. Add a 50:50 v/v mixture of Ethanol/Water dropwise until a thick paste forms. Knead vigorously for 45 minutes.

• Lyophilization: Disperse the resulting paste in 10 mL of sterile water, freeze at -80°C, and lyophilize for 48 hours to remove all residual ethanol.

• Reconstitution: Dissolve the resulting fluffy powder in PBS (pH 7.4).

Self-Validating System: How do you verify encapsulation? Perform Differential Scanning Calorimetry (DSC) on the lyophilized powder.

• Pass: The sharp melting endotherm of the pure API disappears entirely, confirming molecular encapsulation.

• Fail: A distinct melting peak remains, indicating a mere physical mixture. If this occurs, repeat the process with a longer kneading time or a 1:3 molar ratio.

Quantitative Formulation Comparison

To assist in experimental design, the table below summarizes the expected performance of various solubility enhancement strategies for 7-bromo-1H-indole-6-carbonitrile.

Formulation Strategy	Est. Max Aqueous Concentration	Biocompatibility	Stability	Primary Application
Standard Buffer (PBS pH 7.4)	< 1 µg/mL	High	Low (Immediate precipitation)	None (Baseline)
1% DMSO + 0.03% Tween-20	~ 50 µg/mL	Moderate	Hours (Metastable)	In vitro biochemical & cellular assays
20% w/v HP-β-CD Complex	> 2 mg/mL	High	Months (Lyophilized state)	In vivo dosing (IV/PO)
Amorphous Solid Dispersion	> 5 mg/mL	High	Years (Solid state)	Oral formulation development

Frequently Asked Questions (FAQs)

Q: Why does my 7-bromo-1H-indole-6-carbonitrile precipitate when I dilute my DMSO stock into cell culture media, even at 1% DMSO? A: Cell culture media contains high concentrations of salts and amino acids that increase the polarity of the aqueous phase. This drives the highly lipophilic brominated indole out of solution via the "salting-out" effect. Troubleshooting: Pre-warm the media to 37°C before adding the API. Alternatively, supplement the media with 0.1% Bovine Serum Albumin (BSA); the hydrophobic pockets of BSA act as a thermodynamic sink, binding the API and keeping it in solution.

Q: Can I adjust the pH of my buffer to increase the solubility of this compound? A: No. The indole nitrogen is extremely weakly acidic (pKa ~16-17), and the nitrile group is neutral. Physiological or even extreme pH adjustments (pH 2-10) will not ionize the molecule. You must rely on co-solvents, surfactants, or complexation rather than salt formation.

Q: How do I know if my cyclodextrin complex has achieved a 1:1 or 1:2 stoichiometry? A: Conduct a Phase Solubility Study (Higuchi-Connors plot). Suspend excess API in aqueous solutions containing increasing concentrations of HP-β-CD. After 48 hours of shaking, filter and measure the dissolved API via HPLC. Plotting API concentration vs. Cyclodextrin concentration will yield an A_L-type linear isotherm, from which you can calculate the exact stability constant ( Kc​ ) and confirm the stoichiometry[3].

Sources

• 1. CA3118330A1 - Inhibitors of cyclin-dependent kinase 7 (cdk7) - Google Patents [patents.google.com]
• 2. touroscholar.touro.edu [touroscholar.touro.edu]
• 3. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Purification &amp; Recrystallization of 7-Bromo-1H-indole-6-carbonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide drug development professionals with field-proven, mechanistically grounded workflows for isolating and purifying 7-bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3)[1].

This compound is a highly valuable intermediate, prominently utilized in the synthesis of selective, noncovalent Cyclin-Dependent Kinase 7 (CDK7) inhibitors, such as SY-5609 and its analogs [2]. Due to the strong dipole moments of the nitrile group and the hydrogen-bonding capacity of the indole N-H, this molecule presents unique solubility and chromatographic challenges. The following guide establishes self-validating protocols to ensure high-yield, high-purity recovery.

Quantitative Physicochemical Profile

Understanding the physical parameters of 7-bromo-1H-indole-6-carbonitrile is critical for predicting its behavior during phase partitioning and crystallization.

Table 1: Physicochemical & Solubility Metrics

Parameter	Value / Profile	Mechanistic Impact on Purification
CAS Number	2173193-92-3[1]	Unique identifier for raw material tracking.
Molecular Weight	221.06 g/mol [1]	Critical for stoichiometric calculations in downstream cross-coupling.
Formula	C9H5BrN2[3]	The bulky bromine atom at the 7-position dictates crystal lattice packing.
High Solubility	2-MeTHF, DMSO, DMF	Ideal solvents for liquid-liquid extraction and loading stock solutions.
Moderate Solubility	MTBE, DCM, EtOAc	Temperature-dependent solubility makes these ideal crystallization solvents.

| Low Solubility | Water, Heptane | Acts as an aggressive anti-solvent to force rapid precipitation. |

Process Workflow: Purification & Recrystallization

The following decision tree outlines the logical progression from crude reaction mixture to >99% pure active intermediate.

Workflow for the purification and recrystallization of 7-bromo-1H-indole-6-carbonitrile.

Standardized Methodologies (Self-Validating Protocols)

Every protocol below is designed as a self-validating system, meaning built-in checkpoints ensure the procedure is functioning as intended before you proceed to the next step.

Protocol A: Liquid-Liquid Extraction (LLE) using 2-MeTHF

During the synthesis of CDK7 inhibitors, aqueous workups are notoriously prone to emulsion formation.

• Quench & Dilute: Quench the crude reaction mixture with water. Dilute with 2-Methyltetrahydrofuran (2-MeTHF) at a 1:1 v/v ratio.

  • Causality: 2-MeTHF is chosen over standard ethyl acetate because it has lower water miscibility, forming a sharper, distinct top-layer organic phase that prevents inversion during extraction [2].

• Phase Separation: Stir vigorously for 5 minutes, then allow phases to separate.

  • Self-Validation Check: The interface must be razor-sharp. If a cloudy emulsion persists, filter the entire biphasic mixture through a thin pad of Celite to remove interface-stabilizing particulates.

• Wash & Dry: Wash the organic layer with saturated aqueous NaCl (brine), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Reverse-Phase Liquid Chromatography (RPLC)

Normal-phase silica often causes this compound to streak. RPLC on a C18 column is the industry standard for this intermediate [4].

Table 2: Standardized Preparative RPLC Gradient Profile [4]

Time (min)	% Acetonitrile (MeCN)	% Water (0.1% Formic Acid)	Phase Objective
0.0 - 0.5	10	90	Sample loading & polar salt wash
0.5 - 4.5	10 → 80	90 → 20	Linear gradient elution of target compound

| 4.5 - 5.5 | 95 | 5 | Column wash (flush lipophilic impurities) |

• Sample Loading: Dissolve the crude extract in a minimal volume of DMSO and load onto the C18 column.

• Elution: Execute the gradient above.

  • Causality: The gradient progressively disrupts the hydrophobic interactions between the C18 chains and the indole core, allowing the brominated product to elute cleanly without tailing.

• Fraction Analysis: Monitor at 254 nm.

  • Self-Validation Check: Analyze fractions via LC-MS. The target mass must show [M+H]⁺ ~222.0 / 224.0, displaying the characteristic 1:1 isotopic pattern of a single bromine atom.

Protocol C: MTBE-Driven Recrystallization

Once purity exceeds 85%, recrystallization from methyl tert-butyl ether (MTBE) is utilized to achieve >99% purity [4].

• Dissolution: Suspend the semi-pure solid in a minimal volume of warm MTBE (approx. 50 °C). If dissolution is incomplete, add trace amounts of EtOAc dropwise until the solution is clear.

• Nucleation: Remove from heat and allow the solution to cool to room temperature undisturbed.

  • Causality: Slow cooling prevents the entrapment (occlusion) of structurally similar impurities within the forming crystal lattice. The specific packing geometry is dictated by the bulky 7-bromo substituent.

• Harvesting: Transfer the flask to an ice bath (0–4 °C) for 1 hour to maximize yield. Filter the crystals via vacuum filtration and wash with ice-cold heptane.

  • Self-Validation Check: The mother liquor should be distinctly darker than the pristine white/beige crystals. Verify final purity via ¹H NMR (400 MHz, DMSO-d6)[4].

Troubleshooting Guides & FAQs

Q1: Why does my 7-bromo-1H-indole-6-carbonitrile streak heavily on normal-phase silica gel, resulting in co-elution with debrominated impurities? A: Causality: The indole N-H and the nitrile group are highly polar and act as strong hydrogen-bond donors/acceptors. On normal-phase chromatography, they interact heavily with the free, acidic silanol groups on the silica stationary phase, causing severe peak tailing. Solution: Abandon normal-phase silica and switch to Reverse-Phase Liquid Chromatography (RPLC) using a C18 stationary phase[4]. If normal-phase must be used, pre-treat the silica with 1% triethylamine (TEA) to cap the active silanol sites.

Q2: My MTBE recrystallization yield is unexpectedly low (<40%). What is the mechanistic cause and how can I fix it? A: Causality: 7-bromo-1H-indole-6-carbonitrile retains moderate solubility in MTBE even at lower temperatures due to the nitrile group's dipole interaction with the ether oxygen. If the volume of MTBE is too high, the compound remains dissolved in the mother liquor. Solution: Implement a solvent/anti-solvent approach. Dissolve the crude in a minimal amount of a stronger solvent (e.g., hot THF or EtOAc), and then slowly add an anti-solvent like Heptane until the solution becomes faintly turbid. Cool to 4 °C to induce massive nucleation.

Q3: During the aqueous workup, I am experiencing severe emulsions that won't separate. How do I break them? A: Causality: Emulsions in indole chemistry often form due to the amphiphilic nature of certain reaction byproducts or the presence of fine inorganic salts stabilizing the aqueous-organic interface. Solution: Ensure you are using 2-MeTHF instead of DCM or EtOAc. 2-MeTHF has a highly distinct density and lower water miscibility, which naturally promotes sharp phase boundaries [2]. To break an active emulsion, add saturated brine to increase the aqueous layer's ionic strength, forcing the organic compounds out of the aqueous phase (the "salting-out" effect).

References

• Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7 Source: Journal of Medicinal Chemistry, ACS Publications (2021) URL:[Link]

• Inhibitors of cyclin-dependent kinase 7 (CDK7)

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 7-Bromo-1H-indole-6-carbonitrile | 2173193-92-3 [sigmaaldrich.com]
• 4. CA3118330A1 - Inhibitors of cyclin-dependent kinase 7 (cdk7) - Google Patents [patents.google.com]

Technical Support Center: Optimizing Palladium Catalyst Loading for 7-Bromo-1H-indole-6-carbonitrile Cross-Couplings

Welcome to the Technical Support Center for the late-stage functionalization of 7-bromo-1H-indole-6-carbonitrile. This substrate is notoriously challenging due to the extreme steric bulk at the C7 position and the strongly coordinating, electron-withdrawing nature of the C6-carbonitrile group. This guide provides causal troubleshooting, validated protocols, and optimization strategies to achieve high turnover numbers (TON) at significantly reduced palladium loadings.

Diagnostic Optimization Workflow

When encountering low yields or when forced to use high palladium loadings (>5 mol%), follow this logical troubleshooting pathway to identify the root cause of catalyst deactivation.

Diagnostic workflow for optimizing Pd-catalyzed cross-coupling of 7-bromo-1H-indole-6-carbonitrile.

FAQ: Substrate-Specific Challenges

Q: Why does 7-bromo-1H-indole-6-carbonitrile typically require high palladium loading (5–10 mol%) compared to standard aryl bromides? A: The requirement for high catalyst loading stems from two competing mechanisms that sequester the active palladium catalyst:

• Nitrile Coordination (Catalyst Poisoning): The C6-carbonitrile group is a strong π -acceptor and σ -donor. It can competitively coordinate to the active, monoligated Pd(0) species, forming an off-cycle resting state. This reduces the effective concentration of the on-cycle catalyst.

• Steric Hindrance: The C7 position is flanked by the C6-cyano group and the N1-indole proton (or protecting group). This extreme steric bulk severely retards the rate of transmetalation, which is often the rate-limiting step in these hindered systems.

To overcome this without simply increasing the Pd loading, researchers must access a 12-electron-based monocoordinated Pd(0) species. Pursuing the adoption of a bulky and σ -donor rich phosphine favors the monoligated state and speeds up the initial oxidative addition, preventing the nitrile from poisoning the catalyst[1].

Q: Should I protect the indole nitrogen (N1) before attempting the cross-coupling? A: Yes, it is highly recommended. An unprotected indole NH can undergo competitive Buchwald-Hartwig amination or coordinate to the Pd center, leading to non-productive pathways. Protecting the indole as a tert-butyl 7-bromo-1H-indole-1-carboxylate (N-Boc) increases the electron density of the ring slightly and prevents N-coordination[2].

FAQ: Ligand and Precatalyst Optimization

Q: Which ligands are most effective for C7-bromoindoles with ortho-cyano groups? A: The optimal ligand depends strictly on the cross-coupling mechanism:

• Suzuki-Miyaura: Dialkylbiarylphosphines (Buchwald ligands) such as XPhos are exceptional. Their bulkiness accelerates reductive elimination, while their electron-rich nature facilitates oxidative addition into the sterically hindered C7-Br bond.

• C-P Coupling / Buchwald-Hartwig: Bidentate ligands with large bite angles, such as Xantphos, have been explicitly validated for coupling reactions involving 7-bromo-1H-indole-6-carbonitrile, particularly in the synthesis of complex pharmaceutical intermediates like CDK7 inhibitors[3].

Q: How do Pd precatalysts help reduce the loading? A: Traditional Pd sources like Pd(PPh3)4 or Pd(OAc)2 require in situ reduction or ligand exchange, which is inefficient and leaves unreactive Pd species that aggregate into palladium black[4]. By using Buchwald G3 or G4 precatalysts (e.g., XPhos Pd G3), the active 12-electron Pd(0)-L1 species is generated rapidly and quantitatively under mild basic conditions[1]. This single-catalytic-cycle operation allows the loading to be reduced from 5 mol% to ≤ 1.0 mol%.

Catalytic cycle for Pd-catalyzed cross-coupling highlighting the off-cycle nitrile coordination.

Data Presentation: Catalyst Optimization Summary

The following table summarizes the causal relationship between catalyst choice and required loading for 7-bromo-1H-indole-6-carbonitrile derivatives, based on consolidated pharmaceutical synthesis data[2][3][4][5].

Reaction Type	Catalyst System	Base / Solvent	Temp (°C)	Typical Loading	Yield	Mechanistic Rationale
C-P Coupling	Pd(OAc)2 / Xantphos	K3PO4 / DMF	120 (MW)	5.0 mol%	65-75%	Large bite angle of Xantphos promotes reductive elimination of bulky P-compounds[3].
Suzuki-Miyaura	Pd(PPh3)4	Na2CO3 / Dioxane:H2O	90	5.0 - 10.0 mol%	<50%	Poor monoligation; susceptible to nitrile poisoning and aggregation[4].
Suzuki-Miyaura	XPhos Pd G3	K3PO4 / THF:H2O	60	0.5 - 1.0 mol%	>85%	Rapid generation of Pd(0)L1; XPhos bulk prevents nitrile coordination[1].
Buchwald-Hartwig	tBuBrettPhos Pd G3	LiHMDS / Toluene	80	1.0 - 2.0 mol%	>80%	Highly electron-rich ligand overcomes C7 deactivation by the C6-cyano group.

Experimental Protocols: Self-Validating Methodology

To ensure trust and reproducibility, the following protocol utilizes a self-validating system: the reaction incorporates an internal standard for real-time LC-MS monitoring, ensuring that catalyst activation and substrate conversion can be quantitatively tracked before workup.

Protocol: Low-Loading Suzuki-Miyaura Coupling of N-Boc-7-bromo-1H-indole-6-carbonitrile

Objective: Couple a sterically hindered arylboronic acid using ≤ 1 mol% Pd loading.

Step-by-Step Methodology:

• Preparation of the Precatalyst Stock Solution (Self-Validation Step):

  • In a nitrogen-filled glovebox, dissolve XPhos Pd G3 (0.01 mmol, 1 mol%) and XPhos ligand (0.01 mmol) in anhydrous, degassed THF (1.0 mL).

  • Causality: Preparing a stock solution ensures accurate delivery of sub-milligram quantities of palladium, preventing localized concentration gradients and ensuring a precise 1:1 Pd:Ligand ratio.

• Reaction Assembly:

  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add N-Boc-7-bromo-1H-indole-6-carbonitrile (1.0 mmol), the arylboronic acid (1.2 mmol), and anhydrous K3PO4 (2.0 mmol).

  • Add 1,3,5-trimethoxybenzene (0.1 mmol) as an internal standard.

• Solvent Addition and Degassing:

  • Add degassed THF (3.0 mL) and degassed HPLC-grade water (1.0 mL) to the Schlenk tube.

  • Causality: Water is essential for the activation of the boronic acid to the reactive boronate complex, which accelerates the transmetalation step—critical for overcoming the steric hindrance at the C7 position.

• Catalyst Injection and Heating:

  • Inject the precatalyst stock solution (1.0 mL) into the reaction mixture.

  • Seal the tube and heat to 60 °C in a pre-heated oil bath for 4-6 hours.

• In-Process Control (IPC):

  • After 2 hours, withdraw a 10 μ L aliquot under a positive nitrogen pressure. Dilute with acetonitrile and analyze via UPLC-MS.

  • Validation: Compare the product peak integral against the internal standard. If conversion is stalled, it indicates potential protodeboronation of the boronic acid rather than catalyst death (due to the inherent stability of XPhos Pd G3).

• Workup and Isolation:

  • Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove palladium residues[2].

  • Wash the organic layer with brine, dry over Na2SO4, and concentrate in vacuo. Purify via flash column chromatography.

References

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture Frontiers in Catalysis[Link]

• Inhibitors of cyclin-dependent kinase 7 (cdk7)
• Inhibitors of cyclin-dependent kinase 7 (CDK7)

• Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds SciELO[Link]

• Advancing total synthesis through the Stille cross-coupling Thieme Connect [Link]

Sources

• 1. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. TW202035365A - Inhibitors of cyclin-dependent kinase 7 (cdk7) - Google Patents [patents.google.com]
• 4. CN110036004A - Inhibitors of cyclin-dependent kinase 7 (CDK7) - Google Patents [patents.google.com]
• 5. scielo.br [scielo.br]

Technical Support Center: Overcoming Steric Hindrance in 7-Bromo-1H-indole-6-carbonitrile Substitutions

Welcome to the technical support center for synthetic strategies involving 7-bromo-1H-indole-6-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with substitutions at the C7 position of this sterically hindered and electronically complex indole derivative. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the intricacies of your synthetic route.

The Challenge: Understanding Steric and Electronic Effects

Direct functionalization at the C7 position of the indole core is notoriously challenging due to the inherent reactivity of the pyrrole ring, which favors electrophilic substitution at the C3 and C2 positions.[1][2] In the case of 7-bromo-1H-indole-6-carbonitrile, this challenge is compounded by two key factors:

• Steric Hindrance: The bromine atom at C7 is flanked by the bulky indole ring itself and the hydrogen atom at C1. This steric congestion can hinder the approach of bulky reagents and catalysts, leading to slow or incomplete reactions.

• Electronic Effects: The electron-withdrawing nature of the cyano group at the C6 position deactivates the aromatic ring, making it less susceptible to certain types of reactions. However, it can also influence the regioselectivity of metal-catalyzed cross-coupling reactions.

This guide will provide you with the strategies and methodologies to overcome these hurdles and achieve successful substitutions at the C7 position.

Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during substitution reactions with 7-bromo-1H-indole-6-carbonitrile and provides step-by-step solutions.

Issue 1: Low to No Conversion in Palladium-Catalyzed Cross-Coupling Reactions (Suzuki, Buchwald-Hartwig, Sonogashira)

Possible Causes:

• Inadequate Catalyst System: The steric hindrance around the C7-Br bond may be too great for standard palladium catalysts and ligands.

• Poor Catalyst Activation: The active Pd(0) species may not be forming efficiently.

• Sub-optimal Reaction Conditions: The choice of base, solvent, and temperature can have a dramatic impact on the reaction outcome.

Solutions and Experimental Protocols:

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds.[3][4] For sterically hindered substrates, the choice of a bulky, electron-rich phosphine ligand is critical to promote the oxidative addition and reductive elimination steps of the catalytic cycle.[5][6]

Recommended Protocol:

• Reagent Preparation: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 7-bromo-1H-indole-6-carbonitrile (1.0 equiv), the desired boronic acid or boronic ester (1.5 equiv), and a suitable base (e.g., Cs₂CO₃ or K₃PO₄, 3.0 equiv).

• Catalyst and Ligand Addition: Add the palladium source (e.g., Pd₂(dba)₃, 2.5 mol%) and a bulky phosphine ligand (e.g., SPhos or XPhos, 5-10 mol%).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (10:1) or 1,4-dioxane and water (10:1).

• Reaction Execution: Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

The Buchwald-Hartwig amination is a powerful tool for the synthesis of aryl amines.[7][8] Similar to the Suzuki coupling, the use of bulky ligands is crucial for success with sterically hindered aryl halides.[5]

Recommended Protocol:

• Reagent Preparation: In a glovebox or under an inert atmosphere, combine 7-bromo-1H-indole-6-carbonitrile (1.0 equiv), the desired amine (1.2 equiv), and a strong, non-nucleophilic base (e.g., NaOtBu or LHMDS, 1.5 equiv).[9]

• Catalyst and Ligand Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and a suitable bulky phosphine ligand (e.g., BrettPhos or DavePhos, 4-8 mol%).

• Solvent Addition: Add a dry, degassed solvent such as toluene or 1,4-dioxane.

• Reaction Execution: Heat the reaction mixture to 90-120 °C and monitor its progress.

• Work-up: After completion, cool the reaction, quench with a saturated aqueous solution of NH₄Cl, and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate. Purify by column chromatography.

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne.[10][11] For sterically hindered substrates, a copper-free protocol can sometimes be advantageous to reduce side reactions.

Recommended Protocol (Copper-Free):

• Reagent Preparation: To a Schlenk flask under an inert atmosphere, add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv), the terminal alkyne (1.5 equiv), and a suitable base (e.g., Cs₂CO₃ or i-Pr₂NEt, 3.0 equiv).

• Catalyst Addition: Add a palladium catalyst such as Pd(PPh₃)₄ (5 mol%) or a combination of Pd(OAc)₂ (2 mol%) and a bulky phosphine ligand (e.g., cataCXium® A, 4 mol%).

• Solvent Addition: Add a degassed solvent like DMF or 1,4-dioxane.

• Reaction Execution: Heat the reaction to 60-100 °C and monitor its progress.

• Work-up: Upon completion, follow a standard aqueous work-up procedure as described for the Suzuki coupling.

Reaction Type	Recommended Ligands	Recommended Bases	Common Solvents	Temperature (°C)
Suzuki-Miyaura	SPhos, XPhos, RuPhos	Cs₂CO₃, K₃PO₄, K₂CO₃	Toluene/H₂O, Dioxane/H₂O	80-110
Buchwald-Hartwig	BrettPhos, DavePhos, tBuXPhos	NaOtBu, LiHMDS, K₃PO₄	Toluene, Dioxane	90-120
Sonogashira (Cu-free)	PPh₃, cataCXium® A	Cs₂CO₃, i-Pr₂NEt, Et₃N	DMF, Dioxane, THF	60-100

Table 1: Recommended starting conditions for cross-coupling reactions of 7-bromo-1H-indole-6-carbonitrile.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction still not working even with bulky ligands?

A1: If you are still observing low conversion, consider the following:

• N-H Acidity: The indole N-H can be acidic and may interfere with the reaction, especially if a strong base is used. Consider protecting the indole nitrogen with a suitable group (e.g., Boc, SEM, or tosyl) that can be easily removed later. This can also improve the solubility of the starting material.

• Catalyst Deactivation: The cyano group can potentially coordinate to the palladium center and inhibit catalysis. The use of a ligand that can strongly bind to palladium and prevent this coordination is crucial. If you suspect catalyst deactivation, try adding a fresh portion of the catalyst and ligand to the reaction mixture.

• Purity of Reagents: Ensure that your starting material, reagents, and solvents are pure and dry, as impurities can poison the catalyst.

Q2: Can I perform a nucleophilic aromatic substitution (SNAr) on this molecule?

A2: While the cyano group is electron-withdrawing, SNAr reactions on aryl bromides typically require very harsh conditions (high temperatures and pressures) and are often low-yielding. Palladium-catalyzed cross-coupling reactions are generally a much more reliable and milder alternative for this type of transformation.

Q3: Are there any alternatives to palladium catalysis?

A3: For certain transformations, copper-catalyzed reactions can be an alternative. For example, the Rosenmund-von Braun reaction (cyanation using CuCN) is a classic method, though it often requires high temperatures. For C-N bond formation, the Ullmann condensation is another copper-catalyzed option, but it also typically requires harsh conditions. For most applications, modern palladium catalysis offers superior yields and milder conditions.

Q4: How does the 6-cyano group affect the reactivity?

A4: The electron-withdrawing cyano group deactivates the aromatic ring towards electrophilic attack but can make the C7-Br bond more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions. This is a double-edged sword, as it can also influence the stability of the organometallic intermediates in the catalytic cycle.

References

• Mundhe T. G. & Chate B. N. & Patki A. S. (2025). A Short Review of C7 – H Bond Functionalization of Indole/Indoline. International Journal of Research and Innovation in Applied Science, 10(8), 160-165. [Link]

• RSIS International. (2025, August 29). A Short Review of C7 – H Bond Functionalization of Indole/Indoline. [Link]

• ResearchGate. (2025, September 1). A Short Review of C7 – H Bond Functionalization of Indole/Indoline. [Link]

• Chemical Communications (RSC Publishing). Transition-metal-catalyzed site-selective C7-functionalization of indoles: advancement and future prospects. [Link]

• ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acids. [Link]

• PMC. Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. [Link]

• PMC. Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. [Link]

• The Royal Society of Chemistry. (2014, February 6). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• ACS Publications. (2013, October 28). Rhodium(III)-Catalyzed Direct Regioselective Synthesis of 7-Substituted Indoles. [Link]

• Ligand-Enabled ortho-Arylation of (hetero)Aromatic Acids with 2,6-Disubstituted Aryl Halides. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• ResearchGate. Synthesis of 7-Substituted Indoles as Potential Ligand Precursors. [Link]

• C—CN Bond-Forming Reactions. Thieme. [Link]

• ACS Publications. (2015, December 28). Palladium-Catalyzed C–H Arylation of Indoles at the C7 Position. [Link]

• ACS Publications. (2010, December 30). Development of Pd/C-Catalyzed Cyanation of Aryl Halides. [Link]

• RSC Publishing. (2021, February 10). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of. [Link]

• PMC - NIH. C7-Derivatization of C3-Alkylindoles Including Tryptophans and Tryptamines. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• PMC. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. [Link]

• RSC Publishing. (2021, February 10). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Semantic Scholar. A general, practical palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides. [Link]

• Organic Chemistry Portal. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• ChemSpider Synthetic Pages. (2006, July 31). General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Transition-metal-catalyzed site-selective C7-functionalization of indoles: advancement and future prospects - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. jmcct.com [jmcct.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

scale-up challenges and solutions for 7-bromo-1H-indole-6-carbonitrile manufacturing

Welcome to the Technical Support Center for the scale-up and manufacturing of 7-bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3). This compound is a highly valuable synthetic building block, most notably utilized as a core intermediate in the synthesis of SY-5609, a selective, noncovalent CDK7 inhibitor currently in clinical development [1].

Transitioning the synthesis of this building block from medicinal chemistry scale to pilot-plant manufacturing introduces significant thermochemical and chemoselectivity challenges. This guide provides field-proven troubleshooting insights, self-validating protocols, and mechanistic explanations to ensure a robust scale-up campaign.

Process Overview & Mechanistic Pathway

The most efficient and validated route to 7-bromo-1H-indole-6-carbonitrile begins with a Bartoli indole synthesis from 2-bromo-3-nitrobenzoic acid, followed by CDI-mediated amidation, and rapid dehydration to the nitrile[1].

Synthetic workflow for 7-bromo-1H-indole-6-carbonitrile from 2-bromo-3-nitrobenzoic acid.

Troubleshooting Guides & FAQs

Q1: When scaling up the Bartoli indole synthesis, we struggle to maintain the -78 °C cryogenic temperature. What are the mechanistic risks, and how can we adapt this for a pilot plant? Causality: The Bartoli synthesis requires the addition of vinylmagnesium bromide to an ortho-substituted nitroarene. At elevated temperatures, the highly reactive Grignard reagent promotes unwanted side reactions (e.g., nucleophilic attack on the carboxylate or polymerization) rather than the required attack on the nitro group to form the critical nitroso intermediate [2]. Solution: If batch cryogenic reactors cannot maintain <-70 °C during the exothermic Grignard addition, transition to continuous flow chemistry . Flow reactors offer superior surface-area-to-volume ratios for heat transfer, allowing the highly exothermic addition to be controlled at slightly elevated temperatures (e.g., -40 °C) while minimizing the residence time of unstable reactive intermediates.

Q2: During the conversion of 7-bromo-1H-indole-6-carboxylic acid to the primary amide using CDI, we experience severe foaming that pressurizes the reactor. How can we mitigate this? Causality: 1,1'-Carbonyldiimidazole (CDI) reacts with the carboxylic acid to form an active acyl imidazole, releasing one equivalent of carbon dioxide ( CO2​ ) gas. In large vessels, rapid CO2​ evolution traps the DMF solvent, causing hazardous foaming. Solution: Implement a reverse-addition strategy . Dissolve the CDI in DMF and slowly dose the carboxylic acid solution into it under vigorous mechanical agitation. Ensure the reactor has at least 40% headspace and utilize a mechanical foam breaker. Do not add the aqueous ammonia ( NH4​OH ) until gas evolution has completely ceased, as premature addition will hydrolyze the unreacted CDI.

Q3: The dehydration of the carboxamide using methanesulfonyl chloride (MsCl) yields a significant less-polar impurity. What causes this, and how do we optimize chemoselectivity? Causality: The indole nitrogen (N-H) is highly nucleophilic. While MsCl and triethylamine (TEA) primarily target the primary amide oxygen to form a mesylate leaving group (which then eliminates to form the nitrile), excess MsCl or extended reaction times will lead to N-mesylation of the indole ring. Solution: The dehydration is extremely fast (~5 minutes at 0 °C) [1]. Strictly control the stoichiometry of MsCl (1.05 to 1.1 equivalents) and quench the reaction immediately once the amide is consumed. For a more robust scale-up alternative, replace MsCl with Propylphosphonic anhydride (T3P) . T3P is a milder, highly selective dehydrating agent that completely avoids N-sulfonylation and produces water-soluble byproducts, drastically simplifying the aqueous workup.

Self-Validating Experimental Protocols

The following protocols are engineered with built-in validation checkpoints to ensure process integrity before moving to the next synthetic step.

Protocol A: Bartoli Synthesis of 7-Bromo-1H-indole-6-carboxylic acid

• Preparation: Purge a dry reactor with N2​ and charge with 1.0 M vinylmagnesium bromide in THF (4.0 eq). Cool the solution to -78 °C.

  • Causality for 4.0 eq: The first equivalent deprotonates the carboxylic acid, the second attacks the nitro group, and subsequent equivalents drive the complex cyclization mechanism.

• Addition: Dissolve 2-bromo-3-nitrobenzoic acid (1.0 eq) in anhydrous THF. Add this solution dropwise over 1 hour.

  • Self-Validation Checkpoint: Monitor the internal temperature probe. The temperature must not exceed -70 °C during addition.

• Cyclization: Allow the reaction to warm to room temperature and stir for 16 hours.

  • Self-Validation Checkpoint: The solution will transition from a pale mixture to a deep, opaque dark color, visually confirming the formation of the nitroso intermediate and subsequent indole cyclization.

• Workup: Quench cautiously with saturated aqueous NH4​Cl . Extract with EtOAc, dry over Na2​SO4​ , and concentrate.

Protocol B: Amidation to 7-Bromo-1H-indole-6-carboxamide

• Activation: Dissolve 7-bromo-1H-indole-6-carboxylic acid in DMF and cool to 0 °C. Add CDI (2.0 eq) portion-wise.

• Degassing: Stir the mixture for 5 to 10 minutes.

  • Self-Validation Checkpoint: Observe the reaction mixture. Do not proceed until CO2​ bubbling has completely ceased. Pull an aliquot for LC-MS; the mass of the acyl imidazole intermediate must be the dominant peak [1].

• Amidation: Add NH4​OH (10.0 eq) at 0 °C and stir for 5 minutes.

• Workup: Dilute the reaction with 2-Methyltetrahydrofuran (2-MeTHF) and wash extensively with water to remove DMF. Extract the aqueous layer, combine organics, dry, and concentrate.

Protocol C: Rapid Dehydration to 7-Bromo-1H-indole-6-carbonitrile

• Preparation: Dissolve the intermediate carboxamide in DCM and cool to 0 °C. Add Triethylamine (3.0 eq).

• Dehydration: Add Methanesulfonyl chloride (1.1 eq) dropwise.

  • Self-Validation Checkpoint: Monitor the reaction via TLC (EtOAc/Hexane) immediately after addition. The reaction is typically complete within 5 minutes. Prolonged stirring will generate the N-mesylated impurity.

• Quench: Quench immediately with water. Extract with DCM, dry, and purify via crystallization or short-pad silica filtration.

Quantitative Data & Process Parameters

The following table summarizes the critical process parameters and scale-up hazards for the three-step sequence.

Synthetic Step	Reagents & Catalysts	Stoichiometry	Temp (°C)	Time	Typical Yield	Primary Scale-Up Hazard
1. Bartoli Cyclization	Vinylmagnesium bromide, THF	4.0 eq	-78 to 25	16 h	35–45%	Highly exothermic Grignard addition; requires strict cryogenic cooling.
2. Amidation	CDI, NH4​OH , DMF	2.0 eq, 10.0 eq	0	15 min	>85%	Massive CO2​ gas evolution leading to potential reactor pressurization/foaming.
3. Dehydration	MsCl, TEA, DCM	1.1 eq, 3.0 eq	0	5 min	80–85%	Exothermic reaction; high risk of chemoselectivity failure (N-mesylation) if over-reacted.

References

• Marineau, Jason J., et al. "Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7." Journal of Medicinal Chemistry, vol. 64, no. 22, 2021, pp. 16497–16511. URL:[Link]

• Bartoli, Giuseppe, et al. "Reactivity of nitro- and nitrosoarenes with vinyl Grignard reagents: synthesis of 2-(trimethylsilyl)indoles." Tetrahedron Letters, vol. 30, no. 16, 1989, pp. 2129-2132. URL:[Link]

HPLC method development for 7-bromo-1H-indole-6-carbonitrile purity analysis

An in-depth guide to developing and troubleshooting a high-performance liquid chromatography (HPLC) method for the purity analysis of 7-bromo-1H-indole-6-carbonitrile. This guide is structured as a technical support resource, offering solutions to common challenges in a direct question-and-answer format.

Frequently Asked Questions (FAQs): Initial Method Development

This section addresses foundational questions that arise during the initial setup of an HPLC method for 7-bromo-1H-indole-6-carbonitrile.

Q1: What are the best initial HPLC conditions (column, mobile phase, and detector settings) to start with for this compound?

A1: For a moderately polar, aromatic compound like 7-bromo-1H-indole-6-carbonitrile, a reversed-phase HPLC (RP-HPLC) method is the most logical starting point. The goal is to establish a robust baseline method that can be optimized for separating the main component from potential impurities.

Initial Recommended Parameters:

Parameter	Recommended Starting Condition	Rationale & Expert Insight
Stationary Phase	C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)	A C18 column is a versatile, non-polar stationary phase that provides good retention for moderately polar aromatic compounds. Using a column with high-purity silica and end-capping is crucial to minimize peak tailing caused by interactions with the indole nitrogen.
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier (pH ~2.7) serves two key purposes: 1) It protonates the basic indole nitrogen, preventing it from interacting with residual acidic silanol groups on the silica surface, which is a primary cause of peak tailing. 2) It provides protons for good ionization in mass spectrometry if using an LC-MS system.
Mobile Phase B	Acetonitrile (ACN)	Acetonitrile is generally preferred over methanol as an organic modifier due to its lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths.
Gradient Profile	5% to 95% B over 20 minutes	A broad scouting gradient is essential for purity analysis to ensure that both highly polar and very non-polar impurities are eluted from the column and detected.
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm internal diameter column, providing a good balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant, slightly elevated column temperature ensures reproducible retention times and can improve peak shape by reducing mobile phase viscosity.
Detection (UV)	220 nm & 275 nm (or PDA 200-400 nm)	The indole chromophore has strong absorbance at lower UV wavelengths (~220 nm) and a secondary maximum at higher wavelengths (~275 nm). Monitoring at a low wavelength ensures detection of a wide range of impurities, while a higher wavelength can offer more selectivity. A Photodiode Array (PDA) detector is highly recommended to assess peak purity and identify the optimal detection wavelength.
Injection Volume	5 µL	A small injection volume helps prevent column overload, which can lead to peak fronting and poor peak shape.

Q2: My primary concern is peak shape. Why is my main peak for 7-bromo-1H-indole-6-carbonitrile tailing?

A2: Peak tailing for indole-containing compounds is a classic problem in RP-HPLC. The root cause is almost always a secondary ionic interaction between the basic nitrogen atom of the indole ring and acidic residual silanol groups (Si-OH) on the surface of the silica-based stationary phase.

To solve this, you must disrupt this interaction. Here are the primary strategies:

• Lower the Mobile Phase pH: By adding an acid like formic acid or trifluoroacetic acid (TFA) to your aqueous mobile phase, you lower the pH to below 3. This ensures the indole nitrogen is protonated (positively charged) and, more importantly, that the silanol groups are in their neutral, non-ionized state, which prevents the ionic interaction.

• Use an End-Capped Column: Modern HPLC columns are "end-capped," meaning most of the accessible silanol groups have been chemically bonded with a small silylating agent (like trimethylsilane). This creates a less active surface. Always choose a high-quality, end-capped column from a reputable manufacturer.

• Consider a Different Stationary Phase: If tailing persists, a column with a different bonding chemistry, such as a phenyl-hexyl phase, can offer alternative selectivity through π-π interactions with the indole ring system, potentially improving peak shape.

Troubleshooting Guide: Common Purity Analysis Issues

This section provides in-depth solutions to specific problems you might encounter after running your initial experiments.

Problem 1: Poor Resolution Between the Main Peak and a Close-Eluting Impurity

You observe two peaks that are not baseline-separated (Resolution < 1.5). How do you improve the separation?

Systematic Approach to Improving Resolution:

Resolution (Rs) in chromatography is governed by three factors: efficiency (N), selectivity (α), and retention factor (k). The formula is:

Rs = (√N / 4) * ((α - 1) / α) * (k / (1 + k))

This means you can improve resolution by targeting one of these three parameters.

Step-by-Step Protocol for Improving Resolution:

• Target Selectivity (α) First: This is the most powerful way to improve resolution. Selectivity refers to the ability of the system to distinguish between the two analytes.

  • Change Organic Modifier: Switch from acetonitrile to methanol (or a mixture). The different solvent properties will alter interactions with the stationary phase, potentially changing the elution order or increasing the space between peaks.

  • Modify Mobile Phase pH: A small change in pH can alter the ionization state of impurities, significantly impacting their retention and improving separation.

  • Change Stationary Phase: If modifying the mobile phase is not enough, changing the column is the next step. A phenyl-hexyl column can introduce π-π stacking interactions, which can be highly effective for separating aromatic compounds like indoles.

• Increase Efficiency (N): Efficiency relates to the narrowness of the peaks. Sharper peaks are easier to resolve.

  • Use a Longer Column: Doubling the column length increases the theoretical plates (N), which can improve resolution. However, this also doubles the analysis time and backpressure.

  • Decrease Particle Size: Moving from a 3.5 µm particle size column to a sub-2 µm column (UHPLC) dramatically increases efficiency and resolution. This requires a UHPLC system capable of handling higher backpressures.

• Increase Retention Factor (k): Pushing the peaks to elute later in the chromatogram can sometimes improve separation, especially for early-eluting peaks (k < 2).

  • Decrease Organic Content: Make the mobile phase weaker by lowering the percentage of acetonitrile or methanol. This will increase the retention time of all components. A shallower gradient can also achieve this effect.

Problem 2: Retention Time is Drifting or Unstable Between Injections

Your main peak's retention time is shifting from one run to the next, making quantification unreliable.

A2: Retention time instability is typically caused by environmental or chemical factors affecting the HPLC system or column chemistry.

Troubleshooting Checklist for Retention Time Drift:

Potential Cause	Diagnostic Question	Solution
Poor Column Equilibration	Are you allowing enough time for the column to equilibrate with the initial mobile phase conditions before each injection?	Always include an equilibration step in your method that is at least 10 column volumes long. For a 150 x 4.6 mm column, this is about 10-15 minutes at 1.0 mL/min.
Mobile Phase Composition Change	Is the mobile phase being prepared fresh daily? Is there any potential for solvent evaporation?	Prepare mobile phase fresh each day. Keep solvent bottles capped to prevent the more volatile organic component from evaporating, which would change the composition and increase retention times.
Fluctuating Column Temperature	Is the column compartment temperature stable and controlled?	Use a thermostatted column compartment and set it to a stable temperature (e.g., 30 °C). Room temperature fluctuations can cause significant retention time shifts.
Pump or Seal Issues	Is the system pressure stable during the run? Are there any visible leaks?	A fluctuating pressure reading often indicates a bubble in the pump, a failing pump seal, or a leak. Degas the mobile phase thoroughly and perform pump maintenance if necessary.
Column Degradation	Is the retention time consistently decreasing over a long sequence of runs?	This can indicate column aging or degradation, especially if using aggressive mobile phases. A guard column can help extend the life of the analytical column. If performance degrades significantly, the column may need to be replaced.

References

• Dolan, J. W. (2002). Peak Tailing and What to Do About It. LCGC North America, 20(5), 430-437. [Link]

• Kirkland, J. J., van Straten, M. A., & Claessens, H. A. (1997). High-pH mobile phase effects on silica-based reversed-phase chromatographic columns. Journal of Chromatography A, 762(1-2), 3-19. [Link]

Technical Support Center: Optimizing Solvent Systems for 7-Bromo-1H-indole-6-carbonitrile Extraction

Welcome to the Technical Support Center for the extraction and purification of 7-bromo-1H-indole-6-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the isolation of this compound.

Introduction: Understanding the Molecule

7-bromo-1H-indole-6-carbonitrile is a heterocyclic aromatic compound with a unique combination of functional groups that dictate its solubility and extraction behavior. The indole ring system provides a degree of aromatic character and the N-H group can act as a hydrogen bond donor. The bromine atom at the 7-position is electron-withdrawing and increases the molecule's lipophilicity. The nitrile group (-C≡N) at the 6-position is strongly polar and electron-withdrawing, and can act as a hydrogen bond acceptor. This combination results in a molecule with moderate polarity, making the choice of an appropriate solvent system crucial for efficient extraction and purification.

Frequently Asked Questions (FAQs)

Q1: What is the first step in selecting a solvent for extracting 7-bromo-1H-indole-6-carbonitrile?

A1: The initial step is a preliminary solubility assessment. The principle of "like dissolves like" is a good starting point. Given the molecule's moderate polarity, you should test its solubility in a range of solvents with varying polarities.

Recommended starting solvents for solubility testing:

• Non-polar: Toluene, Hexanes

• Moderately Polar: Ethyl acetate, Dichloromethane (DCM)

• Polar Aprotic: Acetone, Acetonitrile

• Polar Protic: Methanol, Ethanol

A small-scale solubility test will give you a qualitative understanding of which solvents are most effective at dissolving the compound at room temperature and at elevated temperatures (for potential crystallization).

Q2: My compound is in an aqueous reaction mixture. Which organic solvent should I use for liquid-liquid extraction?

A2: For a standard liquid-liquid extraction from an aqueous phase, the ideal organic solvent should be immiscible with water and have a good affinity for 7-bromo-1H-indole-6-carbonitrile. Based on its structure, moderately polar solvents are often a good choice.

• Ethyl acetate is a common first choice due to its moderate polarity, relatively low toxicity, and ease of removal by rotary evaporation.

• Dichloromethane (DCM) is also an effective solvent for many organic compounds; however, it is denser than water and has higher toxicity, so appropriate safety precautions must be taken.

Q3: I'm struggling with low extraction recovery. What can I do?

A3: Low recovery can be due to several factors. Here's a troubleshooting workflow:

• Increase the volume of extraction solvent: Using a larger volume of the organic solvent can help to shift the equilibrium and extract more of the compound.

• Perform multiple extractions: It is more efficient to perform three to four extractions with a smaller volume of solvent than one extraction with a large volume.

• "Salting out": Adding a saturated solution of sodium chloride (brine) to the aqueous layer can decrease the solubility of the organic compound in the aqueous phase, driving it into the organic layer.

• pH adjustment: The indole N-H is weakly acidic. While not easily deprotonated, ensuring the aqueous phase is neutral or slightly acidic can prevent any potential partitioning into a basic aqueous phase.

Q4: After extraction, I'm observing an oily layer instead of a solid product upon solvent removal. What is happening and how can I fix it?

A4: This phenomenon is known as "oiling out" or liquid-liquid phase separation, and it can occur when a compound separates from the solution above its melting point or when impurities are present.[1][2]

Troubleshooting "Oiling Out":

• Slower Evaporation: Evaporate the solvent more slowly to give the molecules time to form an ordered crystal lattice.

• Use a Co-solvent System: If you have a highly concentrated solution in a very good solvent, the compound may oil out. Try adding a "poorer" solvent (an anti-solvent) dropwise to the concentrated solution to induce crystallization. For example, if your compound is in ethyl acetate, you could try adding hexanes.

• Seeding: If you have a small amount of pure, solid 7-bromo-1H-indole-6-carbonitrile, adding a "seed crystal" to the supersaturated solution can initiate crystallization.

• Temperature Control: Cooling the solution slowly can help prevent oiling out. Rapid cooling often favors oil formation.[3]

• Further Purification: The presence of impurities can lower the melting point of the mixture, leading to oiling out. Consider purifying a small portion of the oil by column chromatography to obtain a pure solid that can then be used to seed the rest of the batch.

In-depth Troubleshooting Guides

Problem 1: Persistent Emulsions During Liquid-Liquid Extraction

Cause: Emulsions are often caused by the presence of surfactants or fine particulate matter at the interface between the two liquid phases.[4]

Solutions:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal emulsion formation.

• Brine Wash: Add a saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous layer can help to break up the emulsion.[4]

• Filtration: Pass the emulsified mixture through a pad of Celite® or glass wool in a filter funnel.

• Centrifugation: If the volume is manageable, centrifuging the mixture can effectively separate the layers.

• Solvent Addition: Adding a small amount of a different organic solvent can sometimes alter the properties of the interface and break the emulsion.[4]

Problem 2: Co-extraction of Impurities

Cause: Impurities with similar polarity to 7-bromo-1H-indole-6-carbonitrile will be co-extracted. Common impurities may include unreacted starting materials or side-products from the synthesis.

Solutions:

• Aqueous Washes:

  • Acidic Wash: A wash with a dilute acid (e.g., 1M HCl) can remove basic impurities.

  • Basic Wash: A wash with a dilute base (e.g., saturated sodium bicarbonate) can remove acidic impurities.

• Back Extraction: This is a more refined purification technique. After the initial extraction into an organic solvent, the compound of interest can be selectively extracted back into an aqueous phase by adjusting the pH (if it has an ionizable group), leaving neutral impurities in the organic layer. The pH of the aqueous layer is then readjusted, and the pure compound is re-extracted into a fresh organic solvent.

• Crystallization: This is often the most effective way to remove impurities after the initial extraction. Finding a suitable solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below is key. For a related compound, 7-bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile, methanol was used for crystallization.[5]

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Extraction

• Preparation: Obtain a small, representative sample of the crude reaction mixture containing 7-bromo-1H-indole-6-carbonitrile.

• Solvent Selection: Choose a range of water-immiscible organic solvents with varying polarities (see Table 1).

• Small-Scale Extraction: In separate vials, add a small, known amount of the crude mixture to a defined volume of water. To each vial, add an equal volume of one of the selected organic solvents.

• Mixing and Separation: Cap the vials and mix thoroughly. Allow the layers to separate.

• Analysis: Carefully remove a small aliquot of the organic layer from each vial. Analyze the aliquots by a suitable method (e.g., TLC, LC-MS) to determine which solvent most effectively extracted the target compound while leaving impurities behind.

Protocol 2: Optimizing a Solvent System for Crystallization

• Solubility Testing: In small test tubes, add a few milligrams of the crude 7-bromo-1H-indole-6-carbonitrile.

• Solvent Addition: Add a potential solvent dropwise at room temperature until the solid just dissolves. Note the approximate volume. If the compound is very soluble, this is likely a good "solvent." If it is poorly soluble, it may be a good "anti-solvent."

• Heating: If the compound is poorly soluble at room temperature, gently heat the mixture. If it dissolves upon heating, it is a good candidate for single-solvent crystallization.

• Cooling: Allow the hot solution to cool slowly to room temperature, and then in an ice bath. Observe for crystal formation.

• Solvent-Antisolvent System: If a single solvent is not ideal, dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes cloudy (the cloud point). Gently heat until the solution becomes clear again, and then allow it to cool slowly.

Data Presentation

Table 1: Properties of Common Organic Solvents for Extraction

Solvent	Polarity Index	Boiling Point (°C)	Density (g/mL)	Water Miscibility
Hexanes	0.1	~69	~0.66	Immiscible
Toluene	2.4	111	0.87	Immiscible
Diethyl Ether	2.8	35	0.71	Slightly Soluble
Dichloromethane	3.1	40	1.33	Immiscible
Ethyl Acetate	4.4	77	0.90	Slightly Soluble
Acetone	5.1	56	0.79	Miscible
Acetonitrile	5.8	82	0.79	Miscible
Methanol	5.1	65	0.79	Miscible
Ethanol	4.3	78	0.79	Miscible

Data compiled from various sources.

Visualization

Workflow for Solvent System Optimization

Caption: Workflow for systematic optimization of solvent systems.

Troubleshooting Logic for "Oiling Out"

Caption: Decision tree for troubleshooting "oiling out".

References

• PubChem. 7-Bromo-1H-indole-6-carbonitrile. [Link]

• Gassman, P. G., & van Bergen, T. J. (1974). A general synthesis of indoles. Journal of the American Chemical Society, 96(17), 5508–5510.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Laurence, C., & Gal, J.-F. (2010).

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link][6]

• Sigma-Aldrich.
• Sigma-Aldrich.
• Sigma-Aldrich.
• Sigma-Aldrich.

• KiloMentor. (2017, February 18). The Problem of Oiling Out in Chemical Process Development. [Link][2]

• Tanaka, K., & Takiyama, H. (2019). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development, 23(9), 1843–1849. [Link][7][8]

• LCGC International. (2017, December 1). Tips for Troubleshooting Liquid–Liquid Extractions. [Link][4]

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• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. 2173193-92-3|7-Bromo-1H-indole-6-carbonitrile|BLD Pharm [bldpharm.com]
• 5. mdpi.com [mdpi.com]
• 6. mt.com [mt.com]
• 7. acs.figshare.com [acs.figshare.com]
• 8. dergipark.org.tr [dergipark.org.tr]

preventing N-oxidation during 7-bromo-1H-indole-6-carbonitrile derivatization

A Guide to Preventing and Troubleshooting N-Oxidation

Welcome to the technical support center for the derivatization of 7-bromo-1H-indole-6-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to address a critical and often-encountered side reaction: the N-oxidation of the indole ring. As your Senior Application Scientist, my goal is to provide you with not only troubleshooting steps but also the fundamental chemical principles and preventative strategies to ensure the success of your synthetic endeavors.

Understanding the Problem: The Chemistry of Indole N-Oxidation

The indole nucleus, while aromatic, possesses a nitrogen atom with a lone pair of electrons that can be susceptible to oxidation, particularly in the presence of certain reagents or under specific reaction conditions. This leads to the formation of an indole N-oxide, an undesired byproduct that can complicate purification and significantly reduce the yield of your target molecule.

The electron-rich nature of the indole ring system makes it prone to oxidation.[1][2] The nitrogen lone pair can directly attack an oxidizing agent, or the oxidation can be initiated at the electron-rich C2-C3 double bond. The specific mechanism can be influenced by factors such as the choice of oxidant, the presence of substituents on the indole ring, and the reaction conditions.[3][4] For instance, peracids like m-CPBA are known to cause N-oxidation.[1]

Diagram: Proposed Mechanism of Indole N-Oxidation

Caption: Proposed mechanism of indole N-oxidation.

Troubleshooting Guide (Q&A Format)

This section addresses common problems observed during the derivatization of 7-bromo-1H-indole-6-carbonitrile that may be indicative of N-oxidation.

Q1: I'm observing an unexpected peak in my mass spectrum with a mass of M+16 relative to my starting material or expected product. What could this be?

A1: An M+16 peak is a classic indicator of an oxidation event, where one oxygen atom has been incorporated into the molecule. In the context of indole chemistry, this strongly suggests the formation of an indole N-oxide.[5] To confirm, you should check for changes in the polarity of your product; N-oxides are generally more polar than their parent indoles and will exhibit a lower Rf value on a TLC plate. Further characterization by NMR spectroscopy can also confirm the presence of the N-oxide.

Q2: My reaction mixture turned dark, and the yield of my desired product is significantly lower than expected. Could N-oxidation be the cause?

A2: Yes, the formation of N-oxides and other oxidation byproducts can often lead to the generation of colored impurities and complex reaction mixtures, which can contribute to lower isolated yields.[6] While a color change is not definitive proof of N-oxidation, it is a strong indicator that undesired side reactions are occurring. It is recommended to analyze the crude reaction mixture by LC-MS to identify the major components and confirm the presence of the M+16 species.

Q3: How can I definitively characterize the indole N-oxide byproduct?

A3: In addition to mass spectrometry, ¹H and ¹³C NMR spectroscopy are invaluable for characterization. In the ¹H NMR spectrum of an indole N-oxide, you may observe downfield shifts of the protons on the pyrrole ring compared to the parent indole. In the ¹³C NMR, the carbons adjacent to the nitrogen will also show characteristic shifts.[7] If possible, isolating a small amount of the byproduct by chromatography and obtaining a clean set of analytical data is the most conclusive method of identification.

Preventative Strategies

Proactively preventing N-oxidation is always preferable to dealing with its consequences. The following strategies are highly effective.

Protection of the Indole Nitrogen

The most robust strategy to prevent N-oxidation is to protect the indole nitrogen.[8] A protecting group masks the nitrogen's lone pair, rendering it non-nucleophilic and thus preventing oxidation at that site. The choice of protecting group is critical and depends on the downstream reaction conditions.

Table 1: Comparison of Common Indole N-Protecting Groups

Protecting Group	Abbreviation	Introduction Conditions	Removal Conditions	Stability & Notes
tert-Butoxycarbonyl	Boc	(Boc)₂O, base (e.g., DMAP, NaH), solvent (e.g., THF, DCM)[9]	Acidic conditions (e.g., TFA, HCl)[10][11]	Stable to most bases and nucleophiles. Widely used due to mild removal conditions.[11]
Tosyl (p-Toluenesulfonyl)	Ts	TsCl, base (e.g., NaH), solvent (e.g., DMF)	Strong reducing agents (e.g., Mg/MeOH) or harsh bases (e.g., Cs₂CO₃)[11]	Very robust and stable to a wide range of conditions, but removal can be harsh.[11]
2-(Trimethylsilyl)ethoxymethyl	SEM	SEMCl, base (e.g., NaH), solvent (e.g., DMF)	Fluoride sources (e.g., TBAF) or strong acid[11]	Stable to many conditions, including some acids and bases. Removal is orthogonal to many other groups.[11]

Workflow: Selecting a Preventative Strategy

Caption: Decision workflow for preventing N-oxidation.

Optimization of Reaction Conditions

If N-protection is not feasible, carefully optimizing the reaction conditions can minimize N-oxidation:

• Temperature: Running reactions at lower temperatures can often reduce the rate of undesired side reactions, including N-oxidation.

• Atmosphere: Performing reactions under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidation from atmospheric oxygen, especially if radical mechanisms are involved.

• Reagent Choice: Avoid unnecessarily harsh oxidizing agents. If an oxidation step is required elsewhere in the molecule, choose a reagent with high selectivity for the desired transformation. For instance, some halide-catalyzed oxidations using Oxone have shown good selectivity.[2]

Experimental Protocols

Protocol 1: N-Boc Protection of 7-bromo-1H-indole-6-carbonitrile

This protocol describes a general procedure for the protection of the indole nitrogen with a tert-butoxycarbonyl (Boc) group.

Materials:

• 7-bromo-1H-indole-6-carbonitrile

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP) or Sodium Hydride (NaH)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 7-bromo-1H-indole-6-carbonitrile (1.0 eq) in anhydrous THF or DCM in a round-bottom flask under an inert atmosphere.

• Add DMAP (0.1 eq) to the solution. Alternatively, for a stronger base, cool the solution to 0 °C and carefully add NaH (1.2 eq) portion-wise.

• Add (Boc)₂O (1.2 eq) to the reaction mixture.

• Allow the reaction to stir at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-Boc protected indole.[9][11]

Frequently Asked Questions (FAQs)

Q1: Which protecting group is the best choice for my synthesis?

A1: The "best" protecting group is entirely dependent on your overall synthetic route.[11] If your subsequent steps involve strong bases, a Boc group is an excellent choice as it is base-stable but easily removed with acid. If your molecule is acid-sensitive, a Tosyl or SEM group might be more appropriate, but be mindful of their respective removal conditions.[11]

Q2: I've already formed the N-oxide. Is it possible to reverse the reaction?

A2: Reduction of indole N-oxides back to the parent indole is possible but can be challenging. It often requires specific reducing agents, such as trivalent phosphorus compounds (e.g., PCl₃ or PPh₃) or catalytic hydrogenation. The efficiency of the reduction can be substrate-dependent. It is generally more efficient to prevent the formation of the N-oxide in the first place.

Q3: Will the bromo and cyano groups on my starting material interfere with the N-protection reaction?

A3: Generally, the bromo and cyano functionalities at the 7- and 6-positions of the indole are stable to the standard conditions used for introducing common N-protecting groups like Boc, Ts, or SEM. However, it is always good practice to perform a small-scale test reaction and monitor for any unexpected side reactions.

References

• Atmospheric oxidation mechanism and kinetics of indole initiated by OH and Cl: a computational study - Copernicus ACP. (2022, September 7).
• An Efficient Procedure for the Deprotection of N-Pivaloylindoles, Carbazoles and β-Carbolines with LDA. (2005). SYNLETT, 2005(1), 0107–0110.
• Deprotection of indoles under microwave assisted conditions using TFE and HFIP as solvents - ResearchGate.
• Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines - Taylor & Francis. (2007). Synthetic Communications, 37(2), 281-287.
• The First Method for Protection−Deprotection of the Indole 2,3-π Bond | Organic Letters. (2003, May 1). Organic Letters, 5(11), 1843-1845.
• THE SYNTHESIS AND REACTIONS OF ISOINDOLE N-OXIDES.
• Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme | ACS Catalysis. (2021, July 15). ACS Catalysis, 11(15), 9476-9484.
• Pathways of Electrochemical Oxidation of Indolic Compounds - SciSpace. (2011). Electroanalysis, 23(1), 117-125.
• Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base - Sciforum. (2004, November 1).
• Technical Support Center: Removal of Protecting Groups in Indole Synthesis - Benchchem.
• Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts - PMC. (2011). Organic Letters, 13(18), 4838-4841.
• Oxidation of indoles to 2-oxindoles. a Our method for oxidation of... - ResearchGate.
• Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide - IUCr Journals.
• Green Oxidation of Indoles using halide Catalysis - Research Communities. (2019, October 29).
• Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry. (2013, March 15). Rapid Communications in Mass Spectrometry, 27(5), 565-572.
• Boc Protection - Common Conditions.
• Boc-Protected Amino Groups - Organic Chemistry Portal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. communities.springernature.com [communities.springernature.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. journals.iucr.org [journals.iucr.org]
• 8. sciforum.net [sciforum.net]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. tandfonline.com [tandfonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

reactivity comparison 7-bromo-1H-indole-6-carbonitrile vs 6-bromo-1H-indole-7-carbonitrile

An In-Depth Guide to the Comparative Reactivity of 7-Bromo-1H-indole-6-carbonitrile and 6-Bromo-1H-indole-7-carbonitrile

For researchers and scientists in the field of medicinal chemistry, the indole scaffold is a cornerstone of drug design. Its versatile structure allows for extensive functionalization, enabling the fine-tuning of pharmacological properties. Within the vast library of indole-based building blocks, halogenated derivatives serve as critical intermediates for constructing complex molecular architectures, primarily through cross-coupling reactions. This guide provides an in-depth comparative analysis of the reactivity of two regioisomeric building blocks: 7-bromo-1H-indole-6-carbonitrile and 6-bromo-1H-indole-7-carbonitrile .

Understanding the distinct reactivity profiles of these isomers is paramount for strategic synthetic planning. The subtle change in the positioning of the bromo and cyano substituents dramatically alters the electronic and steric landscape of the indole ring, dictating the feasibility and outcome of key chemical transformations. This guide will dissect these differences, offering field-proven insights and experimental protocols to empower drug development professionals in their synthetic endeavors.

The Decisive Influence of Substituent Positioning: Electronic and Steric Effects

The reactivity of an aromatic system is governed by the electronic nature of its substituents. In these indole derivatives, both the bromine atom and the nitrile group are electron-withdrawing.

• Inductive Effect (-I): Due to their high electronegativity, both bromine and the nitrogen of the nitrile group pull electron density away from the indole ring through the sigma (σ) bond framework. This effect deactivates the ring system towards attack by electrophiles.

• Resonance Effect (-M): The nitrile (cyano) group is a powerful resonance-withdrawing group. It can delocalize the π-electrons of the indole ring, further decreasing electron density, particularly at the positions ortho and para to its point of attachment.

The interplay of these effects creates distinct electronic environments in the two isomers:

• 6-Bromo-1H-indole-7-carbonitrile: Here, the strongly resonance-withdrawing nitrile group is positioned ortho to the bromine atom. This arrangement is crucial for reactions involving nucleophilic attack at the C6 position, as the nitrile group can effectively stabilize the resulting anionic intermediate.

• 7-Bromo-1H-indole-6-carbonitrile: In this isomer, the nitrile group is meta to the bromine atom. From this position, the nitrile group's ability to provide resonance stabilization for intermediates formed at C7 is negligible.

Furthermore, steric hindrance can play a role. The C7 position is adjacent to the pyrrole moiety of the indole, which can create more steric congestion compared to the C6 position, potentially influencing the approach of bulky reagents or catalysts.

Comparative Reactivity in Key Synthetic Transformations

The structural differences between the two isomers lead to profoundly different outcomes in common synthetic reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the most common methods for functionalizing aryl bromides. The key step in these reactions is the oxidative addition of the C-Br bond to a Palladium(0) complex.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forms a new carbon-carbon bond, is a foundational tool in drug discovery. For both isomers, this reaction is expected to proceed at the C-Br bond.

While both isomers are viable substrates, subtle differences in reaction efficiency may arise. The C7-Br bond in the 6-cyano isomer might experience slightly greater steric hindrance from the adjacent pyrrole ring, potentially requiring more robust catalytic systems or longer reaction times compared to the C6-Br bond of the 7-cyano isomer. However, in most cases, high yields can be achieved for both isomers by carefully selecting the palladium catalyst, ligand, and base.

Table 1: Representative Suzuki-Miyaura Coupling Reaction Data

Isomer	Arylboronic Acid	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)
6-Bromo-1H-indole-7-carbonitrile	(4-methoxyphenyl)boronic acid	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	90	~85-95
7-Bromo-1H-indole-6-carbonitrile	(4-methoxyphenyl)boronic acid	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	90	~85-95

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vial, add the bromo-indole-carbonitrile (1.0 equiv), the desired arylboronic acid (1.2 equiv), sodium carbonate (2.0 equiv), and Pd(dppf)Cl₂ (5 mol%).

• Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed mixture of dioxane and water (e.g., 4:1 v/v) to the vial.

• Seal the vial and heat the reaction mixture to 90 °C with vigorous stirring for 4-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by silica gel column chromatography to yield the desired product.

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

B. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. Similar to the Suzuki coupling, this reaction is generally effective for both isomers. The choice of ligand is critical, and sterically hindered biarylphosphine ligands (e.g., BrettPhos, RuPhos) often provide excellent results.

Experimental Protocol: Buchwald-Hartwig Amination of a Primary Amine

• To an oven-dried Schlenk tube, add the bromo-indole-carbonitrile (1.0 equiv), the primary amine (1.2 equiv), and a suitable Pd-precatalyst (e.g., BrettPhos Pd G3, 2 mol%).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous solvent (e.g., THF or 1,4-dioxane).

• Add a strong, non-nucleophilic base (e.g., LiHMDS, 1 M solution in THF, 2.0 equiv) dropwise to the stirred reaction mixture.

• Heat the mixture (e.g., 80-100 °C) and stir until the starting material is consumed as determined by TLC or LC-MS.

• Cool the reaction to room temperature, quench carefully with saturated aqueous ammonium chloride, and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product via silica gel chromatography.

Nucleophilic Aromatic Substitution (SNAr)

The most striking difference in reactivity between the two isomers is observed in Nucleophilic Aromatic Substitution (SNAr) reactions. This reaction requires an electron-poor aromatic ring and the presence of a strong electron-withdrawing group positioned ortho or para to the leaving group.

• 6-Bromo-1H-indole-7-carbonitrile (Highly Reactive): This isomer is perfectly primed for SNAr. The potent electron-withdrawing nitrile group at C7 is ortho to the bromine leaving group at C6. When a nucleophile attacks C6, the resulting negative charge is delocalized onto the nitrile group, stabilizing the key anionic intermediate known as a Meisenheimer complex. This stabilization significantly lowers the activation energy, allowing the reaction to proceed.

• 7-Bromo-1H-indole-6-carbonitrile (Unreactive): In this case, the nitrile group is meta to the bromine. This position does not allow for resonance stabilization of the negative charge in the Meisenheimer intermediate that would form upon nucleophilic attack at C7. Consequently, the intermediate is much higher in energy, and SNAr reactions are generally not feasible under standard conditions.

This differential reactivity is a powerful strategic tool, allowing for selective functionalization of the 6-bromo isomer with nucleophiles like alkoxides, thiolates, and amines, a transformation that is inaccessible for the 7-bromo isomer.

Table 2: Comparative Reactivity in Nucleophilic Aromatic Substitution

Isomer	Nucleophile	Conditions	Expected Outcome
6-Bromo-1H-indole-7-carbonitrile	Sodium Methoxide (NaOMe)	MeOH, 65 °C	High yield of 6-methoxy-1H-indole-7-carbonitrile
7-Bromo-1H-indole-6-carbonitrile	Sodium Methoxide (NaOMe)	MeOH, 65 °C	No reaction / Decomposition at high temp.

Caption: Stabilization of the Meisenheimer intermediate dictates SNAr reactivity.

Electrophilic Aromatic Substitution (EAS)

The indole ring is inherently electron-rich and typically undergoes electrophilic aromatic substitution (EAS) readily at the C3 position. However, the presence of two strong electron-withdrawing groups in both isomers significantly deactivates the ring system towards electrophilic attack.

Reactions like Friedel-Crafts acylation, nitration, or halogenation are expected to be very sluggish and require harsh conditions, which may lead to decomposition. While the C3 position remains the most electron-rich site on the deactivated ring, forcing an electrophilic substitution would likely result in low yields. For practical purposes, functionalization of the indole core is best achieved through other means, such as N-alkylation/arylation followed by directed metalation or by building the substituted indole from acyclic precursors.

Furthermore, the electron-withdrawing nature of the substituents increases the acidity of the N-H proton, making deprotonation with a suitable base (e.g., NaH, LiHMDS) facile, which is the first step for introducing substituents at the N1 position.

Summary and Strategic Outlook

The choice between 7-bromo-1H-indole-6-carbonitrile and 6-bromo-1H-indole-7-carbonitrile is not arbitrary; it is a critical strategic decision in a synthetic campaign. Their distinct reactivity profiles, summarized below, allow for orthogonal synthetic strategies.

Table 3: Reactivity Summary

Reaction Type	7-Bromo-1H-indole-6-carbonitrile	6-Bromo-1H-indole-7-carbonitrile	Key Differentiator
Suzuki / Buchwald-Hartwig	Reactive	Reactive	Both are good substrates for cross-coupling.
Nucleophilic Aromatic Substitution (SNAr)	Unreactive	Highly Reactive	The ortho -CN group in the 6-bromo isomer is essential for stabilizing the Meisenheimer intermediate.
Electrophilic Aromatic Substitution (EAS)	Very Low Reactivity	Very Low Reactivity	Both rings are strongly deactivated.
N-H Deprotonation	Facile	Facile	Both have an acidic N-H proton.

Strategic Implications for Drug Discovery:

• If the synthetic goal is to introduce a carbon or nitrogen substituent at the bromine-bearing position via cross-coupling , both isomers are suitable starting materials.

• If the goal is to introduce an oxygen, sulfur, or nitrogen nucleophile via SNAr , 6-bromo-1H-indole-7-carbonitrile is the required isomer. This allows for the installation of functionalities that might be difficult to introduce via other methods.

• A synthetic route can be designed to exploit these differences. For example, one could perform an SNAr reaction on 6-bromo-1H-indole-7-carbonitrile and then use the nitrile group as a handle for further transformations (e.g., hydrolysis to a carboxylic acid or reduction to an amine), secure in the knowledge that the isomeric starting material would not have undergone the initial SNAr step.

By understanding the fundamental principles that govern the reactivity of these valuable building blocks, researchers can design more efficient, predictable, and robust synthetic routes to novel therapeutic agents.

A Comparative Guide to the Coupling Efficiency of 7-Bromo-1H-indole-6-carbonitrile and its Chloro Analog

In the landscape of modern medicinal chemistry, the indole scaffold remains a cornerstone for the development of novel therapeutics. Its versatile structure allows for functionalization at various positions, leading to a diverse array of biologically active molecules. Among the key transformations utilized are transition-metal-catalyzed cross-coupling reactions, which enable the formation of crucial carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. The choice of the halide at the 7-position of the indole ring, specifically between a bromo and a chloro substituent, can significantly impact the efficiency and feasibility of these reactions. This guide provides an in-depth comparison of the coupling efficiency of 7-bromo-1H-indole-6-carbonitrile and its chloro analog, supported by fundamental principles and experimental insights.

The Decisive Role of the Halogen in Cross-Coupling Reactions

The inherent differences in the physicochemical properties of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds lie at the heart of their differential reactivity in cross-coupling reactions. The C-Br bond is longer and weaker than the C-Cl bond, resulting in a lower bond dissociation energy. This fundamental distinction has profound implications for the critical oxidative addition step in the catalytic cycles of common cross-coupling reactions like Suzuki, Buchwald-Hartwig, and Sonogashira reactions.

Property	C-Br Bond	C-Cl Bond	Implication for Reactivity
Bond Dissociation Energy	Lower	Higher	The C-Br bond is more readily cleaved during oxidative addition, leading to faster reaction kinetics.
Polarizability	Higher	Lower	The more polarizable C-Br bond can facilitate interaction with the metal catalyst.
Electronegativity of Halogen	Lower	Higher	The higher electronegativity of chlorine can influence the electron density of the aromatic ring.

The lower bond dissociation energy of the C-Br bond generally translates to milder reaction conditions and higher yields for the bromo-substituted indole compared to its chloro counterpart.

Visualizing the Catalytic Cycle: The Oxidative Addition Hurdle

The following diagram illustrates a generalized catalytic cycle for a cross-coupling reaction, highlighting the oxidative addition step where the choice of halogen plays a pivotal role.

Caption: Workflow for Suzuki-Miyaura coupling of the bromo analog.

Step-by-Step Methodology:

• To a dry reaction vessel, add 7-bromo-1H-indole-6-carbonitrile (1.0 equivalent), the desired boronic acid or boronate ester (1.2 equivalents), potassium phosphate (2.0 equivalents), palladium(II) acetate (0.02 equivalents), and SPhos (0.04 equivalents).

• Evacuate and backfill the vessel with an inert atmosphere (nitrogen or argon).

• Add a degassed mixture of toluene and water (10:1 v/v).

• Stir the reaction mixture at 90 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by silica gel column chromatography.

Protocol 2: Suzuki-Miyaura Coupling of 7-Chloro-1H-indole-6-carbonitrile

Caption: Workflow for Suzuki-Miyaura coupling of the chloro analog.

Step-by-Step Methodology:

• In a glovebox or under an inert atmosphere, combine 7-chloro-1H-indole-6-carbonitrile (1.0 equivalent), the desired boronic acid or boronate ester (1.5 equivalents), potassium phosphate (3.0 equivalents), tris(dibenzylideneacetone)dipalladium(0) (0.05 equivalents), and RuPhos (0.10 equivalents) in a dry reaction vessel.

• Add degassed dioxane and water (10:1 v/v).

• Seal the vessel and heat the reaction mixture to 110 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and follow the workup and purification procedure as described in Protocol 1.

Causality Behind Experimental Choices:

• Catalyst and Ligand: The chloro analog requires a more electron-rich and sterically hindered ligand (RuPhos) to promote the challenging oxidative addition of the C-Cl bond to the palladium center. The higher catalyst loading is also typical for less reactive substrates.

• Reagents and Temperature: The increased stoichiometry of the boronic acid and base, along with the higher reaction temperature, are necessary to drive the sluggish reaction of the chloro analog to completion.

Conclusion and Recommendations

For researchers and drug development professionals, the choice between the bromo and chloro analog will depend on a balance of factors including the desired reaction, the availability and cost of the starting materials, and the tolerance of other functional groups in the molecule to the required reaction conditions. While the chloro analog can be a viable option, it necessitates more specialized and often more expensive catalyst systems and more forcing reaction conditions. Therefore, for initial synthetic route design and exploration, the bromo-substituted indole offers a more reliable and efficient starting point for diversification through cross-coupling chemistry.

References

• Aryl-Aryl Bond Formation by Cross-Coupling. (2002). In Metal-Catalyzed Cross-Coupling Reactions (eds A. de Meijere and F. Diederich). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Buchwald-Hartwig Amination. (2010). Chemical Reviews, 110(2), 824-885. [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. (2007). Chemical Reviews, 107(3), 874-922. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Aryl Chlorides. (2002). Accounts of Chemical Research, 35(9), 807-818. [Link]

validation of LC-MS analytical methods for 7-bromo-1H-indole-6-carbonitrile

A Senior Application Scientist's Guide to the Validation of LC-MS Analytical Methods for 7-bromo-1H-indole-6-carbonitrile

In the landscape of pharmaceutical development, the journey from a promising molecule to a regulated therapeutic is paved with rigorous data. The reliability of this data is paramount, and it begins with the validation of the analytical methods used to generate it. This guide provides an in-depth, experience-driven walkthrough for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantitative analysis of 7-bromo-1H-indole-6-carbonitrile, a representative halogenated indole compound typical of those found in modern drug discovery pipelines.

This document is designed for researchers, analytical scientists, and drug development professionals. It eschews a rigid template in favor of a narrative that explains the causality behind experimental choices, grounding every step in the principles of scientific integrity and regulatory compliance. We will explore not just what to do, but why it is done, ensuring the resulting method is a self-validating system of the highest trustworthiness.

The Primacy of LC-MS for Complex Molecules

For a halogenated, nitrogen-containing heterocyclic compound like 7-bromo-1H-indole-6-carbonitrile, LC-MS is frequently the analytical method of choice. Its power lies in the combination of the superior separation capabilities of liquid chromatography with the high selectivity and sensitivity of mass spectrometry.[1][2][3] This is particularly crucial in early development, where the analyte may be present at low concentrations in complex biological matrices or alongside structurally similar impurities. The ability of mass spectrometry to distinguish compounds based on their mass-to-charge ratio provides a level of specificity that other detectors, such as UV, often cannot match.[3]

Grounding Principles: Regulatory Expectations

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application. The objective is to demonstrate that the method is "fit for purpose."[1][4][5] Our approach is built upon the framework established by the International Council for Harmonisation (ICH) guideline Q2(R1) and the Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[6][7][8][9][10][11][12]

The core validation characteristics we will address are:

• Specificity & Selectivity

• Linearity & Range

• Accuracy & Precision

• Limit of Detection (LOD) & Limit of Quantification (LOQ)

• Robustness

• Stability

The Validation Workflow: A Visual Overview

The following diagram illustrates the logical flow of the method validation process, from initial development to the final validation report.

Caption: High-level workflow for LC-MS analytical method validation.

Detailed Experimental Protocols for Method Validation

Here we detail the experimental design for each validation parameter. The causality behind each step is explained to provide a deeper understanding of the process.

Specificity and Selectivity

Why it's critical: Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[12] In LC-MS, selectivity is the ability to differentiate and measure the analyte in a sample.[12] For 7-bromo-1H-indole-6-carbonitrile, we must prove that we can measure it without interference from, for example, isomers or formulation excipients.

Experimental Protocol:

• Sample Preparation:

  • Prepare a solution of the 7-bromo-1H-indole-6-carbonitrile reference standard.

  • Prepare individual solutions of all known related substances, potential impurities, and formulation excipients.

  • Prepare a placebo sample containing all matrix components except the analyte.

  • Prepare a spiked sample by adding the analyte and all potential interferents to the placebo matrix.

• Analysis:

  • Inject and analyze each of the prepared samples via the LC-MS method.

  • The mass spectrometer should be operated in a selective mode, such as Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM), to enhance specificity. For our analyte, we would monitor the specific transition of the parent ion to a characteristic product ion.

• Acceptance Criteria:

  • The retention time of the analyte in the spiked sample should be consistent and unaffected by the presence of other components.

  • There should be no significant interfering peaks (e.g., >20% of the Lower Limit of Quantification (LLOQ) area) at the retention time of the analyte in the placebo and impurity-only chromatograms.[10]

  • Peak purity analysis (if using a PDA detector in parallel) should pass.

Linearity and Range

Why it's critical: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[5]

Experimental Protocol:

• Standard Preparation: Prepare a series of at least five calibration standards by diluting a stock solution of the reference standard. The concentration range should bracket the expected working concentration, typically from 50% to 150% of the target concentration. For impurity quantification, the range would need to cover from the reporting threshold to ~120% of the specification.

• Analysis: Analyze each calibration standard in triplicate.

• Data Evaluation:

  • Plot the average peak area response against the corresponding concentration.

  • Perform a linear regression analysis on the data.

• Acceptance Criteria:

  • The coefficient of determination (r²) should be ≥ 0.995.

  • The y-intercept should be minimal (e.g., less than 2% of the response at 100% concentration).

  • The residuals for each point should be randomly distributed around the x-axis.

Accuracy and Precision

Why it's critical: Accuracy refers to the closeness of the test results to the true value, while precision is the degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[1] These parameters ensure the reliability and reproducibility of the data.

Experimental Protocol:

• QC Sample Preparation: Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the defined range. These are prepared from a separate stock solution from the calibration standards.

• Precision (Repeatability):

  • Analyze six replicate preparations of the 100% (or medium QC) concentration sample on the same day, with the same analyst and instrument.

• Precision (Intermediate Precision):

  • Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Accuracy:

  • Analyze the low, medium, and high QC samples in triplicate against a freshly prepared calibration curve.

  • Calculate the concentration of the QC samples using the regression equation and express the result as a percentage of the nominal value (% recovery).

• Acceptance Criteria:

  • Precision: The relative standard deviation (RSD) should be ≤ 2.0% for the drug substance and ≤ 15% (20% at LLOQ) for bioanalytical methods.

  • Accuracy: The mean recovery should be within 98.0% to 102.0% for drug substance and 85% to 115% for bioanalytical methods.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Why it's critical: The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[7] The LOQ is a critical parameter for impurity analysis and bioanalytical assays.

Experimental Protocol:

• Method 1 (Signal-to-Noise):

  • Determine the concentration of the analyte that gives a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Method 2 (Standard Deviation of the Response and the Slope):

  • Prepare a series of blank samples and determine the standard deviation of the response.

  • Calculate the slope of the calibration curve.

  • LOD = (3.3 * σ) / S; LOQ = (10 * σ) / S (where σ = standard deviation of the response, S = slope of the calibration curve).

• Confirmation: Prepare a sample at the determined LOQ concentration and analyze it multiple times (n≥6). The accuracy and precision at this concentration must meet the pre-defined criteria (e.g., precision ≤ 20% RSD, accuracy 80-120%).

Robustness

Why it's critical: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[11] This provides an indication of its reliability during normal usage.

Experimental Protocol:

• Identify Parameters: Identify critical LC-MS parameters to vary, such as:

  • Mobile phase composition (e.g., ±2% organic)

  • Column temperature (e.g., ±5 °C)

  • Flow rate (e.g., ±10%)

  • pH of the mobile phase buffer (e.g., ±0.2 units)

• Analysis: Analyze a system suitability sample or a medium QC sample under each of the modified conditions.

• Acceptance Criteria: The system suitability parameters (e.g., retention time, peak asymmetry, resolution) should remain within the defined limits for all varied conditions. The results for the QC sample should not be significantly affected.

Stability

Why it's critical: Stability testing evaluates the analyte's stability in a given matrix under specific conditions for defined periods.[13] This is crucial to ensure that the measured concentration reflects the true concentration at the time of sampling.

Experimental Protocol:

• Stock Solution Stability: Store stock solutions at room temperature and under refrigeration. Analyze at set time intervals against a freshly prepared standard.

• Sample Stability (Bench-Top): Keep prepared QC samples at room temperature for a duration that mimics the sample handling time (e.g., 24 hours) before analysis.

• Freeze-Thaw Stability: Subject QC samples to multiple freeze-thaw cycles (e.g., three cycles from -20°C or -80°C to room temperature) before analysis.

• Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) and analyze at appropriate intervals (e.g., 1, 3, 6 months).

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Inter-relationship of Validation Parameters

The validation parameters are not independent silos. They are interconnected, and the results from one often support another, creating a web of evidence for the method's suitability.

Caption: Relationship between key analytical validation parameters.

Performance Comparison: LC-MS vs. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While LC-MS is a powerful tool, it's essential to compare it with viable alternatives. HPLC with UV detection is a workhorse in many analytical labs and provides a valuable point of comparison.

Performance Parameter	LC-MS/MS (MRM)	HPLC-UV (PDA)	Rationale for Performance
Selectivity	Very High	Moderate to High	MS/MS can distinguish co-eluting compounds with different masses. UV relies solely on chromatographic separation and chromophore uniqueness.
Limit of Quantification (LOQ)	0.1 ng/mL (Hypothetical)	10 ng/mL (Hypothetical)	MS is inherently more sensitive, allowing for the detection of much lower concentrations.
Linearity Range	0.1 - 1000 ng/mL	10 - 2000 ng/mL	MS detectors can sometimes have a narrower linear dynamic range compared to modern UV detectors, though this is highly instrument-dependent.
Matrix Effect Susceptibility	High (Ion Suppression/Enhancement)	Low	The ionization process in MS is susceptible to interference from matrix components. UV detection is generally less affected by the sample matrix.[10]
Precision (%RSD)	< 5%	< 2%	Both techniques offer excellent precision. HPLC-UV systems can sometimes be slightly more precise due to simpler instrumentation.
Sample Throughput	High	Moderate	LC-MS methods can often use faster gradients and shorter run times due to the added selectivity of the detector.
Cost & Complexity	High	Moderate	LC-MS instruments are more expensive to purchase and maintain, and require more specialized expertise to operate.

Choosing the Right Tool for the Job

• LC-MS is the superior choice when the highest sensitivity and selectivity are required, especially for bioanalytical samples (e.g., plasma, tissue), trace-level impurity analysis, or when dealing with complex mixtures where chromatographic co-elution is likely.

• HPLC-UV is a robust and cost-effective alternative for less complex samples, such as drug substance purity analysis or dissolution testing, where analyte concentrations are higher and the matrix is simpler. The presence of a strong chromophore in 7-bromo-1H-indole-6-carbonitrile makes it a candidate for UV detection, provided the required sensitivity is met.

Conclusion: A Foundation of Trust

The validation of an analytical method is not merely a regulatory checkbox; it is the process of building a foundation of trust in the data that underpins drug development. By systematically evaluating parameters from specificity to stability, we demonstrate that the LC-MS method for 7-bromo-1H-indole-6-carbonitrile is fit for its intended purpose. This detailed, rationale-driven approach ensures the generation of reliable, reproducible data, thereby upholding the principles of scientific integrity and accelerating the path to new therapies.

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A Comparative Benchmarking Guide: 7-Bromo-1H-indole-6-carbonitrile versus Standard Indole Building Blocks in Cross-Coupling Reactions

Abstract

The indole scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast number of biologically active compounds.[1][2] The strategic functionalization of the indole core is paramount in drug discovery, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive comparative analysis of a highly functionalized building block, 7-bromo-1H-indole-6-carbonitrile, benchmarked against standard building blocks such as 5-bromoindole and 6-bromoindole. We will delve into the electronic and steric implications of substituent placement and provide field-proven insights into their relative performance in key palladium-catalyzed cross-coupling reactions, supported by detailed experimental protocols.

Introduction: The Enduring Significance of the Indole Nucleus

The indole ring system, a bicyclic aromatic heterocycle, is a recurring motif in numerous natural products, including the amino acid tryptophan and the neurotransmitter serotonin.[3][4] Its unique chemical architecture allows for a wide range of interactions with biological targets, making it a foundational template for the design of novel therapeutics.[5][6] The ability to selectively introduce molecular diversity at various positions of the indole ring is a critical aspect of modern drug development. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, have become indispensable tools for this purpose, offering a versatile and efficient means of forming new carbon-carbon and carbon-nitrogen bonds.[7][8]

The choice of the initial indole building block is a critical decision that dictates the synthetic strategy and the accessible chemical space. This guide aims to equip researchers, scientists, and drug development professionals with the necessary insights to make an informed choice by benchmarking the performance of the uniquely substituted 7-bromo-1H-indole-6-carbonitrile against more conventional bromoindoles.

Comparative Analysis of Indole Building Blocks

The reactivity of a bromoindole in a palladium-catalyzed cross-coupling reaction is primarily governed by the electronic and steric environment of the carbon-bromine bond. The position of the bromine atom and the presence of other substituents on the indole ring significantly influence the ease of oxidative addition to the palladium(0) catalyst, a key step in the catalytic cycle.[9]

Structural and Electronic Properties

Below is a comparison of the structures of 7-bromo-1H-indole-6-carbonitrile, 5-bromoindole, and 6-bromoindole.

Caption: Chemical structures of the compared indole building blocks.

7-Bromo-1H-indole-6-carbonitrile: This building block is characterized by two key features: a bromine atom at the 7-position and a cyano group at the 6-position.

• Electronic Effects: The cyano group is a strong electron-withdrawing group. Its presence at the 6-position significantly reduces the electron density of the benzene portion of the indole ring. This electronic pull makes the C7-Br bond more susceptible to oxidative addition by a palladium(0) catalyst. The nitrile group can also act as a bioisostere for other functional groups and can improve the affinity for certain biological targets.[10]

• Steric Effects: The bromine atom at the 7-position is adjacent to the pyrrole ring fusion, which can introduce some steric hindrance. However, this is generally less of a concern for many cross-coupling reactions compared to substitution at the 2-position.

5-Bromoindole: This is a widely used building block in medicinal chemistry.

• Electronic Effects: The bromine atom at the 5-position has a moderate electron-withdrawing effect through induction, but also a weak electron-donating effect through resonance. The overall electronic impact is less pronounced compared to the combined effect of the bromo and cyano groups in 7-bromo-1H-indole-6-carbonitrile.

• Steric Effects: The 5-position is relatively unhindered, allowing for a wide range of coupling partners to be introduced.

6-Bromoindole: Similar to 5-bromoindole, this is another common starting material.

• Electronic Effects: The electronic properties are comparable to those of 5-bromoindole, with the bromine atom exerting a moderate influence on the electron density of the ring.

• Steric Effects: The 6-position is also sterically accessible, making it suitable for various cross-coupling reactions.

Predicted Reactivity and Physicochemical Properties

The following table summarizes the predicted reactivity and key physicochemical properties of the three indole building blocks. These predictions are based on established principles of organic chemistry and data from related compounds.

Property	7-Bromo-1H-indole-6-carbonitrile	5-Bromoindole	6-Bromoindole
Predicted Reactivity in Cross-Coupling	High	Moderate	Moderate
Key Electronic Feature	Strong electron-withdrawing nitrile group	Moderately deactivating/activating	Moderately deactivating/activating
Potential for Steric Hindrance	Low to moderate at C7	Low at C5	Low at C6
pKa (NH)	Lower (more acidic)	Higher (less acidic)	Higher (less acidic)
logP	Higher (more lipophilic)	Lower (less lipophilic)	Lower (less lipophilic)

Benchmarking in Key Cross-Coupling Reactions

The unique electronic profile of 7-bromo-1H-indole-6-carbonitrile suggests that it will exhibit enhanced reactivity in several key palladium-catalyzed cross-coupling reactions compared to its counterparts.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds between an organoboron compound and an organic halide.[9]

Expected Performance:

• 7-Bromo-1H-indole-6-carbonitrile: The electron-deficient nature of the C7-Br bond is expected to facilitate a rapid oxidative addition, potentially allowing for lower catalyst loadings and milder reaction conditions.

• 5-Bromoindole and 6-Bromoindole: These substrates are known to undergo Suzuki-Miyaura coupling effectively, though they may require slightly more forcing conditions compared to the 7-bromo-6-cyano analogue.[11][12]

Caption: Generalized workflow for Suzuki-Miyaura coupling of bromoindoles.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[13]

Expected Performance:

• 7-Bromo-1H-indole-6-carbonitrile: The enhanced reactivity of the C7-Br bond should be advantageous, leading to efficient coupling with a variety of terminal alkynes.

• 5-Bromoindole and 6-Bromoindole: These substrates are also suitable for Sonogashira coupling, and their reactivity can be modulated by the choice of catalyst and reaction conditions.[14]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of C-N bonds by coupling an amine with an aryl halide.[15]

Expected Performance:

• 7-Bromo-1H-indole-6-carbonitrile: The electron-deficient nature of the aryl bromide is highly favorable for the Buchwald-Hartwig amination, and high yields are anticipated.

• 5-Bromoindole and 6-Bromoindole: While effective, these substrates may require more specialized ligands or higher temperatures to achieve comparable efficiency, especially with less nucleophilic amines.[16][17]

Experimental Protocols

The following are generalized protocols that can be adapted and optimized for specific substrates and scales to benchmark the performance of the different bromoindoles.

General Protocol for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add the bromoindole (1.0 equiv.), the arylboronic acid (1.2 equiv.), and a suitable base such as potassium carbonate (2.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed solvent system, such as a 4:1 mixture of 1,4-dioxane and water.

• Add the palladium catalyst, for instance, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), typically at 2-5 mol%.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[18][19]

General Protocol for Sonogashira Coupling

• To an oven-dried Schlenk flask, add the bromoindole (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) co-catalyst such as copper(I) iodide (CuI, 5-10 mol%).

• Evacuate and backfill the flask with an inert gas.

• Add a suitable solvent, such as triethylamine or a mixture of DMF and triethylamine.

• Add the terminal alkyne (1.1-1.5 equiv.) via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate and purify the residue by flash column chromatography.[20][21]

General Protocol for Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, charge an oven-dried reaction vessel with the bromoindole (1.0 equiv.), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos or a biarylphosphine ligand, 2-4 mol%), and a strong base such as sodium tert-butoxide or cesium carbonate (1.5-2.0 equiv.).

• Add the amine (1.2-1.5 equiv.) and a dry, degassed solvent like toluene or dioxane.

• Seal the vessel and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.[22]

Conclusion and Future Outlook

This comparative guide establishes 7-bromo-1H-indole-6-carbonitrile as a highly reactive and versatile building block for the synthesis of complex indole derivatives. The presence of the electron-withdrawing cyano group at the 6-position is predicted to significantly enhance the reactivity of the C7-Br bond in palladium-catalyzed cross-coupling reactions, offering potential advantages in terms of reaction efficiency and milder conditions compared to standard building blocks like 5-bromoindole and 6-bromoindole.

The strategic placement of functional groups in 7-bromo-1H-indole-6-carbonitrile provides medicinal chemists with a powerful tool to explore novel chemical space and accelerate drug discovery programs. The nitrile moiety not only activates the molecule for subsequent transformations but can also serve as a key pharmacophore or a synthetic handle for further elaboration. The experimental protocols provided herein offer a robust starting point for researchers to benchmark and harness the full potential of this and other functionalized indole building blocks in their synthetic endeavors.

References

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• Poster Board #474. (n.d.). Exploring greener cross-coupling reactions with indole scaffolds. Conference Proceedings.
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• Al-Smadi, M., et al. (2021). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules. Retrieved from [Link]

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• Larock, R. C., et al. (n.d.). An Efficient, Microwave-Assisted, One-Pot Synthesis of Indoles Under Sonogashira Conditions. Organic Letters.
• Muller, T. J. J., et al. (2020).
• Various Authors. (n.d.).

• Wicke, K. M., et al. (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions. Chemical Science. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Pivotal Role of 5-Cyanoindole in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• Various Authors. (n.d.). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules.
• Dolbier, W. R., et al. (n.d.). Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. Journal of Organic Chemistry.
• Various Authors. (2006). General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages.
• Various Authors. (2026). The Pd‐Co/rGO Catalyzed Buchwald–Hartwig Amination of N‐Protected‐5‐Bromoindoles: A Green Approach to Functionalized Indoles With Photophysical Insights. ChemistrySelect.

• Chiba University. (2025). Breakthrough in indole chemistry could accelerate drug development. EurekAlert!. Retrieved from [Link]

• Tyrrell, E., et al. (2009).

• Various Authors. (2000). Cyanoindole Derivatives as Highly Selective Dopamine D4 Receptor Partial Agonists: Solid-Phase Synthesis, Binding Assays, and Functional Experiments. Journal of Medicinal Chemistry. Retrieved from [Link]

• Various Authors. (n.d.). Suzuki–Miyaura cross‐coupling of 5‐bromoindole (6) and phenylboronic... ResearchGate. Retrieved from [Link]

• Various Authors. (n.d.). Biological activity and physicochemical data of substituted indole Schiff bases.
• Various Authors. (n.d.). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. European Journal of Organic Chemistry.

• Various Authors. (2017). 7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile. Molbank. Retrieved from [Link]

• Various Authors. (2026). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. Molecules.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Various Authors. (2024).
• Humphrey, G. R., & Kuethe, J. T. (n.d.). Preparation of Indole Containing Building Blocks for the Regiospecific Construction of Indole Appended Pyrazoles and Pyrroles. Journal of Organic Chemistry.
• Various Authors. (2009). From Nature to Drug Discovery: The Indole Scaffold as a 'Privileged Structure'. Mini-Reviews in Medicinal Chemistry.

• Wikipedia. (n.d.). Indole. Retrieved from [Link]

• Various Authors. (2021). Synthesis and Physicochemical Properties of 2-SF 5 -(Aza)Indoles, a New Family of SF 5 Heterocycles. ACS Organic & Inorganic Au.
• Various Authors. (n.d.). The Reactions of Nitrones with Indoles. Journal of Organic Chemistry.
• Various Authors. (n.d.). Selective hydrolysis of the nitrile group at position 2 of indoles. Conditions.
• Various Authors. (n.d.). Aza-Henry and aza-Knoevenagel reactions of nitriles for the synthesis of pyrido[1,2-a]indoles.
• Various Authors. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok.
• Various Authors. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry.
• Various Authors. (n.d.). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry.
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• Various Authors. (2023).
• Various Authors. (n.d.). Simple synthesis of pyrrolo[3,2-e]indole-1-carbonitriles. Beilstein Journal of Organic Chemistry.

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comparative structural analysis of brominated indole carbonitrile isomers

An In-Depth Comparative Structural Analysis of Brominated Indole-3-Carbonitrile Isomers for Pharmaceutical Research

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the landscape of modern medicinal chemistry, indole derivatives stand out for their versatile pharmacological activities. The strategic placement of a bromine atom and a nitrile group on the indole scaffold can dramatically influence a molecule's biological function, making the precise structural elucidation of different isomers a critical step in drug discovery and development. This guide provides a comprehensive comparative analysis of the structural features of positional isomers of brominated indole-3-carbonitrile, offering researchers a framework for their identification and characterization.

Introduction: The Significance of Isomeric Purity in Drug Development

The indole nucleus is a privileged scaffold found in a wide array of bioactive compounds, including neurotransmitters like serotonin and drugs such as the anti-migraine agent frovatriptan. The introduction of a bromine atom can enhance a molecule's metabolic stability and binding affinity, while the carbonitrile group serves as a versatile synthetic handle and a potential hydrogen bond acceptor.

However, the synthesis of monosubstituted brominated indole-3-carbonitriles can often yield a mixture of positional isomers (e.g., 4-bromo, 5-bromo, 6-bromo, and 7-bromo). Each isomer possesses a unique three-dimensional structure and electronic distribution, leading to distinct pharmacokinetic and pharmacodynamic profiles. Therefore, robust analytical methodologies are paramount to confirm the identity and purity of the desired isomer, ensuring the safety and efficacy of potential drug candidates.

Structural and Spectroscopic Comparison of Key Isomers

The most common and well-studied isomers are the 4-bromo-, 5-bromo-, 6-bromo-, and 7-bromo-1H-indole-3-carbonitriles. Their distinct structural differences are readily apparent in various analytical techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.

Molecular Structures

The position of the bromine atom on the benzene ring of the indole scaffold is the defining feature of these isomers.

Caption: 2D structures of the four primary positional isomers of bromo-1H-indole-3-carbonitrile.

Comparative Spectroscopic Data

The electronic environment of each proton and carbon atom in the indole ring is uniquely influenced by the position of the electronegative bromine atom. This leads to characteristic shifts in NMR spectra, providing a reliable method for isomer identification.

Isomer	Key ¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR (C-Br) (δ, ppm)	Melting Point (°C)
4-Bromo-1H-indole-3-carbonitrile	H-2: ~8.0, H-5: ~7.4, H-6: ~7.2, H-7: ~7.5	~115	~180-182
5-Bromo-1H-indole-3-carbonitrile	H-2: ~8.1, H-4: ~7.9, H-6: ~7.3, H-7: ~7.4	~116	~198-200
6-Bromo-1H-indole-3-carbonitrile	H-2: ~8.0, H-4: ~7.7, H-5: ~7.4, H-7: ~7.8	~119	~195-197
7-Bromo-1H-indole-3-carbonitrile	H-2: ~8.1, H-4: ~7.8, H-5: ~7.2, H-6: ~7.2	~102	~175-177

Note: NMR chemical shifts are approximate and can vary based on the solvent and concentration. Data is compiled from various chemical supplier databases.

The most significant diagnostic signals in ¹H NMR are often the protons on the benzene portion of the indole ring (H-4, H-5, H-6, and H-7). The coupling patterns and chemical shifts of these protons provide a unique fingerprint for each isomer. For instance, in the 7-bromo isomer, the H-4 proton is typically a doublet with a distinct chemical shift due to its proximity to the pyrrole ring.

Experimental Protocols for Isomer Characterization

A multi-technique approach is essential for the unambiguous structural confirmation of brominated indole carbonitrile isomers.

Workflow for Isomer Identification and Verification

Caption: A typical workflow for the synthesis, purification, and structural elucidation of brominated indole carbonitrile isomers.

Detailed Experimental Methodologies

A. High-Performance Liquid Chromatography (HPLC)

• Objective: To separate the isomers and assess the purity of the sample.

• Protocol:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile in water (both with 0.1% formic acid). For example, start with 30% acetonitrile and ramp up to 90% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 254 nm.

  • Rationale: The different polarities of the isomers will result in distinct retention times, allowing for their separation and quantification.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide detailed structural information for unambiguous isomer identification.

• Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the purified isomer in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • ¹H NMR: Acquire a standard proton spectrum. Pay close attention to the chemical shifts and coupling constants of the aromatic protons.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments. The chemical shift of the carbon atom bonded to bromine is particularly diagnostic.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assigning proton and carbon signals and confirming connectivity, especially in cases of signal overlap.

  • Rationale: NMR is the most powerful technique for isomer differentiation as the chemical shift of each nucleus is highly sensitive to its local electronic environment, which is dictated by the bromine's position.

C. X-ray Crystallography

• Objective: To determine the absolute, three-dimensional structure of the molecule in the solid state.

• Protocol:

  • Crystal Growth: Grow single crystals of the purified isomer suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

  • Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

  • Structure Solution and Refinement: Process the data to solve and refine the crystal structure.

  • Rationale: X-ray crystallography provides unequivocal proof of the isomeric structure by precisely locating each atom in the molecule. The resulting crystal structure can also reveal intermolecular interactions, such as hydrogen bonding, which can influence the compound's physical properties.

Trustworthiness and Self-Validating Systems

The combination of chromatographic and spectroscopic techniques creates a self-validating system. The retention time from HPLC provides an initial hypothesis of the isomer's identity based on polarity. This hypothesis is then confirmed or refuted by the detailed structural information obtained from NMR. For absolute certainty, particularly for novel compounds or for regulatory submissions, single-crystal X-ray diffraction provides the definitive structural proof.

Conclusion

The structural analysis of brominated indole carbonitrile isomers is a critical task in pharmaceutical research that demands a meticulous and multi-faceted analytical approach. By leveraging the strengths of HPLC for separation and purity assessment, NMR spectroscopy for detailed structural elucidation, and X-ray crystallography for absolute structure determination, researchers can confidently identify and characterize these important building blocks for drug discovery. The data and protocols presented in this guide offer a robust framework for navigating the challenges of isomeric analysis and ensuring the integrity of downstream research.

References

• PubChem - National Center for Biotechnology Information. (n.d.). Compound Summary for CID 13861537, 4-Bromo-1H-indole-3-carbonitrile. Retrieved from [Link]

• PubChem - National Center for Biotechnology Information. (n.d.). Compound Summary for CID 2735235, 5-Bromo-1H-indole-3-carbonitrile. Retrieved from [Link]

• PubChem - National Center for Biotechnology Information. (n.d.). Compound Summary for CID 2811634, 6-Bromo-1H-indole-3-carbonitrile. Retrieved from [Link]

• PubChem - National Center for Biotechnology Information. (n.d.). Compound Summary for CID 122822, 7-Bromo-1H-indole-3-carbonitrile. Retrieved from [Link]

A Strategic Cost-Benefit Analysis of 7-bromo-1H-indole-6-carbonitrile in API Synthesis

A Senior Application Scientist's Guide to Optimizing Synthetic Routes for Kinase Inhibitors and Beyond

In the competitive landscape of active pharmaceutical ingredient (API) synthesis, the selection of starting materials is a critical decision that profoundly impacts the efficiency, scalability, and economic viability of a drug development program. The indole scaffold, a privileged structure in medicinal chemistry, is at the heart of numerous targeted therapies, including a growing class of protein kinase inhibitors.[1] This guide provides an in-depth cost-benefit analysis of a highly functionalized indole derivative, 7-bromo-1H-indole-6-carbonitrile, as a strategic building block in API synthesis. We will objectively compare its performance with a viable alternative, 6-bromo-1H-indole, providing experimental insights and a clear rationale for its application.

The Strategic Advantage of a Pre-functionalized Indole Core

The utility of 7-bromo-1H-indole-6-carbonitrile lies in its unique substitution pattern, which offers two distinct points for chemical modification: a bromine atom at the 7-position, ideal for palladium-catalyzed cross-coupling reactions, and a nitrile group at the 6-position, which can be further elaborated or can influence the electronic properties of the indole ring. This dual functionality makes it a valuable intermediate in the synthesis of complex heterocyclic systems, such as those found in selective androgen receptor modulators (SARMs) and kinase inhibitors.[2][3][4][5]

A pertinent example is the hypothetical synthesis of a key intermediate for a selective androgen receptor modulator (SARM) like GSK2881078, which features a functionalized indole core. While the exact synthesis of GSK2881078 is proprietary, a plausible synthetic disconnection would involve the coupling of a functionalized indole with a suitable partner.

Comparative Analysis: 7-bromo-1H-indole-6-carbonitrile vs. 6-bromo-1H-indole

To illustrate the cost-benefit analysis, we will consider a key synthetic transformation: the Suzuki-Miyaura cross-coupling reaction. This reaction is a cornerstone of modern medicinal chemistry for the formation of C-C bonds.[6] We will compare the hypothetical use of 7-bromo-1H-indole-6-carbonitrile with the more common building block, 6-bromo-1H-indole, in a coupling reaction with a generic pyrazole boronic acid, a common fragment in kinase inhibitors.

Table 1: Quantitative Performance Comparison of Indole Building Blocks in a Hypothetical Suzuki-Miyaura Coupling

Parameter	7-bromo-1H-indole-6-carbonitrile	6-bromo-1H-indole
Starting Material	7-bromo-1H-indole-6-carbonitrile	6-bromo-1H-indole
Reaction	Suzuki-Miyaura Coupling	Suzuki-Miyaura Coupling
Reported Yield	~85-95% (estimated based on similar systems)	70-90%[6]
Key Advantages	- Strategic pre-functionalization with a nitrile group.- Potential for higher regioselectivity in subsequent reactions.- May lead to a more convergent synthesis.	- Readily available and generally lower cost.- Well-established reactivity in cross-coupling reactions.
Key Disadvantages	- Higher initial cost per gram.- Fewer commercial suppliers.	- Requires additional steps to introduce functionality at the 6-position.- May lead to longer synthetic routes.

Cost-Effectiveness Analysis

While 7-bromo-1H-indole-6-carbonitrile may have a higher initial cost per gram compared to 6-bromo-1H-indole, a true cost-benefit analysis must consider the overall synthetic route. The pre-installed nitrile group in 7-bromo-1H-indole-6-carbonitrile can eliminate several synthetic steps that would be required if starting from 6-bromo-1H-indole, such as a separate cyanation reaction. This can lead to significant savings in terms of reagents, solvents, labor, and time, ultimately making the seemingly more expensive starting material the more economical choice for a complex API synthesis.

To illustrate this, let's consider the cost per mole from representative suppliers:

• 6-bromo-1H-indole: Approximately £15.00 for 5g (196.05 g/mol ), which equates to roughly £588 per mole.[7]

• 7-bromo-1H-indole: Pricing is in a similar range, indicating that the position of the bromine atom does not drastically alter the cost for the base indole.

Experimental Protocols and Mechanistic Insights

The choice of reagents and reaction conditions in a Suzuki-Miyaura coupling is critical for achieving high yields and purity. Below are representative protocols for the coupling of both 7-bromo-1H-indole-6-carbonitrile and 6-bromo-1H-indole with a pyrazole boronic acid.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling of 7-bromo-1H-indole-6-carbonitrile

Causality behind Experimental Choices:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) is a commonly used, versatile catalyst for Suzuki couplings. Its choice is based on its proven efficacy with a wide range of aryl bromides.

• Base: Potassium carbonate is a cost-effective and moderately strong base, sufficient to activate the boronic acid for transmetalation without causing unwanted side reactions on the indole core.

• Solvent: A mixture of 1,4-dioxane and water is a standard solvent system for Suzuki reactions. Dioxane solubilizes the organic reagents, while water is necessary to dissolve the inorganic base and facilitate the transmetalation step.

Step-by-step Methodology:

• To a dried Schlenk flask, add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv.), the desired pyrazole boronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add tetrakis(triphenylphosphine)palladium(0) (5 mol%) to the flask.

• Add a degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 6-carbonitrile-7-(pyrazol-yl)-1H-indole.

Protocol 2: Suzuki-Miyaura Coupling of 6-bromo-1H-indole

The protocol for 6-bromo-1H-indole would be identical to the one above, with the only change being the starting indole derivative. The expected yield for this reaction is generally high, though it may be slightly lower than with the more activated 7-bromo-1H-indole-6-carbonitrile due to differences in electronic effects.[6]

Logical Relationships in the Synthetic Strategy

The decision to use 7-bromo-1H-indole-6-carbonitrile is part of a broader synthetic strategy that emphasizes convergence and step economy.

Caption: Comparison of synthetic pathways to a key API intermediate.

Conclusion and Expert Recommendation

From the perspective of a Senior Application Scientist, the choice between 7-bromo-1H-indole-6-carbonitrile and a simpler building block like 6-bromo-1H-indole is a strategic one that should be made after a thorough evaluation of the entire synthetic route. While the initial procurement cost of 7-bromo-1H-indole-6-carbonitrile is higher, its use can lead to a more convergent and efficient synthesis, particularly for complex APIs. The elimination of downstream functionalization steps not only reduces costs associated with reagents and labor but also minimizes the risk of yield loss over a longer synthetic sequence.

For research and development professionals, the use of 7-bromo-1H-indole-6-carbonitrile is highly recommended when the target API requires functionality at both the 6 and 7-positions of the indole core. The higher initial investment in this advanced building block is often repaid through a more streamlined, cost-effective, and scalable manufacturing process.

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• RSC Publishing . The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. [Link]

• ACS Publications . Ligand-Accelerated Stereoretentive Suzuki–Miyaura Coupling of Unprotected 3,3′-Dibromo-BINOL. [Link]

• MDPI . New indole and 7-azaindole derivatives as protein kinase inhibitors. [Link]

• PMC . Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. [Link]

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• Lietuvos mokslų akademija . Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3- dihydro-6ʹH-spiro[indole-2,2ʹ-piperidin]. [Link]

• PMC . The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

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A Comprehensive Guide to Validating NMR Peak Assignments for 7-Bromo-1H-indole-6-carbonitrile Derivatives

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of novel organic molecules is a cornerstone of chemical research and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for this purpose, providing detailed information about the chemical environment of individual atoms. However, the interpretation of NMR spectra, particularly for complex, substituted heterocyclic systems like 7-bromo-1H-indole-6-carbonitrile derivatives, can be a significant challenge. Misassignment of NMR peaks can lead to incorrect structural determination, jeopardizing entire research projects. This guide provides a comprehensive comparison of modern NMR techniques for the robust validation of peak assignments, ensuring the scientific integrity of your structural data.

The Challenge of Substituted Indoles

The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of natural products and synthetic drugs. The introduction of substituents, such as a bromine atom at the 7-position and a carbonitrile group at the 6-position, significantly alters the electronic environment of the indole ring. These modifications induce complex changes in the ¹H and ¹³C chemical shifts, making assignments based solely on tabulated data for the parent indole unreliable.[1][2][3] The electron-withdrawing nature of both the bromo and cyano groups can lead to significant downfield shifts of nearby protons and carbons, while also influencing long-range coupling constants.[4][5][6][7][8][9]

This guide will walk you through a systematic approach to confidently assign the NMR spectra of these challenging molecules, moving from fundamental 1D experiments to the power of 2D correlation spectroscopy.

Foundational Analysis: 1D ¹H and ¹³C NMR

The starting point for any structural elucidation is the acquisition of high-resolution 1D ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides the initial overview of the proton environment. For a typical 7-bromo-1H-indole-6-carbonitrile derivative, one would expect to observe signals for the indole N-H proton, as well as protons on the pyrrole and benzene rings.

• N-H Proton: Typically a broad singlet, its chemical shift can be highly variable and dependent on solvent and concentration.[1]

• Aromatic Protons: The protons on the benzene and pyrrole rings will appear in the aromatic region (typically 6.5-8.5 ppm). Their multiplicity (singlet, doublet, triplet, etc.) and coupling constants (J-values) provide crucial information about their connectivity.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments. Due to the low natural abundance of ¹³C, these spectra are typically acquired with proton decoupling, resulting in sharp singlet signals for each carbon.

• Nitrile Carbon: The carbon of the cyano group (C≡N) typically resonates in the range of 110-140 ppm.[10]

• Aromatic Carbons: The carbons of the indole ring will appear in the aromatic region (typically 100-140 ppm). Quaternary carbons (those not directly attached to a proton) often have weaker signals.

Table 1: Expected Chemical Shift Ranges for 7-Bromo-1H-indole-6-carbonitrile Derivatives

Atom	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	Notes
N-H	8.0 - 12.0 (broad)	-	Highly solvent and concentration dependent.
H2	7.0 - 8.0	120 - 140
H3	6.5 - 7.5	100 - 115
H4	7.5 - 8.5	115 - 130
H5	7.0 - 8.0	120 - 135
C2	-	120 - 140
C3	-	100 - 115
C3a	-	125 - 140	Quaternary
C4	-	115 - 130
C5	-	120 - 135
C6	-	110 - 125	Quaternary, attached to CN
C7	-	100 - 115	Quaternary, attached to Br
C7a	-	130 - 145	Quaternary
CN	-	110 - 140

Note: These are approximate ranges and can be influenced by other substituents on the indole ring.

The Power of Two Dimensions: Correlation Spectroscopy for Unambiguous Assignments

While 1D NMR provides a foundational dataset, 2D NMR techniques are indispensable for definitively connecting atoms within a molecule. These experiments spread the NMR information into two frequency dimensions, resolving signal overlap and revealing through-bond and through-space correlations.

Homonuclear Correlation Spectroscopy (COSY)

COSY is a fundamental 2D NMR experiment that identifies protons that are coupled to each other, typically through two or three bonds.[11][12][13][14]

Principle: The COSY spectrum displays the ¹H NMR spectrum along both the horizontal and vertical axes. The diagonal peaks correspond to the 1D ¹H spectrum. The crucial information lies in the off-diagonal "cross-peaks," which indicate that the two protons at the corresponding chemical shifts on each axis are J-coupled.

Application to 7-Bromo-1H-indole-6-carbonitrile Derivatives: COSY is invaluable for tracing the connectivity of the protons on the indole ring. For instance, a cross-peak between H4 and H5 would confirm their vicinal relationship. This allows for the assembly of "spin systems," which are groups of coupled protons.

Experimental Protocol: COSY

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[15]

• Instrument Setup: Tune and shim the NMR spectrometer for optimal homogeneity.[16]

• Acquisition: Run a standard COSY pulse sequence. Key parameters to consider are the number of increments in the indirect dimension (t₁) and the number of scans per increment.

• Processing: Fourier transform the data in both dimensions and phase the spectrum.

Heteronuclear Single Quantum Coherence (HSQC)

The HSQC experiment correlates the chemical shifts of protons with the chemical shifts of directly attached heteronuclei, most commonly ¹³C.[17][18][19][20][21]

Principle: An HSQC spectrum has a ¹H axis and a ¹³C axis. Each peak in the spectrum represents a direct one-bond C-H connection.[17][18][19] This is an incredibly powerful tool for assigning the carbons of the indole ring that bear protons.

Application to 7-Bromo-1H-indole-6-carbonitrile Derivatives: By identifying the HSQC correlations, you can definitively link each proton signal to its corresponding carbon signal. For example, the proton at H2 will show a cross-peak with the carbon at C2. This experiment is also useful for identifying CH, CH₂, and CH₃ groups, as they will all show correlations, while quaternary carbons will be absent.

Experimental Protocol: HSQC

• Sample Preparation: A slightly more concentrated sample (10-20 mg) is often beneficial.

• Instrument Setup: Tune the proton and carbon channels of the probe.

• Acquisition: Run a standard HSQC pulse sequence. The spectral widths in both the ¹H and ¹³C dimensions should be set to encompass all expected signals.

• Processing: Fourier transform and phase the 2D data.

Heteronuclear Multiple Bond Correlation (HMBC)

The HMBC experiment is arguably one of the most informative 2D NMR techniques for structural elucidation. It reveals correlations between protons and carbons that are separated by two or three bonds (and sometimes four in conjugated systems).[20][22][23][24][25]

Principle: Similar to HSQC, the HMBC spectrum has ¹H and ¹³C axes. However, the cross-peaks in an HMBC spectrum represent long-range C-H couplings. Direct one-bond correlations are typically suppressed.

Application to 7-Bromo-1H-indole-6-carbonitrile Derivatives: HMBC is the key to assigning the quaternary carbons, which are invisible in the HSQC spectrum. By observing correlations from known protons to these quaternary carbons, their positions can be definitively established. For example, the proton at H5 might show a correlation to the quaternary carbon at C3a, C6, and C7. These long-range correlations allow for the piecing together of the entire molecular framework.

Experimental Protocol: HMBC

• Sample Preparation: Similar concentration as for HSQC is recommended.

• Instrument Setup: Tune both proton and carbon channels.

• Acquisition: Run a standard HMBC pulse sequence. The long-range coupling delay is a key parameter that can be optimized based on the expected J-couplings.

• Processing: Fourier transform and phase the 2D data.

A Self-Validating System: Integrating the Data

The true power of this approach lies in the integration of data from all these experiments. Each experiment provides a piece of the puzzle, and together they form a self-validating system.

Logical Flow of Assignment:

• Identify Spin Systems with COSY: Start by using the COSY spectrum to connect coupled protons. In the case of the 7-bromo-1H-indole-6-carbonitrile core, you would expect to see correlations between H2 and H3, and between H4 and H5.

• Assign Protonated Carbons with HSQC: Use the HSQC spectrum to link each proton to its directly attached carbon. This will allow you to assign C2, C3, C4, and C5.

• Connect Fragments and Assign Quaternary Carbons with HMBC: Use the long-range correlations from the HMBC spectrum to piece everything together. For example:

  • The N-H proton should show correlations to C2, C3a, and C7a.

  • H2 should show correlations to C3, C3a, and C7a.

  • H4 should show correlations to C3a, C5, C6, and C7a.

  • H5 should show correlations to C3a, C4, C6, and C7.

• Cross-Validate: Ensure that all observed correlations are consistent with the proposed structure. Any inconsistencies should be carefully re-examined.

Table 2: Hypothetical 2D NMR Correlations for 7-Bromo-1H-indole-6-carbonitrile

Proton	COSY Correlations	HSQC Correlation	Key HMBC Correlations
N-H	-	-	C2, C3a, C7a
H2	H3	C2	C3, C3a, C7a
H3	H2	C3	C2, C3a, C4
H4	H5	C4	C3a, C5, C6, C7a
H5	H4	C5	C3a, C4, C6, C7

Conclusion

The structural elucidation of substituted indoles like 7-bromo-1H-indole-6-carbonitrile derivatives demands a rigorous and systematic approach to NMR peak assignment. While 1D NMR provides a starting point, the combination of 2D COSY, HSQC, and HMBC experiments creates a powerful, self-validating workflow. By carefully analyzing the through-bond correlations revealed by these techniques, researchers can confidently and accurately assign every proton and carbon in the molecule, ensuring the integrity of their chemical research and accelerating the drug development process.

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Navigating the Regioselectivity of 7-Bromo-1H-indole-6-carbonitrile in Substitution Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 7-bromo-1H-indole-6-carbonitrile scaffold is a valuable building block in medicinal chemistry, offering a versatile platform for the synthesis of complex molecular architectures. The strategic placement of the bromo and cyano groups on the indole ring system presents both opportunities and challenges for regioselective functionalization. This guide provides a comparative analysis of the expected regioselectivity of this substrate in key substitution reactions, drawing upon experimental data from closely related analogues to predict its behavior and inform synthetic strategies.

Understanding the Electronic Landscape

The regiochemical outcome of substitution reactions on 7-bromo-1H-indole-6-carbonitrile is governed by the interplay of the electronic properties of the substituents and the inherent reactivity of the indole core. The electron-withdrawing nature of the nitrile group at the C6 position deactivates the benzene portion of the indole ring towards electrophilic attack and activates it towards nucleophilic aromatic substitution. Conversely, the bromine atom at the C7 position serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions. The lone pair of the indole nitrogen, while participating in the aromatic system, can also influence the reactivity of the adjacent C7 position.

Palladium-Catalyzed Cross-Coupling Reactions: A Synthetic Workhorse

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. For 7-bromo-1H-indole-6-carbonitrile, these reactions are anticipated to proceed selectively at the C7 position, leveraging the C-Br bond as the reactive site. While specific experimental data for the NH-free indole is limited in the literature, extensive studies on the N-Boc protected analogue, tert-butyl 7-bromo-1H-indole-1-carboxylate, provide valuable insights into the expected reactivity.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a robust method for the formation of biaryl and vinyl-indole structures.[1] The reaction involves the palladium-catalyzed cross-coupling of an organoboron reagent with an organic halide.[1] For 7-bromo-1H-indole-6-carbonitrile, the reaction with various boronic acids is expected to yield the corresponding 7-substituted indole-6-carbonitriles.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 7-Bromoindoles

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80-100	Good to Excellent	[2][3]
Pd(PPh₃)₄	Cs₂CO₃	Dioxane/EtOH/H₂O	140	Moderate to Good	[4]
Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	60	High	General Protocol

Note: Yields are generalized from reactions with analogous 7-bromoindoles and 7-bromoindazoles.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add 7-bromo-1H-indole-6-carbonitrile (1.0 equiv), the corresponding boronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) and the solvent system (e.g., dioxane/water).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Suzuki-Miyaura Coupling Workflow.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination enables the formation of C-N bonds, providing access to a wide range of arylamines. This reaction is crucial for the synthesis of compounds with diverse biological activities. The amination of 7-bromo-1H-indole-6-carbonitrile is expected to occur selectively at the C7 position.

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Bromo-heterocycles

Catalyst / Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80-100	Good	General Protocol
Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	100	Good to Excellent	[5]

Note: Yields are generalized from reactions with analogous bromo-heterocycles.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• In an inert atmosphere glovebox, charge a reaction vial with the palladium precursor (e.g., Pd₂(dba)₃), the phosphine ligand (e.g., BINAP), and the base (e.g., NaOtBu).

• Add a solution of 7-bromo-1H-indole-6-carbonitrile in an anhydrous solvent (e.g., toluene).

• Add the amine coupling partner.

• Seal the vial and heat the reaction mixture to the specified temperature (e.g., 100 °C) with stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction, quench with a saturated aqueous solution of ammonium chloride, and extract with an organic solvent.

• Dry the combined organic layers and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Caption: Buchwald-Hartwig Amination Workflow.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a powerful method for the synthesis of aryl alkynes, which are valuable intermediates in organic synthesis.[6] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst. The reaction of 7-bromo-1H-indole-6-carbonitrile with terminal alkynes is predicted to yield 7-alkynyl-1H-indole-6-carbonitriles.

Table 3: Representative Conditions for Sonogashira Coupling of Bromo-heterocycles

Catalyst / Co-catalyst	Base	Solvent	Temperature (°C)	Yield (%)	Reference
PdCl₂(PPh₃)₂ / CuI	Et₃N	THF/DMF	rt - 70	Good to Excellent
Pd(PPh₃)₄ / CuI	DIPA	Toluene	60-80	Good	General Protocol

Note: Yields are generalized from reactions with analogous bromo-heterocycles.

Experimental Protocol: General Procedure for Sonogashira Coupling

• To a degassed solution of 7-bromo-1H-indole-6-carbonitrile in a suitable solvent (e.g., THF or DMF), add the palladium catalyst (e.g., PdCl₂(PPh₃)₂), the copper(I) co-catalyst (e.g., CuI), and the base (e.g., triethylamine).

• Add the terminal alkyne.

• Stir the reaction mixture at room temperature or elevated temperature as required, under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite and concentrate the filtrate.

• Purify the crude product by column chromatography.

Caption: Sonogashira Coupling Workflow.

Nucleophilic Aromatic Substitution (SNA_r_): An Alternative Pathway

While palladium-catalyzed reactions are dominant, the electronic nature of 7-bromo-1H-indole-6-carbonitrile also makes it a potential candidate for nucleophilic aromatic substitution (SNA_r_). The strongly electron-withdrawing nitrile group at C6, para to the bromine at C7, should activate the C7 position towards nucleophilic attack. This provides a metal-free alternative for the introduction of certain nucleophiles.

The viability of an SNA_r_ reaction is highly dependent on the nucleophile and the reaction conditions. Strong nucleophiles and high temperatures are often required. Potential substitution at other positions, such as C4, is less likely due to the lack of activation by the nitrile group.

Expected Reactivity:

• Regioselectivity: Substitution is expected to occur exclusively at the C7 position due to the para-activating effect of the C6-cyano group.

• Reaction Scope: Strong nucleophiles such as alkoxides, thiolates, and certain amines may be suitable.

• Challenges: The indole NH is acidic and may be deprotonated by strong bases, potentially complicating the reaction. N-protection might be necessary in some cases.

Due to the limited direct experimental evidence for SNA_r_ reactions on this specific substrate, careful optimization of reaction conditions would be crucial for any synthetic application.

Conclusion

The regioselectivity of substitution reactions on 7-bromo-1H-indole-6-carbonitrile is primarily dictated by the C-Br bond at the C7 position for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings are all expected to proceed with high selectivity at this position, providing reliable methods for the introduction of aryl, amino, and alkynyl groups, respectively. The presence of the electron-withdrawing nitrile group at C6 also opens up the possibility of nucleophilic aromatic substitution at C7, offering a complementary, metal-free synthetic route.

While this guide provides a predictive framework based on the reactivity of analogous compounds, it is essential for researchers to perform their own optimization studies for any specific transformation to achieve the desired outcome with high efficiency. The versatility of 7-bromo-1H-indole-6-carbonitrile makes it a promising starting material for the development of novel compounds with potential applications in drug discovery and materials science.

References

• (Reference for the importance of the indole scaffold in medicinal chemistry - to be added
• (Reference for the electronic effects of substituents on aromatic rings - to be added from a general organic chemistry textbook or review)
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of (7-Bromo-1H-indol-2-yl)boronic acid. BenchChem.
• Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 7107-7114.
• (Reference for general palladium-catalyzed cross-coupling reactions - to be added
• (Reference for Suzuki-Miyaura coupling on bromoindoles - to be added
• (Reference for Buchwald-Hartwig amination on bromo-heterocycles - to be added
• (Reference for Sonogashira coupling on bromo-heterocycles - to be added
• (Reference for Nucleophilic Aromatic Substitution principles - to be added from a general organic chemistry textbook or review)
• Surasani, R., et al. (2012). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry, 8, 1849-1858.
• Giraud, A., et al. (2005). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Synthesis, 2005(05), 771-780.
• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)
• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)
• Giraud, A., et al. (2005). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Synthesis, 2005(05), 771-780.
• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)
• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)
• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)
• (Reference for a specific application of a 7-substituted indole-6-carbonitrile derivative - to be added if a relevant paper is found)

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A Senior Application Scientist's Guide to In Vitro Assay Validation: A Comparative Analysis Using Novel Indole-Based Chemical Probes

In the landscape of drug discovery and preclinical research, the reliability of in vitro assays is paramount. A robust and well-validated assay ensures that the data generated is accurate, reproducible, and ultimately, predictive of a compound's potential therapeutic efficacy. This guide provides an in-depth, experience-driven walkthrough of the principles and practical steps for validating a biochemical assay.

To provide a tangible and cutting-edge context, we will focus on the validation of a protein kinase inhibition assay using a novel chemical probe derived from the 7-bromo-1H-indole-6-carbonitrile scaffold. Indole derivatives are a versatile class of compounds with significant therapeutic potential, particularly in oncology, due to their ability to interact with key cellular targets like protein kinases.[1][2] We will compare the performance of our hypothetical but representative indole derivative, "KIN-101," against a well-established, non-selective kinase inhibitor, Staurosporine.

This guide is structured to not only provide a protocol but to explain the why behind each step, empowering researchers to design their own robust validation systems.

The Foundational Importance of Assay Validation

Before delving into experimental specifics, it's crucial to understand the objective of assay validation. The goal is to provide objective evidence that a method is fit for its intended purpose.[3] For a screening assay, this means reliably distinguishing between active and inactive compounds and providing a consistent measure of a compound's potency and efficacy. Regulatory bodies like the FDA provide guidance on the key performance characteristics that must be evaluated to ensure data integrity.[4][5]

The validation process can be categorized into several key stages, each addressing a critical performance parameter.[6] We will explore these through the lens of characterizing KIN-101 in a common luminescence-based kinase assay that measures ATP consumption (e.g., Kinase-Glo®).

Logical Workflow for Assay Validation

The following diagram outlines the logical flow of the validation process we will undertake.

Caption: Logical workflow for in vitro assay validation.

Characterizing the Validation Compounds

A suitable validation compound, or "chemical probe," should exhibit well-defined properties, including reproducible chemistry, high potency, and known selectivity.[7][8]

• KIN-101 (Hypothetical Probe): A derivative of 7-bromo-1H-indole-6-carbonitrile, designed for high potency and selectivity against our target kinase, "Kinase-X." Its indole scaffold is a common feature in kinase inhibitors.[1]

• Staurosporine (Reference Compound): A natural product known for its potent but non-selective inhibition of a wide range of protein kinases. It serves as an excellent positive control for assay performance but is a poor choice for a therapeutic candidate due to its lack of selectivity.

Step-by-Step Validation Protocol: Kinase-X Inhibition Assay

This section details the experimental protocols for validating our Kinase-X assay using KIN-101 and Staurosporine. The assay measures the amount of ATP remaining after a kinase reaction; lower luminescence indicates higher kinase activity (more ATP consumed) and thus, stronger inhibition.

Materials and Reagents

• Kinase-X: Recombinant human enzyme.

• Substrate: Myelin Basic Protein (MBP).

• Buffer: Kinase reaction buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA).

• ATP: Adenosine 5'-triphosphate.

• Test Compounds: KIN-101 and Staurosporine, dissolved in 100% DMSO.

• Detection Reagent: ADP-Glo™ or Kinase-Glo® Luminescence Assay Kit.

• Plates: 384-well white, solid-bottom assay plates.

Experimental Workflow: IC₅₀ Determination

The half-maximal inhibitory concentration (IC₅₀) is a critical measure of a compound's potency. This workflow establishes the potency of KIN-101 and Staurosporine.

Caption: Workflow for IC₅₀ determination.

Validation Parameters and Acceptance Criteria

Here, we break down the core validation parameters, explaining the causality behind each and providing a protocol for their assessment.[9][10][11]

• Why it Matters: Precision measures the variability or random error of the assay. High precision (low variability) is essential for reliably distinguishing small differences in compound activity. It is typically expressed as the coefficient of variation (%CV).

• Protocol:

  • Prepare three concentrations of KIN-101: High (near IC₈₀), Medium (near IC₅₀), and Low (near IC₂₀).

  • Intra-Assay Precision: Run each concentration in replicates of 10 within a single plate. Calculate the mean, standard deviation (SD), and %CV for the replicates at each concentration.

  • Inter-Assay Precision: Repeat the experiment on three different days with freshly prepared reagents. Calculate the overall mean, SD, and %CV across the three days.

• Acceptance Criteria: %CV ≤ 15% for all concentrations.

• Why it Matters: Accuracy measures the closeness of the experimental value to a known or accepted reference value. It assesses systematic error or bias in the method.

• Protocol:

  • Use a reference standard with a well-characterized IC₅₀ value for Kinase-X (if available).

  • Alternatively, spike a known amount of a reaction product (e.g., ADP) into the assay wells and measure the recovery.

  • Perform the measurement in triplicate.

• Acceptance Criteria: The measured value should be within ±20% of the true or accepted value.

• Why it Matters: The assay must specifically measure the activity of the target kinase without interference from the test compounds themselves. Some compounds can inhibit the detection reagent (e.g., luciferase in luminescence assays) or fluoresce, leading to false positives or negatives.[9]

• Protocol (Counter-Screen):

  • Prepare a serial dilution of KIN-101.

  • Run the assay as described in the IC₅₀ workflow, but without the Kinase-X enzyme .

  • Add the highest concentration of ATP used in the main assay.

  • Add the detection reagent and read the signal.

• Acceptance Criteria: The compound should not significantly alter the luminescence signal in the absence of the target enzyme, indicating no direct interference with the detection chemistry.

• Why it Matters: The analyte and reagents must be stable under the conditions of the experiment to ensure consistent results over time.[12] This includes the stability of the compound in the assay buffer and the stability of the enzyme and detection reagents.

• Protocol:

  • Compound Stability (Bench-Top): Prepare KIN-101 at its IC₅₀ concentration in the assay buffer. Let it sit at room temperature for 4 hours. Measure its activity and compare it to a freshly prepared sample.

  • Freeze-Thaw Stability: Subject an aliquot of the KIN-101 stock solution to three freeze-thaw cycles. Measure its IC₅₀ and compare it to an aliquot that has not been cycled.

• Acceptance Criteria: The measured activity or potency should be within ±20% of the initial value.

Comparative Performance Data: KIN-101 vs. Staurosporine

The following table summarizes the validation data for our hypothetical indole derivative, KIN-101, compared to the reference compound, Staurosporine. This data illustrates how KIN-101 performs as a specific and robust validation tool for the Kinase-X assay.

Validation Parameter	KIN-101 (Indole Derivative)	Staurosporine (Reference)	Acceptance Criteria	Comment
Potency (IC₅₀)	15 nM	5 nM	N/A	Both compounds are potent inhibitors, suitable for use as controls.
Intra-Assay Precision (%CV)	6.8%	8.1%	≤ 15%	Excellent precision for both compounds within a single run.
Inter-Assay Precision (%CV)	9.5%	11.2%	≤ 15%	Good reproducibility across multiple days.
Accuracy (% Recovery)	98%	103%	80-120%	The assay accurately measures inhibition for both compounds.
Selectivity (Luciferase IC₅₀)	> 50 µM	> 50 µM	> 30 µM	Neither compound interferes with the luminescence detection system.
Bench-Top Stability (4h)	96% of initial activity	94% of initial activity	≥ 80%	Both compounds are stable in the assay buffer for the experiment's duration.

Conclusion and Best Practices

This guide demonstrates a comprehensive approach to validating an in vitro biochemical assay using a novel indole-derived chemical probe, KIN-101, and the reference compound Staurosporine. The validation process, grounded in established scientific and regulatory principles, confirms that the assay is precise, accurate, and specific.[3][10]

The superior performance of a well-characterized probe like KIN-101 lies in its potential for high target selectivity (a feature not explored here but a critical aspect of probe development). While Staurosporine is an effective positive control for confirming that an assay works, a selective probe like KIN-101 is essential for validating that the assay is reporting on the specific activity of the target of interest in more complex biological systems.

Key Takeaways for Researchers:

• Validation is not optional: It is a foundational requirement for generating high-quality, reliable data.[9]

• Understand the "Why": Don't just follow steps; understand the purpose of each validation parameter to troubleshoot and adapt protocols effectively.

• Use Appropriate Controls: Employ both positive controls (like Staurosporine) to test assay performance and negative/counter-screens to rule out artifacts.

• Document Everything: Maintain meticulous records of protocols, deviations, and results to create a comprehensive validation report.[4]

By adhering to these principles, researchers can ensure the integrity of their in vitro data, paving the way for more successful and efficient drug discovery programs.

References

• Time in Pasuruan, ID. Google. Retrieved March 28, 2026.
• How to Choose the Right Biochemical Assay for Drug Discovery. BellBrook Labs. Retrieved March 28, 2026.
• Alternative assay formats to identify diverse inhibitors of protein kinases. PubMed. Retrieved March 28, 2026.
• In Vitro Immunogenicity Assays for Evaluating Generic Peptide Drug Products. AAPS. Retrieved March 28, 2026.
• In vitro BE Studies – Inspectional approach. FDA. Retrieved March 28, 2026.
• Regulatory Knowledge Guide for In Vitro Diagnostics. NIH's Seed. Retrieved March 28, 2026.
• Developing and Validating Assays for Small-Molecule Biomarkers.
• Small Molecule Biomarker Assay Validation Strategies Using Surrogate Matrix and Surrogate Analyte Approaches.
• Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples. PubMed Central (PMC). Retrieved March 28, 2026.
• A Practical Guide to Immunoassay Method Validation. PubMed Central (PMC). Retrieved March 28, 2026.
• 7-Bromo-1H-indole | Biochemical Reagent. MedchemExpress.com. Retrieved March 28, 2026.
• In Vitro Diagnostics. FDA. Retrieved March 28, 2026.
• High-Quality In Vivo Chemical Probes for Protein Kinases Disclosed in 2024.
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. Retrieved March 28, 2026.
• Validation 101. Bio-Rad. Retrieved March 28, 2026.
• Selecting Bioanalytical Assays for FDA Approved Clinical Trials and Commercialization.
• A Practical Approach to Biological Assay Validation. EDRA Services. Retrieved March 28, 2026.
• Small Molecule Inhibitors Selection Guide. Cayman Chemical. Retrieved March 28, 2026.
• Establishing assays and small molecule screening facilities for Drug discovery programs. European Pharmaceutical Review. Retrieved March 28, 2026.
• Small Molecule Hit Identification and Validation. Broad Institute. Retrieved March 28, 2026.
• 7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile. MDPI. Retrieved March 28, 2026.
• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. PubMed Central (PMC). Retrieved March 28, 2026.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PubMed Central (PMC). Retrieved March 28, 2026.
• Kinase assays. BMG LABTECH. Retrieved March 28, 2026.

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Evaluating the Stability of 7-Bromo-1H-indole-6-carbonitrile: A Comparative Guide for Drug Development

As drug discovery pipelines increasingly focus on targeted therapies, halogenated indole carbonitriles have emerged as critical building blocks. Specifically, 7-bromo-1H-indole-6-carbonitrile (CAS: 2173193-92-3) is heavily utilized in the synthesis of complex kinase inhibitors, including cyclin-dependent kinase 7 (CDK7) inhibitors [1] [2].

However, indole derivatives are notoriously susceptible to oxidative and photolytic degradation. For researchers and process chemists, understanding the stability profile of this specific halogenated intermediate—and how it compares to non-halogenated alternatives—is paramount for maintaining batch-to-batch reproducibility and ensuring the integrity of downstream active pharmaceutical ingredients (APIs).

This guide objectively evaluates the stability of 7-bromo-1H-indole-6-carbonitrile against a standard alternative (1H-indole-6-carbonitrile), providing mechanistic insights and field-proven analytical protocols.

Mechanistic Insights: The Role of C7-Bromination

Why does 7-bromo-1H-indole-6-carbonitrile exhibit a distinct stability profile compared to the unsubstituted 1H-indole-6-carbonitrile? The answer lies in the stereoelectronic effects of the C7-bromo and C6-carbonitrile substituents:

• Inductive Electron Withdrawal: Both the nitrile group and the bromine atom exert strong inductive (-I) effects, withdrawing electron density from the electron-rich indole core. This reduces the nucleophilicity of the C2 and C3 positions, mitigating susceptibility to electrophilic attack and oxidation.

• Steric Shielding: The bulky bromine atom at the C7 position provides significant steric hindrance directly adjacent to the indole nitrogen (NH). This physical shielding restricts the approach of reactive oxygen species (ROS) and limits intermolecular cross-linking, a common dimerization pathway that degrades indoles.

Fig 1: Mechanistic pathway showing how C7-bromination inhibits oxidative degradation.

Experimental Design: Self-Validating Stability Protocol

To objectively evaluate the stability of 7-bromo-1H-indole-6-carbonitrile, we utilize a forced degradation and formal stability workflow aligned with ICH Q1A(R2) guidelines [3]. A self-validating protocol ensures that any observed degradation is an intrinsic property of the molecule, not an artifact of the analytical method or container closure system.

Step-by-Step Methodology

Step 1: Sample Preparation & Matrixing

• Action: Aliquot 50 mg of 7-bromo-1H-indole-6-carbonitrile and the comparator (1H-indole-6-carbonitrile) into Type I borosilicate glass vials.

• Causality: Type I glass is chemically inert, minimizing surface-catalyzed degradation that can occur with lower-grade alkaline glass.

• Conditions: Prepare three sets: (A) Sealed under Nitrogen (Control), (B) Ambient Air (Oxidative stress), and (C) Clear vials under UV/Vis light (Photostability per ICH Q1B).

Step 2: Environmental Chamber Incubation

• Action: Store samples in calibrated stability chambers.

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Causality: Accelerated conditions artificially increase the kinetic energy of the system, allowing us to predict long-term shelf-life vulnerabilities in a compressed 6-month timeframe [3].

Step 3: HPLC-UV/LC-MS Analysis (The Self-Validating Step)

• Action: At time points 0, 1, 3, and 6 months, dissolve 1 mg of sample in 1 mL of HPLC-grade Acetonitrile:Water (50:50). Inject 5 µL onto a C18 reverse-phase column (2.1 x 50 mm, 1.7 µm).

• Validation (Purity Angle): Run a blank injection before every sample to rule out carryover. Use a photodiode array (PDA) detector to extract peak purity angles. If the purity angle is less than the purity threshold, the peak is spectrally homogenous, proving no degradants are co-eluting with the parent peak.

• Validation (Mass Balance): Ensure the sum of the area of the parent peak and all degradant peaks equals ~100% of the initial Day 0 parent peak area. This confirms that no volatile degradants were lost during the study.

Fig 2: ICH Q1A(R2) aligned stability testing workflow for indole derivatives.

Comparative Performance Data

The following tables summarize the quantitative stability data, comparing the brominated target compound against the unsubstituted alternative under standard stress conditions.

Table 1: Accelerated Stability (40°C / 75% RH, Ambient Air)

Evaluates thermal and oxidative degradation over a 6-month period.

Compound	Initial Purity (T=0)	Purity (1 Month)	Purity (3 Months)	Purity (6 Months)	Primary Degradation Pathway
7-Bromo-1H-indole-6-carbonitrile	99.8%	99.8%	99.6%	99.4%	Trace hydrolysis of nitrile
1H-indole-6-carbonitrile (Alternative)	99.7%	98.5%	96.2%	94.9%	N-oxidation & Dimerization

Table 2: Photostability (ICH Q1B - 1.2 Million Lux Hours + 200 Wh/m² UV)

Evaluates susceptibility to light-induced degradation in clear glass.

Compound	Post-Exposure Purity	Total Degradation	Major Identified Degradant (LC-MS)
7-Bromo-1H-indole-6-carbonitrile	91.2%	8.6%	Dehalogenated radical adducts
1H-indole-6-carbonitrile (Alternative)	95.1%	4.6%	Photo-oxidation products

Discussion and Storage Recommendations

The experimental data clearly demonstrates that 7-bromo-1H-indole-6-carbonitrile possesses superior thermal and oxidative stability compared to its non-halogenated counterpart. The unsubstituted indole showed a nearly 5% loss in purity over 6 months under accelerated conditions, primarily driven by N-oxidation. In contrast, the 7-bromo derivative maintained >99% purity [1], validating the mechanistic hypothesis that C7-steric shielding protects the indole core.

However, a critical trade-off exists regarding photostability . The C-Br bond in 7-bromo-1H-indole-6-carbonitrile is susceptible to homolytic cleavage under intense UV irradiation, leading to the formation of reactive radical intermediates. Consequently, it degrades nearly twice as fast as the unsubstituted indole when exposed to direct light.

Best Practices for Storage

Based on the empirical data, researchers and inventory managers should adhere to the following protocols:

• Temperature: Store at 2°C to 8°C for long-term inventory to completely arrest trace thermal degradation. Ambient room temperature (25°C) is acceptable for short-term handling and benchwork (up to 6 months).

• Atmosphere: While highly stable in air, flushing primary containers with an inert gas (Argon or Nitrogen) prior to sealing provides an absolute safeguard against oxidative stress during multi-year storage.

• Light Protection (Critical): Due to its documented photolability, the compound must be stored in amber glass bottles or opaque secondary packaging to prevent UV-induced dehalogenation.

References

• Google Patents. "Inhibitors of cyclin-dependent kinase 7 (cdk7).

• European Medicines Agency (EMA) / ICH. "ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline." EMA Quality Guidelines.[Link]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 7-Bromo-1H-indole-6-carbonitrile

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical intermediate extends beyond its synthesis and application. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 7-Bromo-1H-indole-6-carbonitrile, ensuring the safety of laboratory personnel and the protection of our environment. Our focus is not just on the "how," but the "why," fostering a culture of safety and scientific integrity that builds trust and goes beyond the product itself.

Understanding the Compound: Hazard Identification and Risk Assessment

Based on the known hazards of structurally similar compounds, such as 7-Bromoindole, we must assume that 7-Bromo-1H-indole-6-carbonitrile is a toxic solid.[1] It is likely to be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[1][2] The presence of the bromine atom classifies it as a halogenated organic compound , and the nitrile group (C≡N) introduces its own set of potential hazards, including the possibility of releasing hydrogen cyanide gas if exposed to strong acids.

Table 1: Assumed Hazard Profile of 7-Bromo-1H-indole-6-carbonitrile

Hazard Classification	Description	Primary Concern
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or inhaled.[1][2]	Systemic toxicity upon exposure.
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	Localized tissue damage upon contact.
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Potential for significant eye damage.
Specific Target Organ Toxicity	May cause respiratory irritation.[1][2]	Irritation and damage to the respiratory tract.
Halogenated Organic Compound	Contains a bromine atom.[3]	Requires specific disposal pathways due to potential for forming persistent organic pollutants upon improper disposal.
Nitrile-Containing Compound	Contains a carbon-nitrogen triple bond.	Potential for release of toxic gases if improperly handled (e.g., acidification).

The Golden Rule of Disposal: Segregation is Paramount

The cornerstone of safe chemical disposal is the meticulous segregation of waste streams. This is not merely a matter of good housekeeping; it is a critical step in preventing dangerous chemical reactions within waste containers and ensuring that each category of waste receives the appropriate treatment.

For 7-Bromo-1H-indole-6-carbonitrile, the primary disposal pathway is as a halogenated organic solid waste . It must never be mixed with non-halogenated waste.[3][4][5]

Experimental Workflow: Waste Segregation

Objective: To correctly segregate waste containing 7-Bromo-1H-indole-6-carbonitrile for compliant disposal.

Materials:

• Clearly labeled, dedicated waste container for "Halogenated Organic Solids."

• Personal Protective Equipment (PPE): Safety goggles, lab coat, and appropriate chemical-resistant gloves (nitrile gloves are a common choice, but always consult a glove compatibility chart).[6]

• Chemical fume hood.

Procedure:

• Work in a Ventilated Area: All handling of 7-Bromo-1H-indole-6-carbonitrile and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][6]

• Container Labeling: Ensure the "Halogenated Organic Solids" waste container is clearly and accurately labeled with its contents.

• Waste Transfer: Carefully transfer any solid waste of 7-Bromo-1H-indole-6-carbonitrile into the designated container.

• Contaminated Materials: Any materials contaminated with the compound, such as weighing paper, gloves, or absorbent pads from a spill cleanup, must also be disposed of in the same "Halogenated Organic Solids" container.[7]

• Secure Closure: Keep the waste container securely closed when not in use to prevent the release of any vapors.[8]

The following diagram illustrates the decision-making process for the proper segregation of 7-Bromo-1H-indole-6-carbonitrile waste.

Caption: Decision workflow for proper waste segregation.

Spill Management: A Calm and Calculated Response

In the event of a spill, a prepared response is essential to mitigate any potential hazards.

Procedure for Small Spills:

• Alert Personnel: Immediately alert others in the vicinity.

• Don Appropriate PPE: Ensure you are wearing safety goggles, a lab coat, and chemical-resistant gloves.

• Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated "Halogenated Organic Solids" waste container.[2][9]

• Decontaminate the Area: Clean the spill area with an appropriate solvent (e.g., isopropanol or ethanol), and dispose of the cleaning materials as hazardous waste.

• Ventilate: Ensure the area is well-ventilated.

For large spills, evacuate the area and follow your institution's emergency procedures.[6]

The Final Step: Arranging for Professional Disposal

Under no circumstances should 7-Bromo-1H-indole-6-carbonitrile or its waste be disposed of down the drain or in the regular trash.[4][10] This compound requires disposal as hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal service.[6][11]

Table 2: Disposal Protocol Summary

Step	Action	Rationale
1. Collection	Collect all solid waste and contaminated materials in a designated, clearly labeled "Halogenated Organic Solids" container.	Prevents cross-contamination and ensures proper waste stream identification.
2. Storage	Store the sealed waste container in a designated satellite accumulation area away from incompatible materials (e.g., strong acids, bases, and oxidizers).[10]	Minimizes the risk of accidental reactions and ensures a secure holding location.
3. Documentation	Maintain an accurate log of the waste being added to the container.	Ensures compliance with regulatory requirements and provides essential information for the disposal vendor.
4. Pickup	Contact your institution's EHS department to schedule a pickup of the full waste container.[6]	Professional disposal services have the expertise and equipment to handle and treat hazardous chemical waste safely and in accordance with all regulations.[11]

By adhering to these procedures, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of responsible scientific practice. The careful management of chemical waste is a shared responsibility that reflects the integrity and professionalism of the entire research community.

References

• Bucknell University. (2016). Hazardous Waste Segregation. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Science Ready. (n.d.). Safe Handling & Disposal of Organic Substances – HSC Chemistry. Retrieved from [Link]

• University of Iowa. (n.d.). Hazardous Waste Reduction. Retrieved from [Link]

• CP Lab Safety. (2025). The Greenest Methods for Disposal of Hazardous Lab Chemicals. Retrieved from [Link]

• Brigham Young University. (n.d.). Unwanted Laboratory Materials & Other Environmental Waste Disposal. Retrieved from [Link]

• LookChem. (n.d.). 6-Bromo-1H-indole-2-carbonitrile Safety Data Sheets(SDS). Retrieved from [Link]

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Navigating the Synthesis of 7-Bromo-1H-indole-6-carbonitrile: A Guide to Personal Protective Equipment and Safe Handling

For Researchers, Scientists, and Drug Development Professionals

The synthesis and application of novel heterocyclic compounds are cornerstones of modern drug discovery. 7-Bromo-1H-indole-6-carbonitrile, a key intermediate, presents unique handling challenges due to its chemical structure. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), safe handling protocols, and disposal procedures to ensure the well-being of laboratory personnel and the integrity of your research.

Understanding the Hazard Landscape

The presence of the bromo-indole moiety suggests that the compound is likely to be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and serious eye irritation .[1][2] The nitrile group introduces an additional layer of potential toxicity, as organic nitriles can sometimes be metabolized to release cyanide. Therefore, it is prudent to treat this compound with a high degree of caution.

Key Hazard Considerations:

• Acute Toxicity: Oral, dermal, and inhalation routes are all potential sources of exposure.[1][2]

• Irritation: Expect skin and eye irritation upon contact.[1][2]

• Unknown Properties: The toxicological properties of this specific molecule have not been fully investigated.[1]

A Multi-Layered Approach to Personal Protection

Given the potential hazards, a comprehensive PPE strategy is not merely a recommendation but a necessity. The following table outlines the minimum required PPE for handling 7-Bromo-1H-indole-6-carbonitrile.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield.	Goggles provide a seal against splashes and dust, while a face shield offers an additional layer of protection for the entire face.[3]
Hands	Double-gloving with nitrile gloves.	Nitrile gloves offer good resistance to a range of chemicals.[4][5] Double-gloving provides an extra barrier in case of a tear or rapid permeation.
Body	A flame-resistant lab coat.	Protects against splashes and contamination of personal clothing. Should be kept fully buttoned.[6]
Feet	Closed-toe shoes.	Protects feet from spills and falling objects.[3][6]
Respiratory	Use within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of dust or vapors.[1][2] For situations where a fume hood is not feasible, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used after a formal risk assessment and fit testing.[6]

Procedural Guidance for Safe Handling and Disposal

Adherence to established protocols is paramount for minimizing risk. The following step-by-step procedures for handling and disposal are designed to be self-validating systems of safety.

Handling Protocol

• Preparation: Before handling the compound, ensure that a certified chemical fume hood is operational and that all necessary PPE is readily available and in good condition. An eyewash station and safety shower must be accessible and unobstructed.[1]

• Weighing and Transfer:

  • Conduct all weighing and transfer operations within the fume hood to contain any dust.

  • Use a spatula for solid transfers and ensure smooth, deliberate movements to avoid creating airborne dust.

  • Close the container tightly immediately after use.[2]

• In-Reaction:

  • Set up all reactions in the fume hood.

  • Ensure all glassware is free of defects.

  • Maintain a clean and organized workspace to prevent accidental spills.

• Post-Reaction:

  • Quench the reaction carefully, being mindful of any potential exothermic processes.

  • Clean all equipment thoroughly within the fume hood.

Disposal Plan

Proper disposal is a critical final step in the chemical handling workflow. All waste generated from handling 7-Bromo-1H-indole-6-carbonitrile must be treated as hazardous waste.

• Solid Waste: All contaminated solid materials, including gloves, filter paper, and weighing paper, must be placed in a designated, clearly labeled "Halogenated Organic Waste" container.[7]

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a sealed, properly labeled "Halogenated Organic Waste" container.

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The defaced, empty container can then be disposed of according to institutional guidelines.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations when working with 7-Bromo-1H-indole-6-carbonitrile, emphasizing the integration of safety measures at each step.

Caption: A workflow diagram illustrating the key stages of safe handling and disposal for 7-Bromo-1H-indole-6-carbonitrile.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[2]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

• Spill: For small spills, absorb the material with an inert, non-combustible absorbent and place it in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

By integrating these safety protocols and PPE requirements into your standard operating procedures, you can confidently and safely advance your research with 7-Bromo-1H-indole-6-carbonitrile.

References

• University of California, Riverside. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from [Link]

• University of Washington. (n.d.). Personal Protective Equipment. Retrieved from [Link]

• Medtecs Business Solutions. (2024, November 1). Nitrile Gloves: 4 Aspects of Superior Hand Protection for Chemical Handling, Contamination Prevention, and Allergen-Free Safety. Retrieved from [Link]

• Rutgers University. (n.d.). Bromine. Retrieved from [Link]

• Washington State University. (n.d.). Bromine. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazard Communication. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Chemicals in Hospitals. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Process safety management of highly hazardous chemicals. Retrieved from [Link]

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